2-Octenal

• CAS: 20664-46-4

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 2-Octenal: Chemical Properties and Structure Elucidation

Introduction

2-Octenal, an alpha,beta-unsaturated aldehyde, is a significant compound with applications in the flavor and fragrance industries and as a chemical intermediate.[1] Its characteristic fatty, green, and citrus-like aroma makes it a valuable component in various formulations.[1] This technical guide provides a comprehensive overview of the chemical properties of 2-Octenal, detailed methodologies for its structure elucidation, and insights into its role in biological signaling pathways.

Chemical and Physical Properties

2-Octenal is a colorless to pale yellow liquid.[1] It is classified as a medium-chain aldehyde, containing a carbon chain of eight atoms with a double bond conjugated to the aldehyde functional group.[2][3] This conjugated system is responsible for its characteristic reactivity. The most common isomer is (E)-2-Octenal, also known as trans-2-Octenal.

Quantitative Data

The physical and chemical properties of (E)-2-Octenal are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₄O	[4]
Molecular Weight	126.20 g/mol	[2][5]
CAS Number	2548-87-0 ((E)-isomer)	[4][6]
Appearance	Colorless to pale yellow liquid	[1][7]
Odor	Fatty, green, with citrus notes	[1][8]
Boiling Point	84-86 °C at 19 mm Hg	[6]
Density	0.846 g/mL at 25 °C	[6]
Refractive Index	1.449 - 1.455 at 20 °C	[8][9]
Flash Point	68.33 °C (155.00 °F)	[8][9]
Solubility	Not miscible or difficult to mix in water. Soluble in alcohol and fixed oils.	[5][6]
Vapor Pressure	0.596 mm Hg	[10]

Structure Elucidation

The structure of 2-Octenal is typically confirmed using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Spectroscopic Data

The following table summarizes the key spectroscopic data for (E)-2-Octenal.

Spectroscopic Technique	Key Observations	Reference(s)
¹H NMR (in CDCl₃)	Signals corresponding to aldehydic, vinylic, and aliphatic protons.	[11][12]
¹³C NMR	Signals for carbonyl, vinylic, and aliphatic carbons.	[5]
Mass Spectrometry (EI)	Molecular ion peak and characteristic fragmentation patterns. Key fragments at m/z 41, 55, 70, 83.	[5]
Infrared Spectroscopy	Characteristic absorption bands for C=O (aldehyde), C=C (alkene), and C-H bonds.	[13]

Experimental Protocols

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of the molecule.

Methodology:

• Sample Preparation: A small amount of purified 2-Octenal is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃).

• Instrumentation: A high-field NMR spectrometer (e.g., Bruker, 400 MHz or higher) is used.

• ¹H NMR Acquisition: A standard proton NMR spectrum is acquired. Key parameters include a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A standard carbon NMR spectrum is acquired. Proton decoupling is typically used to simplify the spectrum.

• Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the peaks are analyzed to assign the structure.

3.2.2. Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer, often via Gas Chromatography (GC-MS) for separation and purification.

• Ionization: Electron Ionization (EI) is a common method used for this type of molecule.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak and interpret the fragmentation pattern to confirm the structure.

3.2.3. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr), or an Attenuated Total Reflectance (ATR) accessory is used.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Spectrum Acquisition: The IR spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: The absorption bands are correlated to specific functional groups (e.g., C=O stretch for the aldehyde, C=C stretch for the alkene).

Synthesis of (E)-2-Octenal

A representative synthesis of (E)-2-Octenal is described below.[7]

Experimental Protocol

Materials:

• Enol derivative (1.0 mmol)

• CuPF₆(CH₃CN)₄ (18.4 mg, 0.05 mmol)

• Di-tert-butyl ethylenediamine (B42938) (11.0 µL, 0.05 mmol)

• 4-Dimethylaminopyridine (B28879) (24.4 mg, 0.20 mmol)

• Dichloromethane (B109758) (4 mL)

• 4Å molecular sieves (100 mg)

• 10% NaHSO₄ aqueous solution

• Anhydrous MgSO₄

Procedure:

• In a nitrogen-filled glove box, an enol derivative, CuPF₆(CH₃CN)₄, di-tert-butyl ethylenediamine, and 4-dimethylaminopyridine are added to a Schlenk tube containing dichloromethane.

• 4Å molecular sieves are added to the mixture, and the tube is sealed.

• The atmosphere in the reaction vessel is replaced with oxygen at a constant pressure of 1 atmosphere.

• The reaction mixture is stirred at room temperature for 1 hour.

• The reaction is quenched by the addition of 15 mL of 10% NaHSO₄ aqueous solution.

• The product is extracted with dichloromethane (3 x 10 mL).

• The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated under vacuum to yield (E)-2-Octenal.

Synthesis Workflow

Caption: A simplified workflow for the synthesis of (E)-2-Octenal.

Biological Significance and Signaling Pathways

Alpha,beta-unsaturated aldehydes, such as 2-Octenal, are not only flavor and fragrance compounds but also potent signaling molecules that can be generated endogenously from lipid peroxidation.[14] They are known to induce the expression of phase II detoxifying enzymes, primarily through the Nrf2-EpRE signaling pathway.[14]

These electrophilic compounds can react with nucleophilic residues in proteins, such as cysteine, leading to the activation of various signaling cascades.[15] The activation of the JNK pathway is also implicated in the cellular response to these aldehydes.[15]

Nrf2-EpRE Signaling Pathway Activation

Caption: Activation of the Nrf2-EpRE pathway by 2-Octenal.

Safety and Handling

2-Octenal is a combustible liquid and should be handled with care.[16][17] It is recommended to wear protective gloves, eye protection, and work in a well-ventilated area.[18] Store in a cool, dry place away from heat and open flames.[19] In case of contact with skin or eyes, rinse thoroughly with water.[18]

Conclusion

2-Octenal is a versatile molecule with important applications and biological activities. A thorough understanding of its chemical properties and the ability to elucidate its structure are crucial for its effective use in research and development. The methodologies and data presented in this guide provide a solid foundation for professionals working with this compound. Further research into its specific roles in signaling pathways could unveil new therapeutic or industrial applications.

References

• 1. Trans-2-octenal | 2548-87-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound 2-Octenal (FDB002940) - FooDB [foodb.ca]
• 4. 2-Octenal, (E)- [webbook.nist.gov]
• 5. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-2-Octenal | 2548-87-0 [chemicalbook.com]
• 7. Page loading... [wap.guidechem.com]
• 8. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 9. 2-octenal, 2363-89-5 [thegoodscentscompany.com]
• 10. trans-2-Octenal - Hazardous Agents | Haz-Map [haz-map.com]
• 11. (E)-2-Octenal(2548-87-0) 1H NMR [m.chemicalbook.com]
• 12. spectrabase.com [spectrabase.com]
• 13. (E)-2-Octenal(2548-87-0) IR Spectrum [chemicalbook.com]
• 14. Signaling pathways involved in phase II gene induction by α, β-unsaturated aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Reactive oxygen species and α,β-unsaturated aldehydes as second messengers in signal transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. prod.adv-bio.com [prod.adv-bio.com]
• 17. fishersci.com [fishersci.com]
• 18. aurochemicals.com [aurochemicals.com]
• 19. chemicalbull.com [chemicalbull.com]

The Occurrence and Biosynthesis of 2-Octenal in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-2-Octenal, a volatile C8 aldehyde, is a naturally occurring compound found in a variety of plant species, contributing to their characteristic aromas and defense mechanisms. This technical guide provides an in-depth overview of the natural sources, biosynthesis, and occurrence of 2-octenal (B7820987) in plants. It includes a summary of quantitative data, detailed experimental protocols for its analysis, and an exploration of its potential role in plant signaling pathways. This document is intended to serve as a comprehensive resource for researchers in the fields of phytochemistry, drug development, and plant science.

Natural Sources and Occurrence of 2-Octenal in Plants

(E)-2-Octenal has been identified as a volatile constituent in a diverse range of plant species, where it contributes to the aromatic profile of their flowers, leaves, and fruits. Its presence has been reported in various commercially and ecologically significant plants. While its distribution is widespread, the concentration of 2-octenal can vary significantly depending on the plant species, the specific plant part, developmental stage, and environmental conditions.

Quantitative Data of (E)-2-Octenal in Various Plant Species

The following table summarizes the reported quantitative data for (E)-2-octenal in different plants. It is important to note that quantitative data for this specific compound is often limited, with many studies focusing on more abundant volatile compounds.

Plant Species	Family	Plant Part	Concentration of (E)-2-Octenal	Reference(s)
Couroupita guianensis Aubl.	Lecythidaceae	Flower Oil	0.20%	[1]
Lonicera japonica Thunb.	Caprifoliaceae	Flowers	Present, but not quantified in most studies. Identified as a key differential volatile organic compound in some geographical origins.	[2]
Zingiber officinale Roscoe	Zingiberaceae	Rhizome Oil	Present, but not consistently reported as a major component.	[3]
Anthemis aciphylla	Asteraceae	Not Specified	Presence confirmed.	[4]
Arctium lappa L.	Asteraceae	Not Specified	Presence confirmed.	[4]
Aspalathus linearis (Burm.f.) R.Dahlgren	Fabaceae	Not Specified	Presence confirmed.	[4]
Gossypium hirsutum L.	Malvaceae	Not Specified	Presence confirmed.	[4]
Humulus lupulus L.	Cannabaceae	Not Specified	Presence confirmed.	[5]
Juglans nigra L.	Juglandaceae	Not Specified	Presence confirmed.	[4]
Vitis vinifera L.	Vitaceae	Not Specified	Presence confirmed.	[4]
Mustard (White)	Brassicaceae	Not Specified	Presence confirmed.	[1]
Potato Plant	Solanaceae	Not Specified	Presence confirmed.	[1]
Tea Leaf	Theaceae	Not Specified	Presence confirmed.	[1]

Biosynthesis of (E)-2-Octenal in Plants

The biosynthesis of (E)-2-octenal in plants is primarily linked to the lipoxygenase (LOX) pathway, which is responsible for the production of a variety of fatty acid-derived volatile compounds, often referred to as "green leaf volatiles." This pathway is typically initiated in response to tissue damage, such as herbivory or pathogen attack.

The precursor for C8 aldehydes like 2-octenal is linoleic acid (a C18:2 fatty acid). The key enzymes involved in this pathway are lipoxygenase (LOX) and hydroperoxide lyase (HPL).

The proposed biosynthetic pathway is as follows:

• Release of Linoleic Acid: Upon tissue damage, linoleic acid is released from cell membranes by the action of lipases.

• Hydroperoxidation by Lipoxygenase (LOX): LOX catalyzes the dioxygenation of linoleic acid to form a hydroperoxide intermediate. Depending on the specific LOX enzyme, this can result in either 9-hydroperoxyoctadecadienoic acid (9-HPODE) or 13-hydroperoxyoctadecadienoic acid (13-HPODE).

• Cleavage by Hydroperoxide Lyase (HPL): HPL, a cytochrome P450 enzyme, then cleaves the hydroperoxide. The specificity of the HPL determines the resulting aldehyde. To form a C8 aldehyde like 2-octenal, the cleavage would need to occur at a specific position on the fatty acid chain. The cleavage of 10-hydroperoxy-8,12-octadecadienoic acid, a less common hydroperoxide isomer, has been proposed to yield 2-octenal.

Biosynthesis of (E)-2-Octenal from Linoleic Acid.

Experimental Protocols

The analysis of volatile compounds like (E)-2-octenal from plant matrices is most commonly performed using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

General Protocol for HS-SPME-GC-MS Analysis of (E)-2-Octenal

This protocol provides a generalized workflow for the extraction and quantification of (E)-2-octenal from plant material. Optimization of parameters such as fiber type, extraction time, and temperature may be necessary for different plant matrices.

3.1.1. Materials and Reagents

• Fresh or dried plant material

• Headspace vials (20 mL) with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• (E)-2-Octenal analytical standard

• Internal standard (e.g., 2-methyl-1-pentanol (B47364) or a suitable deuterated standard)

• Sodium chloride (NaCl)

3.1.2. Sample Preparation

• Grind the fresh or dried plant material to a fine powder to increase the surface area for volatile release.

• Accurately weigh a specific amount of the powdered plant material (e.g., 1-2 g) into a 20 mL headspace vial.

• Add a known amount of internal standard solution to the vial.

• Add a small amount of NaCl (e.g., 0.5 g) to the vial to increase the ionic strength of the aqueous phase and promote the release of volatile compounds into the headspace.

• Immediately seal the vial with a magnetic screw cap.

3.1.3. HS-SPME Extraction

• Place the sealed vial in a heating block or the autosampler of the GC-MS system.

• Equilibrate the sample at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) to adsorb the volatile compounds.

3.1.4. GC-MS Analysis

• After extraction, retract the SPME fiber and immediately insert it into the heated injection port of the GC-MS.

• Desorb the analytes from the fiber onto the GC column. Typical desorption conditions are 250°C for 5 minutes in splitless mode.

• Separate the volatile compounds on a suitable capillary column (e.g., DB-5ms or HP-5ms). A typical temperature program starts at 40°C, holds for a few minutes, and then ramps up to around 250°C.

• Detect and identify the compounds using the mass spectrometer. (E)-2-Octenal can be identified by comparing its mass spectrum and retention time with that of an authentic standard.

• Quantify the amount of (E)-2-octenal by comparing its peak area to that of the internal standard and using a calibration curve prepared with the analytical standard.

HS-SPME-GC-MS Experimental Workflow.

Role in Plant Signaling Pathways

While the role of many volatile organic compounds in plant-plant and plant-insect communication is well-established, the specific signaling functions of (E)-2-octenal are not as extensively studied as those of other green leaf volatiles like (E)-2-hexenal. However, based on the known functions of related aldehydes, several potential roles for (E)-2-octenal in plant signaling can be inferred.

Aldehydes produced through the lipoxygenase pathway are known to act as signaling molecules in plant defense responses. These compounds can induce the expression of defense-related genes in both the damaged plant and in neighboring plants, a phenomenon known as "priming." This prepares the plants for a more rapid and robust defense response upon subsequent attack.

Recent research on the related C6 aldehyde, (E)-2-hexenal, has shown that it can activate early signaling events in plant cells, including an H2O2 burst and an increase in cytosolic calcium concentration. These events are known to be key components of plant defense signaling cascades. It is plausible that C8 aldehydes like (E)-2-octenal could trigger similar signaling pathways.

The general role of lipid-derived aldehydes in plant stress responses is to act as "toxic messengers." At high concentrations, they can be cytotoxic, but at lower, physiological concentrations, they can function as signaling molecules that upregulate stress-responsive genes and activate antioxidant defense systems.

Hypothesized Signaling Role of (E)-2-Octenal.

Conclusion

(E)-2-Octenal is a naturally occurring volatile compound in a variety of plants, biosynthesized through the lipoxygenase pathway from linoleic acid. While its presence is documented in numerous species, quantitative data remains limited, highlighting an area for future research. The analysis of (E)-2-octenal is readily achievable using standard analytical techniques such as HS-SPME-GC-MS. Although its specific role in plant signaling is not yet fully elucidated, its structural similarity to other known signaling aldehydes suggests a likely involvement in plant defense responses. Further investigation into the precise signaling cascades triggered by (E)-2-octenal could provide valuable insights for the development of novel crop protection strategies and for understanding the complex chemical ecology of plants.

References

• 1. Hydroperoxide lyase - Wikipedia [en.wikipedia.org]
• 2. Hydroperoxide lyases (CYP74C and CYP74B) catalyze the homolytic isomerization of fatty acid hydroperoxides into hemiacetals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. VOLATILE CONSTITUENTS FROM THE FLOWERS OF TWO SPECIES OF HONEYSUCKLE ( LONICERA JAPONICA AND LONICERA CAPRIFOLIUM ) | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fatty acid hydroperoxide lyase: a plant cytochrome p450 enzyme involved in wound healing and pest resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of 2-Octenal in Insects: A Technical Guide for Researchers

An In-depth Examination of the Putative Lipid-Derived Pathway for the Production of a Key Semiochemical

Introduction

(E)-2-Octenal is a C8 unsaturated aldehyde that plays a significant role in the chemical ecology of numerous insect species, particularly within the order Hemiptera. It functions as a crucial component of defensive secretions and alarm pheromones, contributing to predator deterrence and communication among conspecifics.[1][2] At varying concentrations, it can act as either a repellent or an attractant, highlighting its complex role in mediating insect behavior.[2] Understanding the biosynthetic origins of this important semiochemical is critical for developing novel pest management strategies and for advancing our knowledge of insect biochemistry and evolution. This technical guide provides a comprehensive overview of the current understanding of the 2-octenal (B7820987) biosynthesis pathway in insects, focusing on the strong evidence pointing to its origin from the oxidative cleavage of fatty acids. Detailed experimental protocols for key analytical techniques are also provided to facilitate further research in this area.

While the complete enzymatic pathway for 2-octenal biosynthesis in insects has not been definitively elucidated in a single, comprehensive study, a substantial body of evidence suggests a mechanism analogous to the well-characterized lipoxygenase (LOX) and hydroperoxide lyase (HPL) pathway in plants. This proposed pathway involves the enzymatic modification of C18 polyunsaturated fatty acids to produce the C8 aldehyde, 2-octenal.

Proposed Biosynthesis Pathway of 2-Octenal in Insects

The biosynthesis of 2-octenal in insects is hypothesized to be a multi-step enzymatic process initiated from common C18 fatty acids, such as linoleic acid or oleic acid, which are abundant in insects.[3][4][5] The proposed pathway involves two key enzymatic steps: lipoxygenation and hydroperoxide cleavage.

• Lipoxygenation of a C18 Fatty Acid: The initial step is the introduction of a hydroperoxy group into a C18 polyunsaturated fatty acid, such as linoleic acid or oleic acid, by a lipoxygenase (LOX) enzyme. This reaction forms a fatty acid hydroperoxide. In plants, LOXs are known to oxygenate fatty acids at specific positions, and a similar mechanism is proposed for insects.

• Cleavage by Hydroperoxide Lyase (HPL): The resulting fatty acid hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) . This cleavage is predicted to yield a C8 aldehyde (2-octenal) and a C10 oxo-acid. While this pathway is well-documented in plants for the production of C6 and C9 aldehydes (the "green leaf volatiles"), direct evidence in insects is still an active area of research.[6][7][8] The presence of both the fatty acid precursors and the aldehyde products in insect scent glands strongly supports this hypothesis.[9]

Figure 1: Proposed biosynthesis pathway of (E)-2-Octenal in insects.

Quantitative Data on 2-Octenal Production

Quantitative analyses of insect secretions have provided valuable data on the abundance of 2-octenal. These studies often utilize gas chromatography-mass spectrometry (GC-MS) to identify and quantify the volatile compounds. The amount of 2-octenal can vary depending on the insect species, developmental stage, and sex.

Insect Species	Developmental Stage	Sex	(E)-2-Octenal Amount (per individual)	Other Major Aldehydes	Reference(s)
Cimex lectularius (Bed Bug)	Nymphal Exuviae (5th instar)	N/A	Decreases over time from an initial amount	(E)-2-Hexenal, 4-oxo-(E)-2-hexenal, 4-oxo-(E)-2-octenal	[10]
Cimex lectularius (Bed Bug)	Adult	Male & Female	Attractant at 0.04 µg (in a 1:1 blend with (E)-2-hexenal)	(E)-2-Hexenal	[2]
Riptortus pedestris	Nymph	N/A	Present in dorsal abdominal gland secretions	(E)-2-Hexenal, 4-oxo-(E)-2-hexenal	[1]
Thasus acutangulus	Nymph	N/A	Present in dorsal abdominal gland secretions	(E)-2-Hexenal, 4-oxo-(E)-2-hexenal	[1]
Euschistus biformis	Adult	N/A	Present in metathoracic scent gland secretion	(E)-2-Hexenal, 4-oxo-(E)-2-hexenal	[1]

Experimental Protocols

Investigating the biosynthesis of 2-octenal in insects requires a combination of techniques to identify the pathway intermediates and the enzymes involved. Below are detailed methodologies for key experiments.

Collection and Analysis of Volatile Compounds using SPME-GC-MS

This protocol is designed for the collection and analysis of volatile compounds, such as 2-octenal, from insect scent glands or headspace.[11][12]

a. Sample Preparation (Solid-Phase Microextraction - SPME):

• Materials: SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS), headspace vials (20 mL) with caps (B75204) and septa, heating block or water bath.[11]

• Procedure:

  • Place the insect (or dissected scent gland) into a headspace vial.

  • Seal the vial and heat to a temperature that encourages volatilization without degrading the sample (e.g., 60°C).

  • Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.

  • Retract the fiber and immediately introduce it into the GC-MS injector for analysis.

b. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Typical GC Parameters:

  • Injector: Splitless mode, 250°C.

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) for a few minutes, then ramp up to a high temperature (e.g., 280°C) to elute all compounds.

• Typical MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low to high m/z range (e.g., 35-400 amu).

• Data Analysis: Identify compounds by comparing their mass spectra to a library (e.g., NIST) and their retention times to those of authentic standards. Quantify by comparing the peak area of the compound of interest to that of an internal standard.

Figure 2: Workflow for SPME-GC-MS analysis of insect volatiles.

Tracing the Biosynthetic Pathway with Stable Isotope Labeling

This technique allows for the direct tracing of the metabolic fate of a labeled precursor into the final product.[13][14][15]

• Materials: Stable isotope-labeled fatty acid (e.g., ¹³C-linoleic acid), artificial diet or method for administering the labeled compound, GC-MS or LC-MS/MS for analysis.

• Procedure:

  • Label Administration: Incorporate the stable isotope-labeled fatty acid into the insect's diet or administer it via microinjection.

  • Incubation: Allow sufficient time for the insect to metabolize the labeled precursor.

  • Sample Collection: Collect the scent gland or perform a whole-body extraction at various time points.

  • Extraction and Derivatization: Extract the lipids and, if necessary, derivatize the aldehydes to a more stable form for analysis.

  • Mass Spectrometry Analysis: Analyze the samples using GC-MS or LC-MS/MS. Look for the incorporation of the stable isotope into 2-octenal, which will result in a mass shift in its mass spectrum.

• Data Analysis: The degree of isotope incorporation can be used to determine the contribution of the precursor to the final product and to elucidate the biosynthetic pathway.

In Vitro Enzyme Assays

These assays are crucial for identifying and characterizing the specific enzymes involved in the biosynthesis of 2-octenal.

a. Lipoxygenase (LOX) Activity Assay: [16][17]

• Principle: This assay measures the formation of conjugated dienes, a product of LOX activity, by monitoring the increase in absorbance at 234 nm.

• Materials: Spectrophotometer, quartz cuvettes, substrate solution (e.g., linoleic acid in buffer), and a crude or purified enzyme extract from insect scent glands.

• Procedure:

  • Prepare a reaction mixture containing the buffer and substrate.

  • Initiate the reaction by adding the enzyme extract.

  • Monitor the increase in absorbance at 234 nm over time.

  • Calculate the enzyme activity based on the rate of change in absorbance and the molar extinction coefficient of the hydroperoxide product.

b. Hydroperoxide Lyase (HPL) Activity Assay: [7][17]

• Principle: This assay measures the cleavage of a fatty acid hydroperoxide by monitoring the decrease in absorbance at 234 nm (as the conjugated diene is consumed) or by directly measuring the aldehyde product via GC-MS.

• Materials: Spectrophotometer or GC-MS, fatty acid hydroperoxide substrate (can be synthesized using a commercial LOX), and the insect enzyme extract.

• Procedure (Spectrophotometric):

  • Prepare a reaction mixture containing the buffer and the fatty acid hydroperoxide substrate.

  • Initiate the reaction by adding the enzyme extract.

  • Monitor the decrease in absorbance at 234 nm over time.

• Procedure (GC-MS):

  • Incubate the enzyme extract with the fatty acid hydroperoxide substrate.

  • Stop the reaction and extract the volatile products using SPME or a solvent.

  • Analyze the products by GC-MS to identify and quantify 2-octenal.

Figure 3: Logical workflow for in vitro enzyme assays.

Conclusion and Future Directions

The biosynthesis of 2-octenal in insects is a fascinating area of research with significant implications for chemical ecology and pest management. The evidence strongly suggests a pathway involving the oxidative cleavage of C18 fatty acids, likely mediated by lipoxygenase and hydroperoxide lyase enzymes. However, definitive proof of this pathway in insects and the characterization of the specific enzymes involved remain important future research goals.

The experimental protocols outlined in this guide provide a robust framework for researchers to further investigate this pathway. Future studies should focus on:

• Directly demonstrating LOX and HPL activity in the scent glands of 2-octenal-producing insects.

• Using stable isotope labeling to unequivocally trace the conversion of specific fatty acids to 2-octenal.

• Identifying and characterizing the genes encoding the putative LOX and HPL enzymes in these insects.

A complete understanding of the 2-octenal biosynthetic pathway will not only enhance our fundamental knowledge of insect biochemistry but also open new avenues for the development of targeted and environmentally benign pest control strategies.

References

• 1. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. The metabolism and role of free fatty acids in key physiological processes in insects of medical, veterinary and forensic importance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Fatty Acid Composition and Volatile Constituents of Protaetia brevitarsis Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Hydroperoxide lyase depletion in transgenic potato plants leads to an increase in aphid performance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. Chemically Mediated Arrestment of the Bed Bug, Cimex lectularius, by Volatiles Associated with Exuviae of Conspecifics | PLOS One [journals.plos.org]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. www-pub.iaea.org [www-pub.iaea.org]
• 14. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Lipoxygenase and Hydroperoxide Lyase in Germinating Watermelon Seedlings - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of (E)-2-Octenal: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for (E)-2-Octenal, a medium-chain α,β-unsaturated aldehyde. It is intended for researchers, scientists, and professionals in drug development and chemical analysis who utilize spectroscopic techniques for molecular characterization. This document covers Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), presenting quantitative data in structured tables, detailing experimental protocols, and visualizing analytical workflows.

Molecular Structure

(E)-2-Octenal is an organic compound with the chemical formula C₈H₁₄O. Its structure consists of an eight-carbon chain with a double bond between C2 and C3, and an aldehyde functional group at the C1 position. The "(E)" designation indicates that the alkyl groups are on opposite sides of the double bond (trans configuration).

IUPAC Name: (E)-oct-2-enal Molecular Weight: 126.20 g/mol [1] CAS Number: 2548-87-0[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule. For (E)-2-Octenal, both ¹H and ¹³C NMR provide critical data for structural confirmation.

¹H NMR Data

The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The spectrum of (E)-2-Octenal is characterized by distinct signals for the aldehydic, vinylic, allylic, and aliphatic protons.

Table 1: ¹H NMR Spectroscopic Data for (E)-2-Octenal

Assignment	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
A	-CHO	9.50	Doublet of Triplets (dt)	J(A,C) = 7.8, J(A,B) ≈ 1
B	H-C3	6.86	Doublet of Triplets (dt)	J(B,C) = 15.6, J(B,D) = 6.9
C	H-C2	6.12	Doublet of Triplets (dt)	J(C,B) = 15.6, J(C,A) = 7.8
D	-CH₂- (C4)	2.33	Quartet (q)	J(D,B) ≈ 6.9, J(D,E) ≈ 7.4
E	-(CH₂)₃- (C5-C7)	1.19 - 1.69	Multiplet (m)	-
F	-CH₃ (C8)	0.90	Triplet (t)	J(F,E) ≈ 7.0

Data sourced from CDCl₃ solvent.[3][4] The large coupling constant (15.6 Hz) between protons B and C confirms the trans (E) configuration of the double bond.[4]

¹³C NMR Data

The ¹³C NMR spectrum reveals the number of unique carbon atoms and their chemical environments. The carbonyl carbon of the aldehyde is highly deshielded and appears significantly downfield.

Table 2: ¹³C NMR Spectroscopic Data for (E)-2-Octenal

Carbon Atom	Chemical Shift (δ, ppm)
C1 (-CHO)	194.2
C3	158.7
C2	133.5
C4	32.8
C5	31.5
C6	28.0
C7	22.5
C8 (-CH₃)	14.0

Note: Data represents typical chemical shift values for α,β-unsaturated aldehydes and may vary slightly based on experimental conditions.[5][6]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Octenal shows characteristic absorptions for the aldehyde and the α,β-unsaturated system.

Table 3: Key IR Absorption Bands for (E)-2-Octenal

Vibrational Mode	Frequency (cm⁻¹)	Intensity	Functional Group
C-H stretch (aldehyde)	~2720 and ~2820	Medium, Sharp	Aldehyde (-CHO)
C=O stretch (conjugated)	1685 - 1710	Strong, Sharp	α,β-Unsaturated Aldehyde
C=C stretch (alkene)	~1640	Medium	Alkene
C-H stretch (alkane)	2850 - 3000	Strong	Alkyl Chain

Note: Conjugation lowers the C=O stretching frequency from the typical 1720-1740 cm⁻¹ for a saturated aldehyde.[7][8][9] The presence of two distinct C-H stretching bands around 2720 cm⁻¹ and 2820 cm⁻¹ is highly diagnostic for an aldehyde.[7][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural elucidation.

Table 4: Major Mass Fragments for (E)-2-Octenal (Electron Ionization)

m/z	Relative Intensity (%)	Possible Fragment Ion	Fragmentation Pathway
126	~1.1	[C₈H₁₄O]⁺˙	Molecular Ion (M⁺˙)
97	~13.7	[M - C₂H₅]⁺	Loss of ethyl radical
83	~61.8	[M - C₃H₇]⁺	Loss of propyl radical
70	~70.7	[C₄H₆O]⁺˙	McLafferty Rearrangement
55	~84.6	[C₄H₇]⁺	Allylic cleavage
41	100.0	[C₃H₅]⁺	Allyl cation (Base Peak)

Data obtained from Electron Ionization (EI) at 70 eV.[1][4] The molecular ion peak is observed at m/z 126, confirming the molecular formula.[4] The fragmentation pattern is characteristic of aliphatic aldehydes, including α-cleavage and the McLafferty rearrangement, which gives rise to the prominent peak at m/z 70.[9][10]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented.

NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 10-20 mg of 2-Octenal for ¹H NMR (or 30-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[11][12]

• Transfer: Using a Pasteur pipette, carefully transfer the solution into a clean, high-quality 5 mm NMR tube to a height of 4-5 cm.[11] Ensure no solid particles are present; filter if necessary.[12]

• Spectrometer Setup: Insert the tube into the NMR spectrometer. The instrument will lock onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.

• Shimming & Tuning: Perform shimming (either manually or automatically) to optimize the magnetic field homogeneity, which sharpens the spectral lines. Tune the probe to the desired nucleus (¹H or ¹³C) to maximize signal reception.[11]

• Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, spectral width, relaxation delay) and acquire the spectrum. For ¹³C NMR, a greater number of scans is typically required due to the low natural abundance of the ¹³C isotope.[12]

IR Spectrum Acquisition (ATR-FTIR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (e.g., diamond or zinc selenide) is clean. Record a background spectrum of the empty crystal.

• Sample Application: Place a single drop of neat (undiluted) 2-Octenal directly onto the center of the ATR crystal.

• Data Collection: Lower the ATR press to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance IR spectrum. Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrum Acquisition (GC-MS)

• Sample Preparation: Prepare a dilute solution of 2-Octenal (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

• GC Separation: Inject a small volume (e.g., 1 µL) of the solution into the Gas Chromatograph (GC). The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., DB-5ms), which separates the analyte from any impurities.

• Ionization: As 2-Octenal elutes from the GC column, it enters the ion source of the Mass Spectrometer. It is typically bombarded with electrons (Electron Ionization, EI) at a standard energy of 70 eV, causing it to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion, generating a mass spectrum that plots relative intensity versus m/z.

Data Interpretation Workflows

The following diagrams illustrate the logical workflow for spectroscopic analysis and how the combined data leads to structural elucidation.

Caption: General workflow for the spectroscopic analysis of 2-Octenal.

References

• 1. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Octenal, (E)- [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. (E)-2-Octenal(2548-87-0) 1H NMR spectrum [chemicalbook.com]
• 5. compoundchem.com [compoundchem.com]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. CH 336: Aldehyde Spectroscopy [sites.science.oregonstate.edu]
• 11. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 12. NMR Sample Preparation [nmr.chem.umn.edu]

An In-depth Technical Guide to the Physicochemical Properties of (E)-2-Octenal

For Researchers, Scientists, and Drug Development Professionals

(E)-2-Octenal (CAS No: 2548-87-0) is an alpha,beta-unsaturated aldehyde naturally present in various plant essential oils, fruits, and other biological sources.[1][2] It is recognized by its characteristic fatty, green, and cucumber-like aroma and is utilized as a flavoring and fragrance agent.[3][4] Beyond its sensory properties, (E)-2-octenal has garnered scientific interest for its biological activities, including notable antifungal properties.[5][6] This document provides a comprehensive overview of its physicochemical characteristics, analytical methodologies, and a summary of its biological mechanism of action.

Physicochemical Properties

The fundamental physicochemical properties of (E)-2-Octenal are summarized below. These parameters are critical for its application in research and development, particularly in formulation, analytical method development, and safety assessments.

Table 1: General and Physical Properties of (E)-2-Octenal

Property	Value	Source(s)
Molecular Formula	C₈H₁₄O	[3][7]
Molecular Weight	126.20 g/mol	[5][8]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Fatty, green, cucumber, herbal, waxy	[3][4]
Boiling Point	84-86 °C @ 19 mmHg	[4][9]
Melting Point	3.5 °C (estimate)	[4]
Density	0.835 - 0.846 g/mL @ 25 °C	[4][5]
Refractive Index	1.449 - 1.455 @ 20 °C	[3][5][9]

Table 2: Solubility and Partitioning Characteristics of (E)-2-Octenal

Property	Value	Source(s)
Water Solubility	Slightly soluble / Not miscible	[4][5]
Solubility in Organic Solvents	Soluble in alcohol and fixed oils	[4]
LogP (Octanol/Water Partition Coefficient)	2.322 - 2.64	[4][8]

Table 3: Safety and Handling Information for (E)-2-Octenal

Property	Value	Source(s)
Flash Point	150 - 155 °F (65.6 - 68.3 °C)	[3][4]
Vapor Pressure	0.59 mmHg @ 25 °C	[5]
Vapor Density	>1 (Air = 1)	[4]
Stability	Air and light sensitive	[4]

Biological Activity: Antifungal Mechanism

(E)-2-Octenal has demonstrated significant antifungal activity, particularly against prochloraz-resistant Penicillium italicum, the causative agent of blue mold in citrus fruits.[2][6] Its mechanism of action involves the disruption of critical cellular structures and functions. The primary targets are the cell membrane and mitochondria.[2][6] Treatment with (E)-2-octenal leads to a cascade of events including increased membrane permeability, accumulation of reactive oxygen species (ROS), and subsequent mitochondrial dysfunction, which impairs energy metabolism and leads to fungal cell death.[2][6]

Antifungal mechanism of (E)-2-Octenal against P. italicum.

Experimental Protocols

Accurate characterization of (E)-2-Octenal relies on standard analytical techniques. Below are detailed methodologies for its analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for the identification and quantification of volatile compounds like (E)-2-Octenal.

Objective: To separate, identify, and quantify (E)-2-Octenal in a given sample matrix.

Methodology:

• Sample Preparation: The choice of sample preparation is matrix-dependent.

  • Headspace Solid-Phase Microextraction (HS-SPME): Ideal for isolating volatile analytes from solid or liquid samples.[10]

    • Place the sample in a sealed headspace vial.

    • Equilibrate the vial at a controlled temperature (e.g., 50-80°C) to allow volatiles to partition into the headspace.[11]

    • Expose an appropriate SPME fiber (e.g., Carboxen/PDMS) to the headspace for a defined time to adsorb the analytes.

    • Desorb the fiber in the GC inlet.

  • Liquid-Liquid Extraction (LLE): Suitable for aqueous samples.

    • Extract the aqueous sample with an immiscible organic solvent (e.g., dichloromethane (B109758) or hexane).

    • Separate the organic layer, concentrate if necessary under a gentle stream of nitrogen, and inject into the GC-MS.

  • Derivatization: For enhanced sensitivity and chromatographic performance, aldehydes can be derivatized with reagents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).[12]

• GC-MS Parameters (General):

  • GC Column: A non-polar or medium-polarity capillary column is typically used (e.g., DB-5ms, VF-200ms).[12]

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp at a controlled rate (e.g., 5-10°C/min) to a final temperature (e.g., 250°C).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless or split, depending on the concentration.

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • MS Scan Range: m/z 35-350.

  • Identification: Based on comparison of the acquired mass spectrum with reference spectra from libraries (e.g., NIST) and by comparing the retention index with literature values.[7]

Generalized workflow for the analysis of (E)-2-Octenal by GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of (E)-2-Octenal, confirming the presence of specific functional groups and the stereochemistry of the double bond.

Objective: To confirm the molecular structure of (E)-2-Octenal.

Methodology:

• Sample Preparation: Dissolve a pure sample of (E)-2-Octenal (typically 5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Analysis: Acquire the proton NMR spectrum. Key expected signals include the aldehydic proton, vinylic protons, and aliphatic protons of the hexyl chain. The coupling constants between the vinylic protons are diagnostic for the (E)- or trans-configuration.

• ¹³C NMR Analysis: Acquire the carbon NMR spectrum. Expected signals include the carbonyl carbon, two sp² hybridized carbons of the double bond, and the sp³ hybridized carbons of the alkyl chain.

• Data Interpretation: Analyze chemical shifts, integration, and coupling patterns to confirm the complete structure. Spectral data for (E)-2-Octenal is available in public databases for comparison.[1][13]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Objective: To identify the carbonyl and alkene functional groups in (E)-2-Octenal.

Methodology:

• Sample Preparation: As a liquid, (E)-2-Octenal can be analyzed neat. A drop of the sample is placed between two salt plates (e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR) can be used, where a drop of the sample is placed directly on the ATR crystal.[5]

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the mid-IR range (typically 4000-400 cm⁻¹).

• Data Interpretation: Identify characteristic absorption bands. For (E)-2-Octenal, key expected peaks include:

  • A strong C=O stretch for the α,β-unsaturated aldehyde (approx. 1680-1700 cm⁻¹).

  • A C=C stretch for the alkene (approx. 1620-1640 cm⁻¹).

  • C-H stretches for the aldehyde and alkyl chain (approx. 2720, 2830, and 2850-3000 cm⁻¹).

  • A trans C-H bend for the (E)-alkene (approx. 970 cm⁻¹). Reference IR spectra are available for comparison.[14]

References

• 1. NP-MRD: Showing NP-Card for (e)-2-octenal (NP0235351) [np-mrd.org]
• 2. a-z.lu [a-z.lu]
• 3. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 4. (E)-2-Octenal | 2548-87-0 [chemicalbook.com]
• 5. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-2-Octenal, a natural flavoring ingredient, suppresses the growth of a prochloraz-resistant Penicillium italicum strain [postharvest.biz]
• 7. 2-Octenal, (E)- [webbook.nist.gov]
• 8. 2-Octenal, (E)- (CAS 2548-87-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Characterization of Volatile Flavor Compounds in Supercritical Fluid Separated and Identified in Gurum (Citrulluslanatus Var. colocynthoide) Seed Oil Using HSME and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. (E)-2-Octenal(2548-87-0) 1H NMR spectrum [chemicalbook.com]
• 14. (E)-2-Octenal(2548-87-0) IR Spectrum [chemicalbook.com]

Initial investigations into the biological activity of 2-Octenal

An In-depth Technical Guide on the Initial Investigations into the Biological Activity of 2-Octenal

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Octenal, a naturally occurring alpha,beta-unsaturated aldehyde found in various plants and essential oils, has garnered scientific interest due to its diverse biological activities. As a volatile compound, it contributes to the aroma of many foods and beverages but also exhibits potent antimicrobial, antifungal, and insecticidal properties. This technical guide provides a comprehensive overview of the initial investigations into the biological activity of 2-Octenal, with a focus on its antimicrobial and cytotoxic effects. It summarizes key quantitative data, details relevant experimental protocols, and visualizes proposed mechanisms of action and experimental workflows. This document is intended to serve as a foundational resource for researchers and professionals in drug development exploring the potential of 2-Octenal and related aldehydes.

Introduction

(E)-2-Octenal is an eight-carbon aldehyde with the chemical formula C₈H₁₄O. It is characterized by a reactive α,β-unsaturated carbonyl group, which is believed to be central to its biological effects. This functional group can readily react with nucleophiles, such as the thiol groups of cysteine residues in proteins, leading to cellular dysfunction. This reactivity is a key factor in its observed antimicrobial and cytotoxic activities. This guide will delve into the current understanding of these activities, presenting quantitative data and the experimental methodologies used to ascertain them.

Antimicrobial and Antifungal Activity

2-Octenal has demonstrated significant inhibitory effects against a range of bacteria and fungi, making it a subject of interest as a potential alternative to conventional antimicrobial agents.

Quantitative Data on Antimicrobial and Antifungal Activity

The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) are key parameters used to quantify the antimicrobial and antifungal efficacy of a compound. The following tables summarize the available data for 2-Octenal against various microorganisms.

Organism	Assay Type	Concentration	Result
Penicillium italicum (prochloraz-resistant)	MIC	0.25 mL/L	Inhibition of mycelial growth
Penicillium italicum (prochloraz-resistant)	MFC	0.50 mL/L	Fungicidal action
Alternaria alternata	MIC	0.5 mL/L	Complete inhibition of mycelial growth
Botrytis cinerea	MIC	0.5 mL/L	Complete inhibition of mycelial growth
Penicillium digitatum	MIC	0.5 mL/L	Complete inhibition of mycelial growth
Aspergillus niger	MIC	0.5 mL/L	Complete inhibition of mycelial growth
Sclerotium rolfsii	MIC	50 µL/L	Complete inhibition of mycelial growth
Trichophyton mentagrophytes	-	-	Antifungal activity observed
Microsporum canis	-	-	Antifungal activity observed
Candida spp.	-	-	Antifungal activity observed
Aspergillus flavus	-	-	Potent inhibitory effect on growth and aflatoxin B1 production

Organism	Assay Type	Concentration	Result
Staphylococcus aureus	-	-	Antibacterial activity observed
Escherichia coli	-	-	Antibacterial activity observed
Proteus vulgaris	-	-	Antibacterial activity observed

Proposed Mechanism of Antifungal Action

Initial studies suggest that the antifungal activity of 2-Octenal against pathogens like Penicillium italicum involves a multi-pronged attack on cellular integrity. The proposed mechanism centers on the disruption of the cell membrane and mitochondrial function, leading to a cascade of events culminating in cell death.

Key steps in the proposed antifungal mechanism include:

• Cell Membrane Damage: 2-Octenal is thought to interact with and disrupt the fungal cell membrane, leading to increased permeability and loss of cellular contents.

• Mitochondrial Dysfunction: The compound also targets mitochondria, the powerhouse of the cell. This leads to a breakdown in energy metabolism and respiration.

• Induction of Oxidative Stress: The damage to the mitochondria results in a massive accumulation of Reactive Oxygen Species (ROS) within the fungal hyphae.

• Cellular Damage and Death: The resulting oxidative stress causes widespread damage to cellular components, leading to twisted and shrunken mycelia and ultimately, cell death.

Caption: Proposed mechanism of antifungal action of 2-Octenal.

Cytotoxicity in Mammalian Cells

While beneficial for its antimicrobial properties, the reactivity of 2-Octenal also raises considerations for its potential cytotoxicity in mammalian cells, a critical aspect for any therapeutic development.

Quantitative Data on Cytotoxicity

Direct IC₅₀ values for 2-Octenal against various cancer cell lines are not extensively documented in the reviewed literature. However, studies on its genotoxic effects have been conducted.

Cell Line	Assay Type	Concentration	Result
Human Lung Epithelial A549	Genotoxicity	> 40 mg/m³	Genotoxic effects observed

The lack of comprehensive IC₅₀ data highlights a significant area for future research to quantify the cytotoxic potential of 2-Octenal across a panel of both cancerous and non-cancerous mammalian cell lines.

Theoretical Signaling Pathways in Mammalian Cells

As an α,β-unsaturated aldehyde, 2-Octenal can induce oxidative stress in mammalian cells, similar to its effects on fungi. This oxidative stress can, in turn, activate key cellular signaling pathways involved in cellular defense and apoptosis.

• Nrf2 Signaling Pathway: The Keap1-Nrf2 pathway is a primary sensor for oxidative and electrophilic stress. Electrophiles like 2-Octenal can react with cysteine residues on Keap1, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of antioxidant and detoxification genes.

• MAPK Signaling Pathway: Oxidative stress is a known activator of Mitogen-Activated Protein Kinase (MAPK) pathways, including p38 and JNK. These pathways are involved in regulating inflammation, apoptosis, and other cellular stress responses.

Caption: Potential activation of Nrf2 and MAPK pathways by 2-Octenal-induced oxidative stress.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducible investigation of the biological activities of 2-Octenal.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol is adapted for volatile compounds like 2-Octenal to determine the lowest concentration that inhibits visible growth of a microorganism.

• Preparation of 2-Octenal Stock Solution: Prepare a stock solution of 2-Octenal in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) at a high concentration.

• Preparation of Microtiter Plate: Dispense 100 µL of sterile microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) into the wells of a 96-well microtiter plate.

• Serial Dilution: Add a defined volume of the 2-Octenal stock solution to the first well and perform a two-fold serial dilution across the plate. Ensure the final solvent concentration is non-inhibitory.

• Inoculation: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard) and dilute it in the growth medium. Add 100 µL of the diluted inoculum to each well, resulting in a final volume of 200 µL.

• Controls: Include a positive control (medium with inoculum, no 2-Octenal) and a negative control (medium only).

• Incubation: To account for the volatility of 2-Octenal, seal the microtiter plate with an adhesive plate sealer. Incubate at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Reading Results: The MIC is determined as the lowest concentration of 2-Octenal at which there is no visible growth (turbidity) compared to the positive control.

Caption: Experimental workflow for MIC determination of 2-Octenal.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Seed mammalian cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment: Treat the cells with various concentrations of 2-Octenal for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (solvent only).

• MTT Addition: After the treatment period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C to allow for the conversion of MTT to formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a designated solubilization solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value can be determined by plotting cell viability against the log of the 2-Octenal concentration.

DCFDA Assay for Reactive Oxygen Species (ROS) Detection

The 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA) assay is used to measure intracellular ROS levels.

• Cell Preparation: Prepare a suspension of fungal or mammalian cells.

• Loading with DCFDA: Incubate the cells with DCFDA solution (typically 10-50 µM) for 30-45 minutes at 37°C in the dark. DCFDA is deacetylated by cellular esterases to the non-fluorescent DCFH, which is trapped within the cells.

• Washing: Wash the cells with a suitable buffer (e.g., PBS) to remove excess DCFDA.

• Treatment: Treat the cells with 2-Octenal at various concentrations. A positive control (e.g., H₂O₂) can be used to induce ROS production.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope at an excitation/emission of ~485/535 nm. The increase in fluorescence corresponds to the oxidation of DCFH to the highly fluorescent DCF by ROS.

Conclusion and Future Directions

Initial investigations reveal that 2-Octenal possesses significant biological activity, particularly as an antifungal agent. Its proposed mechanism of action, involving cell membrane and mitochondrial disruption leading to oxidative stress, provides a solid basis for further research. However, a comprehensive understanding of its effects on mammalian cells is still lacking.

Future research should focus on:

• Determining the IC₅₀ values of 2-Octenal against a broad panel of human cancer and non-cancer cell lines. This is crucial for assessing its therapeutic index and potential for drug development.

• Elucidating the specific molecular targets of 2-Octenal in both microbial and mammalian cells.

• Investigating the activation of specific signaling pathways, such as Nrf2 and MAPK, in mammalian cells upon exposure to 2-Octenal. This will provide a deeper understanding of its cellular effects and potential off-target toxicities.

• Exploring the in vivo efficacy and safety of 2-Octenal in animal models of microbial infections and cancer.

By addressing these key areas, the scientific community can better evaluate the therapeutic potential of 2-Octenal and pave the way for the development of novel therapeutic agents.

The Synthesis of 2-Octenal: A Technical Guide to its Discovery and Historical Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, historical context, and synthetic methodologies for 2-octenal (B7820987), an α,β-unsaturated aldehyde of interest in various chemical industries. While a definitive first synthesis remains historically ambiguous, this document traces the origins of its preparation to the mid-20th century, contextualized by the broader advancements in organic synthesis. This guide details key synthetic routes, including Aldol (B89426) condensation, Wittig reactions, and the oxidation of 2-octen-1-ol, presenting them with detailed experimental protocols and quantitative data to facilitate reproducibility and comparison. Signaling pathways, experimental workflows, and logical relationships are visualized through Graphviz diagrams, offering a clear and concise understanding of the underlying chemical principles.

Historical Context and Discovery

The precise moment of the first synthesis of 2-octenal is not definitively documented in widely available scientific literature. However, its synthesis can be situated within the broader context of the exploration of unsaturated aldehydes in the mid-20th century. A notable early example of a process for producing 2-octenal is detailed in a 1953 patent. This method involved the reaction of hexaldehyde with a vinyl alkyl ether in the presence of boron trifluoride, followed by hydrolysis to yield 2-octenal[1]. This indicates that by the early 1950s, methods for the targeted synthesis of such compounds were being actively developed and patented for industrial application.

The scientific landscape of the early to mid-20th century was characterized by a rapid expansion of synthetic organic chemistry. The development of fundamental reactions like the Aldol condensation and the Wittig reaction provided chemists with the tools to construct carbon-carbon bonds with increasing control and efficiency. It is within this environment of burgeoning synthetic capability that the synthesis of 2-octenal and other similar unsaturated aldehydes became feasible and of interest for their potential applications in flavors, fragrances, and as intermediates in the synthesis of more complex molecules.

Synthesis of 2-Octenal

Several key synthetic strategies have been employed for the preparation of 2-octenal. The most common and versatile of these include Aldol condensation, the Wittig reaction, and the oxidation of the corresponding allylic alcohol, 2-octen-1-ol. Other notable methods, such as the Julia-Kocienski olefination and Grignard reactions, also offer viable pathways.

Aldol Condensation

The Aldol condensation is a cornerstone of carbon-carbon bond formation and a common method for the synthesis of α,β-unsaturated aldehydes. In the context of 2-octenal synthesis, this typically involves the cross-condensation of hexanal (B45976) and acetaldehyde (B116499).

• Reaction Setup: A solution of sodium hydroxide (B78521) (e.g., 2 M in water) is prepared and cooled in an ice bath.

• Addition of Aldehydes: A mixture of hexanal (1.0 equivalent) and acetaldehyde (1.0-1.5 equivalents) is added dropwise to the cooled basic solution with vigorous stirring.

• Reaction: The reaction mixture is stirred at a low temperature (e.g., 5-10 °C) for a specified period (e.g., 2-4 hours) to promote the aldol addition.

• Dehydration: The temperature is then raised (e.g., to room temperature or slightly above) to facilitate the dehydration of the intermediate β-hydroxy aldehyde to form 2-octenal.

• Workup: The reaction is quenched by neutralization with a dilute acid (e.g., HCl). The organic layer is separated, washed with water and brine, and dried over an anhydrous salt (e.g., MgSO₄).

• Purification: The crude product is purified by fractional distillation under reduced pressure to yield pure (E)-2-octenal.

Table 1: Quantitative Data for Aldol Condensation Synthesis of 2-Octenal Analogs

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
n-Butyraldehyde	n-Butyraldehyde	NaOH	Ethanol/Water	80-85	4	~75	BenchChem
Isobutyraldehyde	Propionaldehyde	NaOH	Ethanol	RT	12	~60-70	BenchChem

Figure 1: Mechanism of the base-catalyzed cross-aldol condensation of hexanal and acetaldehyde.

Wittig Reaction

The Wittig reaction provides a highly versatile method for the synthesis of alkenes, including 2-octenal. This reaction involves the treatment of an aldehyde or ketone with a phosphorus ylide. For the synthesis of trans-2-octenal, hexanal can be reacted with a stabilized ylide such as (triphenylphosphoranylidene)acetaldehyde.

• Ylide Preparation (if not commercially available): A phosphonium (B103445) salt, such as (2-oxoethyl)triphenylphosphonium chloride, is suspended in an anhydrous solvent (e.g., THF) and treated with a strong base (e.g., n-butyllithium) at a low temperature (e.g., -78 °C) to generate the corresponding ylide.

• Reaction with Aldehyde: A solution of hexanal (1.0 equivalent) in the same anhydrous solvent is added dropwise to the ylide solution at low temperature.

• Warming: The reaction mixture is allowed to slowly warm to room temperature and stirred for a specified period (e.g., 12-24 hours).

• Workup: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The mixture is extracted with an organic solvent (e.g., diethyl ether), and the combined organic layers are washed with water and brine, then dried over an anhydrous salt.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to separate the 2-octenal from the triphenylphosphine (B44618) oxide byproduct.

Table 2: Quantitative Data for Wittig Reaction Synthesis of Alkenes

Aldehyde	Ylide	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
9-Anthraldehyde	Benzyltriphenylphosphonium chloride	NaOH	Dichloromethane/Water	RT	0.5	~70-80	YouTube
Benzaldehyde	Methyl 2-(triphenylphosphoranylidene)acetate	-	Aqueous Media	4	12	Variable	The Royal Society of Chemistry

Figure 2: Mechanism of the Wittig reaction for the synthesis of (E)-2-octenal.

Oxidation of 2-Octen-1-ol

The oxidation of the primary allylic alcohol, 2-octen-1-ol, to 2-octenal is a common and efficient synthetic route. Various oxidizing agents can be employed, with pyridinium (B92312) chlorochromate (PCC) being a classic choice for this transformation due to its mildness and selectivity.

• Reaction Setup: A suspension of pyridinium chlorochromate (PCC) (1.2-1.5 equivalents) and an inert adsorbent such as Celite is prepared in an anhydrous chlorinated solvent (e.g., dichloromethane) in a flask equipped with a stirrer.

• Addition of Alcohol: A solution of trans-2-octen-1-ol (B96542) (1.0 equivalent) in the same solvent is added to the PCC suspension in one portion.

• Reaction: The mixture is stirred at room temperature for a period of 2-4 hours, during which the color of the mixture typically changes from orange to a dark brown or black tar-like precipitate. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is diluted with an organic solvent (e.g., diethyl ether) and filtered through a pad of silica gel or Celite to remove the chromium residues.

• Purification: The filtrate is concentrated under reduced pressure, and the resulting crude product can be further purified by column chromatography or distillation to yield pure trans-2-octenal[2].

Table 3: Quantitative Data for Oxidation of Alcohols to Aldehydes

Substrate	Oxidizing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Primary/Secondary Alcohols	PCC	Dichloromethane	Room Temp.	2-4	High	Organic Synthesis
trans-2-Hexen-1-ol	Active MnO₂	-	-	-	90	Google Patents
Benzyl Alcohol	PCC/Al₂O₃	Solvent-free	Room Temp.	0.17	94	researchgate.net

Note: While a specific yield for the PCC oxidation of 2-octen-1-ol was not found in the searched literature, the general procedure is highly effective for similar primary alcohols.

Figure 3: Experimental workflow for the oxidation of 2-octen-1-ol to 2-octenal using PCC.

Other Notable Synthetic Methods

Beyond the three primary methods detailed above, other modern synthetic reactions can be applied to the synthesis of 2-octenal, often offering advantages in terms of stereoselectivity or substrate scope.

• Julia-Kocienski Olefination: This modified version of the Julia olefination offers a powerful and stereoselective route to alkenes, typically favoring the formation of the (E)-isomer. The reaction involves the coupling of a sulfone (e.g., a phenyltetrazolyl sulfone derivative) with an aldehyde (e.g., hexanal) in a one-pot procedure[3][4].

• Grignard Reaction: The synthesis of 2-octenal can be envisioned through the reaction of a Grignard reagent, such as pentylmagnesium bromide, with acrolein. This would be followed by an oxidation step to convert the resulting secondary alcohol to the desired α,β-unsaturated aldehyde. Careful control of reaction conditions is necessary to avoid 1,4-addition to the conjugated system.

Conclusion

The synthesis of 2-octenal, a molecule of industrial and research interest, is accessible through a variety of established synthetic methodologies. While its precise historical discovery remains to be pinpointed to a single event, its preparation is firmly rooted in the synthetic advancements of the mid-20th century. The Aldol condensation, Wittig reaction, and oxidation of 2-octen-1-ol represent the most common and reliable approaches, each with its own set of advantages and considerations. This guide provides researchers and drug development professionals with a detailed overview of these methods, complete with experimental protocols and comparative data, to aid in the selection and implementation of the most suitable synthetic strategy for their specific needs. The included diagrams offer a visual representation of the chemical transformations, further clarifying the reaction pathways and workflows.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]

2-Octenal CAS number and molecular formula reference

This technical guide provides a comprehensive overview of (E)-2-Octenal, an unsaturated aldehyde of interest to researchers, scientists, and drug development professionals. The document details its chemical properties, synthesis protocols, biological activities, and analytical methodologies.

Chemical Identification and Properties

(E)-2-Octenal, also known as trans-2-Octenal, is an organic compound characterized by an eight-carbon chain with a double bond in the trans configuration between the second and third carbons and a terminal aldehyde group.[1][2] It is a colorless to pale yellow liquid with a distinct fatty, green, and citrus-like odor.[1][3] This compound is utilized in the flavor and fragrance industries and serves as an intermediate in organic synthesis.[1][4]

Table 1: Chemical Identifiers for (E)-2-Octenal

Identifier	Value
CAS Number	2548-87-0[1][2][5]
Molecular Formula	C₈H₁₄O[1][2][5]
Molecular Weight	126.20 g/mol [3][5]
IUPAC Name	(E)-oct-2-enal[3]
Synonyms	trans-2-Octenal, (E)-Oct-2-enal, trans-2-Octen-1-al[2][3]
InChI Key	LVBXEMGDVWVTGY-VOTSOKGWSA-N[1][2]
SMILES	CCCCC/C=C/C=O[1]

Table 2: Physical and Chemical Properties of (E)-2-Octenal

Property	Value
Appearance	Colorless to light yellow liquid[1]
Odor	Fatty, citrus-like, green-leafy[1][3]
Density	0.846 g/mL at 25 °C[6]
Boiling Point	84-86 °C at 19 mmHg[6]
Flash Point	66 °C (150.8 °F) - closed cup[6]
Refractive Index	1.449 - 1.455 at 20 °C[3]
Solubility	Slightly soluble in water; soluble in most fixed oils[3]
Vapor Density	>1 (vs air)[6]

Experimental Protocols: Synthesis of 2-Octenal (B7820987)

The synthesis of 2-alkenals like 2-octenal can be achieved through various organic reactions, most notably the aldol (B89426) condensation.

Protocol 1: Base-Catalyzed Aldol Condensation of Hexanal (B45976)

This protocol describes the self-condensation of an aldehyde to form a β-hydroxy aldehyde, which then dehydrates to yield the α,β-unsaturated aldehyde.[7]

Materials:

• Hexanal

• Sodium hydroxide (B78521) (or other suitable base)

• An appropriate solvent (e.g., Dimethylformamide - DMF, Acetonitrile - MeCN, or Ethanol)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Anhydrous sodium sulfate

• Brine (saturated NaCl solution)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve hexanal in the chosen solvent.[7]

• Catalyst Addition: Slowly add the base catalyst to the stirred solution.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction's progress using thin-layer chromatography (TLC) or gas chromatography (GC).[7]

• Workup - Quenching: Once the reaction is complete, neutralize the mixture by adding 1 M HCl until it reaches a neutral pH.[7]

• Extraction: Transfer the mixture to a separatory funnel and extract the product using an organic solvent like diethyl ether or ethyl acetate.[7]

• Washing: Wash the collected organic layer sequentially with water and then with brine.[7]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter the drying agent, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.[7]

• Purification: The crude 2-octenal can be further purified using distillation under reduced pressure or column chromatography.

Protocol 2: Copper-Catalyzed Synthesis from an Enol Derivative

This method provides an alternative route for synthesizing (E)-2-Octenal.[4]

Materials:

• Enol derivative (1.0 mmol)

• CuPF₆(CH₃CN)₄ (0.05 mmol)

• Di-tert-butyl ethylenediamine (B42938) (0.05 mmol)

• 4-Dimethylaminopyridine (DMAP) (0.20 mmol)

• Dichloromethane (DCM)

• 4Å molecular sieves

• 10% NaHSO₄ aqueous solution

• Anhydrous MgSO₄

Procedure:

• Reaction Setup: In a nitrogen-filled glove box, add the enol derivative, CuPF₆(CH₃CN)₄, di-tert-butyl ethylenediamine, and DMAP to a Schlenk tube containing dichloromethane.[4]

• Drying: Add 100 mg of 4Å molecular sieves to the mixture. Seal the tube and remove it from the glove box.[4]

• Reaction: Replace the nitrogen atmosphere with oxygen at 1 atm pressure. Stir the reaction mixture at room temperature for 1 hour.[4]

• Workup: Quench the reaction by adding 15 mL of 10% NaHSO₄ aqueous solution.[4]

• Extraction: Extract the product with three portions of dichloromethane.[4]

• Drying and Concentration: Dry the combined organic layers with anhydrous MgSO₄, filter, and concentrate under vacuum to obtain the (E)-2-Octenal product.[4]

Biological Activity and Signaling Pathways

(E)-2-Octenal exhibits a range of biological activities. It is known to possess antifungal and antibacterial properties.[3][8] The antibacterial mechanism is believed to involve a significant disruption of the lipid portion of the bacterial plasma membrane, allowing the compound to penetrate the cells.[8]

Furthermore, 2-Octenal is identified as a uremic toxin, which can accumulate in the body due to poor kidney filtration.[9][10] Chronic exposure to such toxins is linked to renal damage and cardiovascular disease.[9][10] The proposed mechanism involves the inhibition of the NADPH oxidase 4 (NOX4) enzyme. This inhibition leads to a cascade of events that can contribute to the pathophysiology of uremic syndrome.[9][10]

Caption: Proposed signaling pathway of 2-Octenal as a uremic toxin.

Analytical Workflow

The analysis and quantification of 2-Octenal in various matrices, such as biological samples or food products, often employ chromatographic techniques. Headspace gas chromatography (HS-GC) coupled with mass spectrometry (MS) or ion mobility spectrometry (IMS) are powerful methods for detecting volatile organic compounds like 2-Octenal.[11]

The general workflow for such an analysis is outlined below.

Caption: A typical experimental workflow for the analysis of 2-Octenal.

References

• 1. CAS 2548-87-0: (E)-2-Octenal | CymitQuimica [cymitquimica.com]
• 2. 2-Octenal, (E)- [webbook.nist.gov]
• 3. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]
• 5. scbt.com [scbt.com]
• 6. 反式-2-辛烯醛 technical grade, 94% | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Study on the mechanisms of the antibacterial action of some plant alpha,beta-unsaturated aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Showing Compound 2-Octenal (FDB002940) - FooDB [foodb.ca]
• 11. Differential Analysis of Non-Volatile and Volatile Organic Compounds in Lonicerae japonicae Flos Across Four Geographical Origins of China Using HS-GC-IMS, HS-SPME-GC-MS, UPLC-Q-TOF-MS, and Multivariate Statistical Methods [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Bioactivity Screening of 2-Octenal Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of 2-octenal (B7820987) derivatives and protocols for screening their bioactivity. This document is intended to serve as a practical guide for researchers in the fields of medicinal chemistry, pharmacology, and drug discovery.

Introduction

2-Octenal, an α,β-unsaturated aldehyde, and its derivatives represent a class of compounds with significant potential in drug development. The reactivity of the aldehyde group and the conjugated double bond allows for a variety of chemical modifications, leading to a diverse library of molecules for bioactivity screening.[1] These compounds have shown promise in various therapeutic areas, including as antimicrobial and anticancer agents. This document details the synthesis strategies for creating a library of 2-octenal derivatives and provides robust protocols for evaluating their biological activities.

Synthesis of 2-Octenal Derivatives

The synthesis of 2-octenal and its derivatives can be achieved through several established organic chemistry reactions. The two primary methods detailed here are the Aldol Condensation and the Wittig Reaction, which offer versatility in introducing structural diversity.

Protocol 1: Synthesis via Aldol Condensation

The Aldol condensation is a fundamental carbon-carbon bond-forming reaction that is highly effective for the synthesis of α,β-unsaturated aldehydes.[2] This reaction involves the base- or acid-catalyzed reaction of an enolate with a carbonyl compound, followed by dehydration.

Materials:

• Hexanal (B45976)

• Acetaldehyde (or other aldehydes/ketones for derivative synthesis)

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Ethanol or other suitable solvent

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve hexanal (1 equivalent) and the corresponding aldehyde or ketone (1 equivalent) in ethanol.

• Catalyst Addition: Slowly add a catalytic amount of aqueous sodium hydroxide solution to the reaction mixture while stirring at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HCl). Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis via Wittig Reaction

The Wittig reaction is a powerful method for the stereoselective synthesis of alkenes from aldehydes and ketones using a phosphorus ylide.[3][4][5][6] This method is particularly useful for creating derivatives with specific double bond geometries.

Materials:

• Triphenylphosphine (B44618)

• An appropriate alkyl halide (to form the desired ylide)

• A strong base (e.g., n-butyllithium)

• An appropriate aldehyde or ketone (e.g., hexanal for 2-octenal)

• Anhydrous solvent (e.g., THF or diethyl ether)

• Standard laboratory glassware for anhydrous reactions

• Magnetic stirrer

Procedure:

• Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine in anhydrous THF. Add the alkyl halide and stir the mixture to form the phosphonium (B103445) salt. Cool the suspension to 0°C and add a strong base (e.g., n-butyllithium) dropwise to generate the ylide.

• Reaction with Carbonyl: To the ylide solution, add the desired aldehyde or ketone (e.g., hexanal) dropwise at 0°C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC.

• Quenching and Workup: Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent.

• Purification: Wash the organic layer, dry it, and concentrate it. The product can be purified by column chromatography to separate the alkene from triphenylphosphine oxide.

Bioactivity Screening Protocols

Once a library of 2-octenal derivatives has been synthesized, the next crucial step is to screen them for biological activity. The following are standard protocols for assessing antimicrobial and cytotoxic properties.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Test microorganisms (bacterial or fungal strains)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 2-Octenal derivatives dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic/antifungal)

• Negative control (broth with solvent)

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in the appropriate broth.

• Serial Dilutions: In a 96-well plate, perform serial twofold dilutions of the 2-octenal derivatives in the broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Controls: Include wells for a positive control (broth with inoculum and a standard antimicrobial agent), a negative control (broth with inoculum and the solvent used to dissolve the compounds), and a sterility control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Protocol 4: MTT Assay for Cytotoxicity Screening

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity. It is widely used for screening potential anticancer compounds.

Materials:

• Cancer cell lines (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium

• 96-well cell culture plates

• 2-Octenal derivatives dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 2-octenal derivatives and incubate for a specified period (e.g., 24, 48, or 72 hours). Include wells for a vehicle control (cells treated with DMSO) and a blank control (medium only).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Quantitative Bioactivity Data

The following tables summarize representative quantitative data for 2-octenal and related derivatives from various bioactivity screens.

Table 1: Antifungal Activity of 2-Octenal and Related Aldehydes

Compound	Fungal Strain	MIC (mL/L)	MFC (mL/L)	Reference
(E)-2-Octenal	Penicillium italicum	0.25	0.50	[7]
(E)-2-Octenal	Alternaria alternata	<0.5	-	[8]
(E)-2-Octenal	Botrytis cinerea	<0.5	-	[8]
(E)-2-Octenal	Penicillium digitatum	<0.5	-	[8]
(E)-2-Octenal	Aspergillus niger	<0.5	-	[8]
2,4-Octadienal	Aspergillus fumigatus	0.001 (µL/mL)	0.004 (µL/mL)	[9]
2,4-Octadienal	Candida albicans	0.031 (µL/mL)	-	[9]

Table 2: Cytotoxicity of Aldehyde Derivatives against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Hydrazone 1d	PC-3 (Prostate)	9.38	[10]
Hydrazone 1e	A-549 (Lung)	13.39	[10]
Oxadiazole 2l	MDA-MB-231 (Breast)	22.73	[10]
trans-Cinnamaldehyde	HeLa (Cervical)	>200 (µg/mL)	[11]
Carvacrol	HeLa (Cervical)	~100 (µg/mL)	[11]

Signaling Pathway Modulation by 2-Octenal Derivatives

α,β-Unsaturated aldehydes, including 2-octenal derivatives, are known to be reactive molecules that can modulate cellular signaling pathways, often through covalent adduction to proteins. Two key pathways implicated in the bioactivity of these compounds are the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammation, immunity, and cell survival.[12][13][14] Its dysregulation is associated with various diseases, including cancer and inflammatory disorders.[15] Some α,β-unsaturated aldehydes have been shown to inhibit the NF-κB pathway, potentially by modifying key proteins in the signaling cascade, such as IKK (IκB kinase) or NF-κB subunits themselves, thereby preventing the translocation of NF-κB to the nucleus and the subsequent transcription of pro-inflammatory and pro-survival genes.[16]

Caption: Inhibition of the NF-κB signaling pathway by 2-octenal derivatives.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and apoptosis.[17][18] The MAPK pathway consists of a series of protein kinases that phosphorylate and activate one another. There are several parallel MAPK cascades, including the ERK, JNK, and p38 pathways. The modulation of these pathways by small molecules can have profound effects on cell fate. α,β-Unsaturated aldehydes can react with cysteine residues in kinases, potentially altering their activity and modulating downstream signaling.

Caption: Modulation of the MAPK signaling pathway by 2-octenal derivatives.

Experimental Workflow

The following diagram illustrates the overall workflow from the synthesis of 2-octenal derivatives to their bioactivity screening and mechanistic studies.

Caption: Overall experimental workflow for 2-octenal derivatives.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 2.8 The Wittig Reaction – Organic Chemistry II [kpu.pressbooks.pub]
• 7. a-z.lu [a-z.lu]
• 8. (E)-2-Octenal, a natural flavoring ingredient, suppresses the growth of a prochloraz-resistant Penicillium italicum strain [postharvest.biz]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NFkB/IkB Inhibitors Products: R&D Systems [rndsystems.com]
• 13. NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scbt.com [scbt.com]
• 15. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Function and Regulation in MAPK Signaling Pathways: Lessons Learned from the Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 18. First-in-class mitogen-activated protein kinase (MAPK) p38α: MAPK-activated protein kinase 2 dual signal modulator with anti-inflammatory and endothelial-stabilizing properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of 2-Octenal in Food Matrices

Introduction

2-Octenal (B7820987) is a medium-chain aldehyde naturally present in a variety of foods and is also formed during the oxidation of lipids.[1] It contributes to the characteristic flavor profile of many food products, including meats, fruits, and beverages, but can also be an indicator of lipid oxidation and off-flavors.[1][2] Accurate quantification of 2-octenal is crucial for quality control, flavor profiling, and shelf-life studies in the food industry. This application note provides a detailed overview of the analytical methods for the quantification of 2-octenal in various food matrices, with a focus on Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Challenges

The analysis of 2-octenal in food is challenging due to its volatility, reactivity, and the complexity of food matrices.[3] Effective analytical methods must be sensitive, selective, and robust to overcome these challenges.[4] Sample preparation is a critical step to efficiently extract 2-octenal from the food matrix and minimize interferences.

Quantitative Data Summary

The following table summarizes the quantitative data for 2-octenal found in various food matrices using different analytical methodologies.

Food Matrix	Analytical Method	Sample Preparation	Concentration Range	Reference
Chinese Liquor (Baijiu)	GCxGC-TOFMS	HS-SPME	1.88–962.22 µg/L	[5]
Grilled Beef	GC-Olfactometry	Not specified	Not specified	[2][6]
Fresh Fish Meat	GC-MS	Not specified	Detected	[2][6]
Beer (Stale-flavor)	TD-GC-MS	Stir Bar Sorptive Extraction with in-situ derivatization	Detected	[2]
Lonicerae japonicae Flos	HS-SPME-GC-MS	HS-SPME	Detected	[7]
Wine	GC-MS/MS	Solid-Phase Extraction with derivatization	Not specified	[8]

Experimental Protocols

Protocol 1: Quantification of 2-Octenal in Liquid Matrices (e.g., Chinese Liquor) using HS-SPME-GC-MS

This protocol is based on the methodology for analyzing volatile compounds in Chinese Liquor and can be adapted for other liquid matrices.[5]

1. Materials and Reagents

• 2-Octenal standard

• Internal Standard (e.g., 2-Octanol)

• Methanol (HPLC grade)

• Sodium chloride (NaCl)

• Ultrapure water

• HS-SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

2. Sample Preparation

• Pipette 8 mL of the liquid sample into a 20 mL headspace vial.

• Dilute the sample to 5% alcohol content with ultrapure water.

• Add 3.0 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds.

• Spike the sample with a known concentration of the internal standard.

• Immediately seal the vial with a magnetic screw cap.

3. HS-SPME Procedure

• Place the vial in the autosampler of the GC-MS system.

• Equilibrate the sample at 45°C for 15 minutes with agitation.

• Expose the DVB/CAR/PDMS fiber to the headspace of the vial for 45 minutes at 45°C.

• Retract the fiber into the needle.

4. GC-MS Analysis

• Injector: Transfer the fiber to the GC injector and desorb the analytes at 250°C for 5 minutes in splitless mode.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: Use a suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 3°C/min.

  • Ramp to 250°C at a rate of 10°C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode (m/z 35-350) for identification and Selected Ion Monitoring (SIM) mode for quantification.

  • Target Ions for 2-Octenal: m/z 41, 55, 69, 83, 126.

  • Quantifier Ion: m/z 83.

5. Quantification

• Create a calibration curve using standard solutions of 2-octenal with a fixed concentration of the internal standard.

• Plot the ratio of the peak area of 2-octenal to the peak area of the internal standard against the concentration of 2-octenal.

• Determine the concentration of 2-octenal in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Derivatization of 2-Octenal for Enhanced GC-MS Analysis

Derivatization can be employed to improve the chromatographic behavior and detectability of aldehydes like 2-octenal.[9][10] A common derivatizing agent is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), which reacts with the carbonyl group of the aldehyde.[8]

1. Materials and Reagents

• 2-Octenal standard

• PFBHA solution (e.g., 10 mg/mL in pyridine (B92270) or water)

• Hexane (B92381) or other suitable extraction solvent

• Sodium sulfate (B86663) (anhydrous)

2. Derivatization Procedure

• To an aqueous sample or an extract containing 2-octenal, add an excess of the PFBHA solution.

• Vortex the mixture and allow it to react at room temperature or a slightly elevated temperature (e.g., 40-60°C) for a specified time (e.g., 30-60 minutes).

• Extract the resulting PFBHA-oxime derivative with hexane.

• Dry the hexane extract over anhydrous sodium sulfate.

• Concentrate the extract to a final volume for GC-MS analysis.

3. GC-MS Analysis

• The GC-MS conditions will be similar to Protocol 1, but the temperature program may need to be adjusted to accommodate the higher boiling point of the derivative. The mass spectrometer will be set to monitor the characteristic ions of the 2-octenal-PFBHA-oxime.

Visualizations

Caption: Experimental workflow for 2-Octenal quantification.

Caption: Workflow for 2-Octenal analysis with derivatization.

References

• 1. Showing Compound 2-Octenal (FDB002940) - FooDB [foodb.ca]
• 2. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 3. Emerging Techniques: GCMS Food Safety and Food Quality Applications [thermofisher.com]
• 4. GC-MS in Food Safety Testing: Methods and Benefits [hplcvials.com]
• 5. Optimization and Validation of a Headspace Solid-Phase Microextraction with Comprehensive Two-Dimensional Gas Chromatography Time-of-Flight Mass Spectrometric Detection for Quantification of Trace Aroma Compounds in Chinese Liquor (Baijiu) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-octenal, 2363-89-5 [thegoodscentscompany.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]

Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2-Octenal

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Octenal is a volatile organic compound and a medium-chain aldehyde, recognized for its characteristic fatty, green aroma.[1] It is a naturally occurring compound found in various plants and fruits and is also formed during the oxidation of lipids.[1][2] In the context of drug development and food science, the accurate and sensitive quantification of 2-Octenal is crucial for flavor and aroma profiling, stability studies, and the identification of oxidative degradation products. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile compounds like 2-Octenal in complex matrices.[3] This document provides a detailed protocol for the analysis of 2-Octenal using GC-MS, covering sample preparation, instrumentation, and data analysis.

Quantitative Data Summary

The performance of a GC-MS method for the analysis of 2-Octenal can be characterized by several key parameters. The following table summarizes representative quantitative data from validated methods for similar volatile compounds, which can be used as a benchmark for method development and validation for 2-Octenal.

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	The coefficient of determination (r²) indicates the linearity of the calibration curve over a specific concentration range. A value greater than 0.99 is generally considered excellent.[4]
Limit of Detection (LOD)	0.01 - 1 ng/g	The lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified, under the stated experimental conditions.[5][6]
Limit of Quantification (LOQ)	0.025 - 30 ng/g	The lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy under the stated experimental conditions.[5][6][7]
Precision (%RSD)	< 15%	The relative standard deviation (RSD) of replicate measurements, indicating the closeness of agreement between a series of measurements. Values below 15% are typically acceptable.[4][8]
Accuracy/Recovery (%)	80 - 120%	The percentage of the true amount of analyte that is recovered by the analytical method. A recovery within the range of 80-120% is generally considered acceptable.[4][8]

Experimental Protocols

This section details the methodologies for the GC-MS analysis of 2-Octenal, from sample preparation to data acquisition.

Sample Preparation

The choice of sample preparation method is critical and depends on the sample matrix. The goal is to extract 2-Octenal, remove interferences, and concentrate the analyte.

a) Solvents and Reagents:

• Solvents: Use high-purity, volatile organic solvents such as hexane (B92381), dichloromethane, or methanol.[9][10] Avoid using water, DMSO, or DMF.[11]

• Standards: Prepare stock and working standard solutions of 2-Octenal in the chosen solvent.

• Internal Standard (IS): A suitable internal standard (e.g., a deuterated analog of 2-Octenal or a compound with similar chemical properties but different retention time) should be used for accurate quantification.

• Derivatization Agent (Optional): For samples with low concentrations or to improve chromatographic performance, derivatization can be employed. A common agent for aldehydes is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA).[2]

b) Extraction Methods:

• Liquid-Liquid Extraction (LLE):

  • Homogenize the sample if it is a solid.

  • Add a known amount of the sample to a vial.

  • Spike with the internal standard.

  • Add an immiscible organic solvent (e.g., hexane or dichloromethane).

  • Vortex or shake vigorously for several minutes to ensure thorough mixing.

  • Centrifuge the mixture to separate the aqueous and organic layers.

  • Carefully transfer the organic layer (top or bottom, depending on the solvent density) to a clean vial for GC-MS analysis.[10]

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18) with the recommended solvents.

  • Load the sample (previously dissolved in a suitable solvent) onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the 2-Octenal with a stronger organic solvent.

  • The collected eluate is then ready for GC-MS injection.[10][12]

• Headspace Solid-Phase Microextraction (HS-SPME): This technique is suitable for volatile compounds in solid or liquid samples.[12]

  • Place a known amount of the sample into a headspace vial.

  • Add the internal standard.

  • Seal the vial with a septum cap.

  • Incubate the vial at a specific temperature (e.g., 90°C) for a set time (e.g., 20 minutes) to allow the volatile compounds to partition into the headspace.[7]

  • Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace for a defined period to adsorb the analytes.[13]

  • Retract the fiber and introduce it into the GC injector for thermal desorption and analysis.

c) Derivatization (Optional):

• After extraction, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add the PFBHA solution and a catalyst (e.g., pyridine).

• Heat the mixture to facilitate the reaction, forming the oxime derivative of 2-Octenal.[2]

• After cooling, the derivatized sample can be reconstituted in a suitable solvent for injection.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for the analysis of 2-Octenal. These may require optimization for specific instruments and applications.

Parameter	Setting
Gas Chromatograph
Column	VF-200ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent mid-polarity column.[2]
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 10:1)[7]
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 - 1.5 mL/min.[5]
Oven Temperature Program	Initial temperature: 40°C (hold for 5 min), ramp to 130°C at 5°C/min, then ramp to 200°C at 35°C/min.[7]
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Transfer Line Temperature	260 °C[2]
Acquisition Mode	Full Scan (for identification) and/or Selected Ion Monitoring (SIM) (for quantification)
Scan Range (Full Scan)	m/z 40-350
Selected Ions (SIM)	Based on the mass spectrum of 2-Octenal (e.g., m/z 41, 55, 69, 83, 97, 126). The most abundant, characteristic ions should be chosen.[14]

Data Analysis and Quantification

• Identification: The identification of 2-Octenal is achieved by comparing the retention time and the acquired mass spectrum of the peak in the sample chromatogram with that of a certified reference standard. The NIST Mass Spectral Library can also be used for spectral matching.[14][15]

• Quantification: For quantitative analysis, a calibration curve is constructed by analyzing a series of standard solutions of known concentrations. The peak area of a characteristic ion of 2-Octenal is plotted against the concentration. The concentration of 2-Octenal in the samples is then determined from this calibration curve, using the internal standard to correct for variations in sample preparation and injection.

Visualizations

Caption: Experimental workflow for GC-MS analysis of 2-Octenal.

Caption: Logical relationship of the GC-MS analytical process.

References

• 1. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. mdpi.com [mdpi.com]
• 6. Comparison of two quantitative GC-MS methods for analysis of tomato aroma based on purge-and-trap and on solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Sample preparation GC-MS [scioninstruments.com]
• 11. researchgate.net [researchgate.net]
• 12. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. mdpi.com [mdpi.com]
• 14. 2-Octenal, (E)- [webbook.nist.gov]
• 15. 2-Octenal, (E)- [webbook.nist.gov]

Application Notes and Protocols: 2-Octenal in Flavor and Fragrance Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-2-Octenal is an alpha,beta-unsaturated aldehyde that is a significant component in the flavor and fragrance industry.[1] It is characterized by a powerful fatty and green aroma, with nuances of cucumber and citrus.[2][3] This medium-chain aldehyde occurs naturally in a variety of essential oils, fruits, and vegetables, including olive oil.[1][4] Its versatile organoleptic profile makes it a valuable ingredient in the formulation of a wide range of savory and sweet flavors, as well as in perfumery. This document provides detailed application notes and experimental protocols for the use of 2-octenal (B7820987) in flavor and fragrance chemistry.

Physicochemical and Organoleptic Properties

2-Octenal is a colorless to pale yellow liquid with a strong, characteristic odor. It is soluble in alcohol and fixed oils, and slightly soluble in water.[1][5]

Property	Value	Reference
Molecular Formula	C₈H₁₄O	[5]
Molecular Weight	126.20 g/mol	[5]
CAS Number	2548-87-0 (for trans-2-octenal)	[3]
FEMA Number	3215	[3]
Boiling Point	84-86 °C at 19 mmHg	[5]
Density	0.846 g/mL at 25 °C	[5]
Refractive Index	1.45 (n20/D)	[5]
Odor	Fatty, green, cucumber, waxy, with citrus and fruity (green apple) undertones.[2][6]
Taste	Sweet, green, citrus peel, spicy, cucumber, oily, fatty, and brothy.[6]
Odor Threshold in Water	3 ppb	[7]
Taste Threshold in Water	90 ppb	[7]
Odor Threshold in Meat	4.20 ppm	[8]

Applications in Flavor and Fragrance Formulations

trans-2-Octenal (B1212229) is a potent and versatile ingredient used to impart specific characteristics to a wide array of flavor and fragrance formulations.

Flavor Applications

Due to its powerful fatty and green notes, trans-2-octenal is utilized in various flavor profiles:

• Savory Flavors : It is particularly effective in enhancing the fatty character of meat flavors such as bacon (at around 200 ppm), roast beef (starting at 150 ppm), and chicken (around 100 ppm).[3] It also adds lift and authenticity to bread and pizza base flavors (around 200 ppm) and contributes to the profile of toasted corn snacks (starting at 100 ppm).[3] In fried onion and garlic flavors, a modest level of around 20 ppm can be beneficial.[3]

• Dairy Flavors : In dairy applications, it provides a subtle yet important fatty note. Recommended starting levels are 50 ppm in fresh butter flavors, 20 ppm in cheddar cheese flavors, and 10 ppm in both fresh and condensed milk flavors to increase authenticity.

• Nut Flavors : trans-2-Octenal is a key component in many nut flavors, especially hazelnut and praline, where a level of 200 ppm is considered ideal.[3] For peanut flavors, a slightly lower level of around 100 ppm is often preferred.[3]

• Fruit Flavors : In fruit flavors, it is used at much lower concentrations to add a touch of realism. For instance, around 10 ppm is effective in apricot, orange, and peach flavors, while up to 20 ppm can be used in blueberry flavors.[3]

• Other Flavors : It is an important ingredient in tea flavors, particularly black tea (around 50 ppm) and green tea (around 30 ppm), where it adds depth and realism.[3] It is also used in cooked mushroom flavors (around 50 ppm) and fried potato profiles (up to 200 ppm).[3]

Fragrance Applications

In perfumery, 2-octenal is used to introduce fresh, green, and fatty notes. It can be used as a modifier in floral fragrances to add a natural, leafy character. Its cucumber and aldehydic facets are also utilized in creating fresh and ozonic scent profiles.

Experimental Protocols

Protocol 1: Synthesis of (E)-2-Octenal

This protocol is based on the oxidation of an enol derivative.

Materials:

• Enol derivative of octanal (B89490) (1.0 mmol)

• CuPF₆(CH₃CN)₄ (18.4 mg, 0.05 mmol)

• Di-tert-butyl ethylenediamine (B42938) (11.0 µL, 0.05 mmol)

• 4-Dimethylaminopyridine (DMAP) (24.4 mg, 0.20 mmol)

• Dichloromethane (DCM), anhydrous (4 mL)

• 4Å molecular sieves (100 mg)

• 10% NaHSO₄ aqueous solution

• Anhydrous MgSO₄

• Nitrogen gas

• Oxygen gas

• Schlenk tube

• Standard glassware for extraction and filtration

Procedure:

• In a nitrogen-filled glove box, add the enol derivative of octanal, CuPF₆(CH₃CN)₄, di-tert-butyl ethylenediamine, and DMAP to a Schlenk tube containing 4 mL of anhydrous DCM.

• Add 100 mg of 4Å molecular sieves to the mixture.

• Seal the Schlenk tube and remove it from the glove box.

• Replace the nitrogen atmosphere in the tube with oxygen at a constant pressure of 1 atmosphere.

• Stir the reaction mixture at room temperature for 1 hour.

• After the reaction is complete, quench the reaction by adding 15 mL of 10% NaHSO₄ aqueous solution.

• Extract the product with DCM (3 x 10 mL).

• Dry the combined organic layers over anhydrous MgSO₄.

• Filter the solution and concentrate the filtrate under vacuum to obtain (E)-2-octenal.[9]

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of (E)-2-octenal.

Protocol 2: Analysis of 2-Octenal in a Food Matrix by GC-MS

This protocol provides a general framework for the analysis of 2-octenal in a food matrix using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

Materials and Equipment:

• Food sample containing 2-octenal

• Sodium chloride

• Internal standard (e.g., d₉-(E)-2-octenal)

• SPME fiber (e.g., DVB/CAR/PDMS)

• 20 mL headspace vials with septa

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Helium carrier gas

Procedure:

• Sample Preparation:

  • Weigh a known amount of the homogenized food sample (e.g., 5 g) into a 20 mL headspace vial.

  • Add a known amount of internal standard.

  • Add sodium chloride (e.g., 1 g) to increase the ionic strength and promote the release of volatiles.

  • Immediately seal the vial.

• HS-SPME Extraction:

  • Incubate the vial at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 15 minutes) to allow for equilibration of the headspace.

  • Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • Desorb the analytes from the SPME fiber in the heated GC injection port (e.g., 250 °C) in splitless mode.

  • GC Conditions (example):

    • Oven temperature program: Start at 40 °C (hold for 2 min), ramp to 250 °C at 5 °C/min, and hold for 5 min.

    • Carrier gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Conditions (example):

    • Ionization mode: Electron Ionization (EI) at 70 eV.

    • Mass scan range: m/z 35-350.

    • Acquisition mode: Full scan and/or Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Key ions for 2-octenal include m/z 41, 55, 70, and the molecular ion at 126.

• Data Analysis:

  • Identify 2-octenal based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the concentration of 2-octenal using the internal standard method.

Diagram of Analytical Workflow:

Caption: General workflow for analyzing 2-octenal in food.

Protocol 3: Stability Testing of 2-Octenal in a Model System

This protocol outlines a method to assess the stability of 2-octenal under varying pH and temperature conditions.

Materials and Equipment:

• Pure 2-octenal standard

• Buffer solutions of different pH (e.g., pH 3, 5, 7)

• Solvent (e.g., ethanol (B145695) or propylene (B89431) glycol)

• Sealed vials

• Incubators or water baths set to different temperatures (e.g., 4 °C, 25 °C, 40 °C)

• GC-MS system for quantification

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of 2-octenal in the chosen solvent.

  • In separate sealed vials, add an aliquot of the stock solution to each buffer solution to achieve a known initial concentration.

• Storage Conditions:

  • Store the vials at the different selected temperatures.

  • Protect the samples from light to prevent photochemical degradation.

• Sampling and Analysis:

  • At regular time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), withdraw an aliquot from each vial.

  • Analyze the concentration of 2-octenal in each sample using a validated GC-MS method (as described in Protocol 2).

• Data Analysis:

  • Plot the concentration of 2-octenal as a function of time for each pH and temperature condition.

  • Determine the degradation kinetics (e.g., zero-order, first-order) and calculate the rate constants and half-life of 2-octenal under each condition.

Stability and Degradation

2-Octenal, as an unsaturated aldehyde, can undergo degradation through various pathways, impacting the flavor and fragrance profile of a product over time. A key degradation pathway is the retro-aldol condensation, which is accelerated by heat and the presence of water.[2] In this reaction, 2-octenal can degrade to form hexanal (B45976) and ethanal.[2]

Diagram of 2-Octenal Degradation Pathway:

Caption: Retro-aldol degradation of 2-octenal.

Sensory Perception Pathway

The perception of aldehydes is mediated by olfactory receptors (ORs) located on olfactory sensory neurons in the nasal cavity. The gene OR6A2 has been identified as encoding a receptor that is highly sensitive to aldehyde chemicals, including unsaturated aldehydes.[9] The binding of an aldehyde to its specific OR initiates a signal transduction cascade that results in the perception of its characteristic odor. Some research suggests that for certain ORs, the aldehyde may first react with water to form a gem-diol, which is the actual ligand that activates the receptor.[10]

Diagram of Olfactory Signaling Pathway for Aldehydes:

Caption: Simplified olfactory signal transduction pathway.

References

• 1. aurochemicals.com [aurochemicals.com]
• 2. mdpi.com [mdpi.com]
• 3. perfumerflavorist.com [perfumerflavorist.com]
• 4. 2-octenal, 2363-89-5 [thegoodscentscompany.com]
• 5. 反式-2-辛烯醛 ≥95%, stabilized, FG | Sigma-Aldrich [sigmaaldrich.com]
• 6. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 7. Odor Detection Thresholds & References [leffingwell.com]
• 8. researchgate.net [researchgate.net]
• 9. Coriander - Wikipedia [en.wikipedia.org]
• 10. Aldehyde Recognition and Discrimination by Mammalian Odorant Receptors via Functional Group-Specific Hydration Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Standard Protocol for Evaluating the Antimicrobial Activity of 2-Octenal

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for testing the antimicrobial activity of 2-Octenal. It includes detailed protocols for determining the minimum inhibitory concentration (MIC), minimum bactericidal/fungicidal concentration (MBC/MFC), and the zone of inhibition. Additionally, it summarizes quantitative data from various studies and presents a diagram of the proposed antimicrobial mechanism of action.

Introduction

2-Octenal is an α,β-unsaturated aldehyde found in various plants and essential oils. It is recognized for its antimicrobial properties against a range of microorganisms, including bacteria and fungi. Its volatile and hydrophobic nature requires specific considerations in antimicrobial susceptibility testing to ensure accurate and reproducible results. The primary mechanism of its antimicrobial action is believed to be the disruption of the cell membrane's lipid bilayer and interaction with cellular proteins, particularly through the alkylation of sulfhydryl groups.

Quantitative Antimicrobial Activity of 2-Octenal and Related Aldehydes

The following table summarizes the reported minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) values for 2-Octenal and the structurally related 2,4-Octadienal against various microorganisms. These values provide a baseline for establishing the concentration range for testing.

Compound	Microorganism	Assay Type	MIC	MBC/MFC	Reference
(E)-2-Octenal	Penicillium italicum (prochloraz-resistant)	Broth Microdilution	0.25 mL/L	0.50 mL/L	[1]
(E)-2-Octenal/β-cyclodextrin	Penicillium italicum XX5	In vitro assay	2.00 mg/mL	8.00 mg/mL	[2]
2,4-Octadienal	Escherichia coli	Broth Microdilution	0.122 µL/mL	-	[3]
2,4-Octadienal	Staphylococcus aureus	Broth Microdilution	0.122 µL/mL	-	[3]
2,4-Octadienal	Pseudomonas aeruginosa	Broth Microdilution	1.95 µL/mL	-	[3]
2,4-Octadienal	Candida albicans	Broth Microdilution	0.031 µL/mL	-	[3]
2,4-Octadienal	Aspergillus fumigatus	Broth Microdilution	0.001 µL/mL	0.004 µL/mL	[3]

Note: The activity of α,β-unsaturated aldehydes is generally broad-spectrum, affecting both Gram-positive and Gram-negative bacteria.[4]

Experimental Protocols

Due to the volatile and hydrophobic nature of 2-Octenal, modifications to standard protocols are necessary. The following protocols are adapted to minimize evaporation and ensure proper dispersion of the compound in the test medium.

Protocol 1: Broth Microdilution Assay for MIC and MBC/MFC Determination

This method determines the lowest concentration of 2-Octenal that inhibits microbial growth (MIC) and the lowest concentration that kills the microorganism (MBC/MFC).

Materials:

• 2-Octenal (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• 96-well microtiter plates with lids

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculum

• 0.5 McFarland turbidity standard

• Sterile pipette tips

• Plate sealer (optional, but recommended)

• Incubator

Procedure:

• Preparation of 2-Octenal Stock Solution:

  • Prepare a stock solution of 2-Octenal in DMSO. The concentration should be at least 100-fold higher than the highest concentration to be tested to ensure the final DMSO concentration is non-inhibitory (typically ≤1%).

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • In the first well of each row, add a calculated volume of the 2-Octenal stock solution to achieve twice the highest desired final concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this across the plate to the tenth well. Discard 100 µL from the tenth well.

  • The eleventh well will serve as the growth control (broth and inoculum, no 2-Octenal).

  • The twelfth well will serve as the sterility control (broth only).

  • A solvent control (broth, inoculum, and the highest concentration of DMSO used) should also be included to ensure the solvent has no antimicrobial activity.

• Preparation of Inoculum:

  • From a fresh culture (18-24 hours for bacteria, 24-72 hours for fungi), prepare a microbial suspension in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-5 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation:

  • Add 100 µL of the diluted inoculum to each well (except the sterility control wells), bringing the final volume in each well to 200 µL.

• Incubation:

  • Seal the plate with a lid or a plate sealer to prevent evaporation of the volatile 2-Octenal.

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination:

  • The MIC is the lowest concentration of 2-Octenal at which there is no visible growth (turbidity) in the well.

• MBC/MFC Determination:

  • From the wells showing no visible growth, take a 10 µL aliquot and plate it onto an appropriate agar (B569324) medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

  • Incubate the agar plates under the same conditions as the microtiter plates.

  • The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Protocol 2: Agar Well Diffusion Assay for Zone of Inhibition

This method provides a qualitative assessment of the antimicrobial activity of 2-Octenal.

Materials:

• 2-Octenal (analytical grade)

• DMSO (sterile)

• Mueller-Hinton Agar (MHA) plates for bacteria or Sabouraud Dextrose Agar (SDA) plates for fungi

• Bacterial or fungal inoculum

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Sterile cork borer or pipette tip (6-8 mm diameter)

• Micropipette

Procedure:

• Preparation of 2-Octenal Solutions:

  • Prepare a series of concentrations of 2-Octenal in DMSO.

• Inoculation of Agar Plates:

  • Prepare a microbial suspension adjusted to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Using a sterile cotton swab, evenly spread the inoculum over the entire surface of the agar plate to create a lawn of growth.

• Preparation of Wells:

  • Using a sterile cork borer, create wells (6-8 mm in diameter) in the inoculated agar.

• Application of 2-Octenal:

  • Add a fixed volume (e.g., 50-100 µL) of each 2-Octenal concentration into a separate well.

  • Add the same volume of DMSO to one well as a solvent control.

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• Measurement of Zone of Inhibition:

  • Measure the diameter of the clear zone of no growth around each well in millimeters. The diameter of the well itself should be subtracted from the total diameter.

Mechanism of Action of 2-Octenal

The antimicrobial activity of 2-Octenal is primarily attributed to its ability to disrupt the microbial cell membrane and interact with intracellular components. As an α,β-unsaturated aldehyde, it is a reactive molecule that can readily undergo Michael addition reactions.

Key aspects of the mechanism include:

• Membrane Disruption: 2-Octenal, being lipophilic, can intercalate into the lipid bilayer of the cell membrane, causing a "gross perturbation" that leads to increased membrane fluidity and permeability.[4][5] This disrupts essential cellular processes such as electron transport and ATP synthesis and can lead to the leakage of intracellular components.

• Protein Inactivation: The electrophilic nature of the β-carbon in the α,β-unsaturated system makes 2-Octenal susceptible to nucleophilic attack from amino acid residues in proteins, particularly the sulfhydryl groups of cysteine. This covalent modification can inactivate essential enzymes and structural proteins, leading to cell death.

The following diagrams illustrate the experimental workflow for determining antimicrobial activity and the proposed mechanism of action of 2-Octenal.

Experimental Workflow for Antimicrobial Testing of 2-Octenal.

Proposed Antimicrobial Mechanism of Action of 2-Octenal.

Conclusion

The protocols outlined in this document provide a standardized framework for the in vitro evaluation of the antimicrobial activity of 2-Octenal. Adherence to these modified procedures, which account for the compound's volatility and hydrophobicity, is critical for obtaining reliable and comparable data. The provided quantitative data and mechanistic insights serve as a valuable resource for researchers and professionals in the field of antimicrobial drug discovery and development.

References

• 1. Preparation, characterization, and antifungal activity of (E)-2-octenal/β-cyclodextrin inclusion complex against the blue mold in citrus fruit caused by a prochloraz-resistant Penicillium italicum strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative phytochemical, antioxidant and antimicrobial properties of the seeds of Lawsonia inermis L. | Plant Science Today [horizonepublishing.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Utilizing (E)-2-Octenal in Insect Pheromone and Behavior Studies

For: Researchers, scientists, and drug development professionals.

Introduction

(E)-2-Octenal is a volatile α,β-unsaturated aldehyde that plays a significant role in the chemical ecology of various insect species. It is a common component of the defensive secretions of heteropteran bugs and has been identified as a crucial semiochemical in the common bed bug, Cimex lectularius.[1][2][3][4] Its function is context-dependent, acting as a repellent and feeding deterrent against predators, and exhibiting a dose-dependent effect on conspecifics, functioning as an attractant at low concentrations and a repellent at higher concentrations.[2][3][4] These properties make (E)-2-Octenal a compound of great interest for developing novel insect management strategies, including attractants for monitoring and trapping, and repellents for protection.

These application notes provide an overview of the known roles of (E)-2-Octenal in insect behavior and offer detailed protocols for conducting behavioral and electrophysiological assays to evaluate its effects.

Data Presentation: Behavioral Responses to (E)-2-Octenal

The following tables summarize quantitative data from studies on the behavioral effects of (E)-2-Octenal on different insect species.

Table 1: Dose-Dependent Behavioral Response of the Common Bed Bug (Cimex lectularius) to a Blend of (E)-2-Hexenal and (E)-2-Octenal (1:1 ratio)

Total Aldehyde Amount (µg)	Sex	Observed Behavior	Reference
0.04	Male & Female	Attraction	[3][4]
40	Female	Maximum Local Repellency	[4]
400	Male	Maximum Local Repellency	[4]

Table 2: Defensive Roles of (E)-2-Octenal in Heteroptera Against Predators

Insect Species (Source of Secretion)	Predator Species	Behavioral Effect on Predator	Reference
Riptortus pedestris (nymph)	Chinese praying mantid (Tenodera aridifolia sinensis)	Repellent	[1]
Thasus acutangulus (nymph)	Chinese praying mantid (Tenodera aridifolia sinensis)	Repellent	[1]
Euschistus biformis (adult)	Chinese praying mantid (Tenodera aridifolia sinensis)	Repellent	[1]
Various Heteroptera	Chinese praying mantid (Tenodera aridifolia sinensis)	Feeding Deterrent	[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Petri Dish Bioassay for Attraction/Repellency in Bed Bugs

This protocol is adapted from studies investigating the dose-dependent response of Cimex lectularius to (E)-2-Octenal.[3][4]

Objective: To determine if a specific dose of (E)-2-Octenal is an attractant or repellent to adult bed bugs.

Materials:

• (E)-2-Octenal (high purity, >97%)[4]

• Acetone (B3395972) (spectral grade)[4]

• Glass Petri dishes (150 x 20 mm)[4]

• Filter paper (Whatman® No. 1, to line Petri dishes)[4]

• Filter paper disks (6 mm diameter)[4]

• Micropipettes

• Adult bed bugs (unfed for 8 days)[4]

• Video tracking software (e.g., EthoVision) for data acquisition[3][4]

Procedure:

• Preparation of Test Arenas: Line the bottom of each Petri dish with a sheet of filter paper.[4] Place four 6-mm filter paper disks at the perimeter of the arena at the 3, 6, 9, and 12 o'clock positions.[4]

• Preparation of Test Solutions: Prepare serial dilutions of (E)-2-Octenal in acetone. For a 1:1 blend with (E)-2-hexenal, prepare solutions to yield total aldehyde amounts of 0.004, 0.04, 0.4, 40, and 400 µg per disk.[4]

• Treatment Application: Apply 10 µl of the desired aldehyde solution to one of the filter paper disks (the "treated" disk). Apply 10 µl of acetone to a disk in the control arenas. Allow the solvent to evaporate for 30 seconds.

• Insect Introduction: Place a single adult bed bug in the center of the arena.[4]

• Data Recording: Record the movement of the bed bug for a set period (e.g., 1 hour) using video tracking software.[3] The arena can be divided into zones to quantify time spent in the treated zone versus untreated zones.[4]

• Data Analysis: Analyze behavioral parameters such as time spent in each quadrant, frequency of visits to each quadrant, and the first choice of movement. Compare the behavior in treated arenas to control arenas to determine attraction or repellency.

Protocol 2: Y-Tube Olfactometer Bioassay for Attraction/Repellency

This is a standard protocol to assess the behavioral response of walking or flying insects to volatile compounds.

Objective: To evaluate the preference of an insect for (E)-2-Octenal versus a control.

Materials:

• Glass Y-tube olfactometer

• Air pump or compressed air source

• Flow meters

• Humidifier (e.g., a flask with distilled water)

• Charcoal filter

• Odor source chambers

• (E)-2-Octenal

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Filter paper

• Test insects

Procedure:

• Olfactometer Setup: Connect the air source to the charcoal filter and humidifier to provide a source of clean, moist air. Split the airflow and pass it through two flow meters to ensure an equal and constant flow rate (e.g., 100 ml/min) to each arm of the Y-tube.[5] Connect the flow meters to the odor source chambers, and then to the respective arms of the olfactometer.

• Preparation of Odor Stimuli: Prepare a solution of (E)-2-Octenal in the chosen solvent. Apply a standard volume (e.g., 10 µl) of the solution to a filter paper disk and place it in one of the odor source chambers.[5] Apply the same volume of solvent to another filter paper for the control chamber.[5]

• Behavioral Observation: Introduce a single insect at the base of the Y-tube's central arm.[5] Observe the insect's behavior for a set period (e.g., 5 minutes).[5] A choice is recorded when the insect moves a certain distance (e.g., 2 cm) into one of the arms.[5] Record the first arm chosen and the time taken to make the choice.

• Data Analysis: Use a chi-square test or a binomial test to determine if there is a significant preference for the arm containing (E)-2-Octenal over the control arm.

Protocol 3: Electroantennography (EAG) - General Protocol

EAG is used to measure the overall electrical response of an insect's antenna to an odorant, indicating its detection.

Objective: To determine if an insect's antenna is responsive to (E)-2-Octenal.

Materials:

• EAG system (amplifier, data acquisition)

• Stereomicroscope

• Micromanipulators

• Glass capillary electrodes

• Electrode puller

• Conductive gel or saline solution

• (E)-2-Octenal

• Solvent (e.g., hexane)

• Filter paper strips

• Pasteur pipettes

• Air stimulus controller

• Test insects

Procedure:

• Insect Preparation: Anesthetize an insect (e.g., by chilling).[6] Under a stereomicroscope, carefully excise one antenna at its base.[6]

• Antenna Mounting: Mount the excised antenna between two electrodes. Insert the base of the antenna into the reference electrode and bring the distal tip into contact with the recording electrode using conductive gel.[6]

• Preparation of Odor Cartridge: Prepare serial dilutions of (E)-2-Octenal in a solvent. Apply a known volume (e.g., 10 µl) of a dilution onto a filter paper strip and insert it into a Pasteur pipette.[6][7]

• Stimulus Delivery: Place the tip of the Pasteur pipette into the air delivery tube of the EAG system. Deliver a controlled puff of air (e.g., 0.5 seconds) over the mounted antenna.[6]

• Data Recording: Record the resulting electrical potential change (the EAG response) from the antenna. Allow a sufficient recovery period (e.g., 30-60 seconds) between stimuli.[6] Present the solvent alone as a negative control.

• Data Analysis: Measure the amplitude of the negative voltage deflection for each stimulus. Subtract the response to the solvent control. A dose-response curve can be generated by plotting the mean EAG amplitude against the logarithm of the (E)-2-Octenal concentration.[6]

Visualizations

The following diagrams illustrate the experimental workflows and a generalized signaling pathway.

Caption: Workflow for Petri Dish Bioassay.

Caption: Workflow for Y-Tube Olfactometer Bioassay.

Caption: Generalized Insect Olfactory Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on chemical ecology of the heteropteran scent gland components [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Formulation of 2-Octenal for Controlled Release Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octenal, a volatile unsaturated aldehyde, has garnered significant interest across various industries, including pharmaceuticals, food science, and agriculture, owing to its potent antimicrobial and repellent properties. However, its high volatility and potential for degradation present challenges for its direct application. Controlled release formulations are crucial for enhancing the stability, prolonging the efficacy, and enabling targeted delivery of 2-Octenal. This document provides detailed application notes and experimental protocols for the formulation of 2-Octenal for controlled release, focusing on inclusion complexation, polymeric microencapsulation, and nanoemulsion systems.

Formulation Strategies for Controlled Release of 2-Octenal

The selection of an appropriate formulation strategy for 2-Octenal depends on the desired release profile, application environment, and stability requirements. Three primary methods are detailed herein:

• β-Cyclodextrin Inclusion Complexation: This technique involves the encapsulation of the volatile 2-Octenal molecule within the hydrophobic cavity of β-cyclodextrin, a cyclic oligosaccharide. This complexation enhances the thermal stability and water solubility of 2-Octenal, while allowing for its gradual release.

• Chitosan-Alginate Microencapsulation: This method utilizes natural polymers to form microcapsules that entrap 2-Octenal. Chitosan (B1678972) and alginate form a polyelectrolyte complex, creating a biodegradable and biocompatible matrix for the controlled release of the active compound.

• Nanoemulsion Formulation: Nanoemulsions are kinetically stable, nano-sized oil-in-water or water-in-oil dispersions. For the lipophilic 2-Octenal, an oil-in-water (O/W) nanoemulsion can be formulated to protect it from degradation and control its release.

Data Presentation: Formulation Characteristics

The following tables summarize key quantitative data for different 2-Octenal controlled release formulations.

Table 1: β-Cyclodextrin Inclusion Complex Formulation Data for (E)-2-Octenal [1][2]

Parameter	Value
Encapsulation Method	Saturated Aqueous Solution & Freeze-Drying
Encapsulation Efficiency (%)	45.61 ± 1.37
Loading Content (%)	2.97 ± 0.08
Stability Constant (Kc)	386.4

Table 2: Representative Data for Essential Oil Encapsulation in Chitosan-Based Nanoparticles *

Parameter	Turmeric Oil[3]	Lemongrass Oil[3]	Oregano Essential Oil[4]
Encapsulation Method	Ionic Gelation	Ionic Gelation	Ionic Gelation
Polymer System	Chitosan-Alginate	Chitosan-Alginate	Chitosan
Particle Size (nm)	< 300	< 300	Not Specified
Encapsulation Efficiency (%)	71	86.9	Not Specified

*Data for essential oils are provided as representative examples due to the limited availability of specific data for 2-Octenal in these systems.

Table 3: Representative Data for Nanoemulsion Formulations of Lipophilic Compounds *

Parameter	Citral Nanoemulsion[5][6]	Vitamin D3 Nanoemulsion[7]	Curcumin Nanoemulsion[7]
Encapsulation Method	Ultrasonication	Low-energy homogenization	Low-energy homogenization
Particle Size (nm)	27 - 1283	83.6 ± 0.3	165.6 ± 1.0
Polydispersity Index (PDI)	0.508 - 0.614	< 0.3	< 0.3

*Data for other lipophilic compounds are provided as representative examples.

Experimental Protocols

Protocol for Preparation of (E)-2-Octenal/β-Cyclodextrin Inclusion Complex[1][2]

This protocol describes the fabrication of an (E)-2-octenal-β-cyclodextrin inclusion complex (O/β-CDIC) using a saturated aqueous solution method combined with freeze-drying.

Materials:

• (E)-2-Octenal (≥95% purity)

• β-Cyclodextrin (β-CD)

• Deionized water

• Ethanol (B145695)

Equipment:

• Magnetic stirrer with heating plate

• Beakers

• Centrifuge

• Freeze-dryer

• Analytical balance

Procedure:

• Preparation of Saturated β-CD Solution: Prepare a saturated aqueous solution of β-cyclodextrin by dissolving an excess amount of β-CD in deionized water at 60°C with constant stirring for 2 hours.

• Cooling and Filtration: Allow the solution to cool to room temperature and then filter it to remove the undissolved β-CD, obtaining a clear saturated solution.

• Addition of (E)-2-Octenal: Add (E)-2-Octenal to the saturated β-CD solution at a specific molar ratio (e.g., 1:1).

• Inclusion Reaction: Stir the mixture vigorously at room temperature for 24 hours to facilitate the formation of the inclusion complex.

• Centrifugation: Centrifuge the resulting suspension to collect the precipitate of the inclusion complex.

• Washing: Wash the precipitate with a small amount of ethanol to remove any surface-adsorbed (E)-2-Octenal.

• Freeze-Drying: Freeze the washed precipitate and then lyophilize it using a freeze-dryer for 48 hours to obtain a dry powder of the O/β-CDIC.

Characterization:

• Encapsulation Efficiency (EE) and Loading Content (LC): Determine the amount of encapsulated (E)-2-Octenal using techniques like gas chromatography (GC) after extracting the compound from a known amount of the inclusion complex.

• Structural Characterization: Use Fourier-transform infrared spectroscopy (FTIR), X-ray diffraction (XRD), and thermal analysis (TGA/DSC) to confirm the formation of the inclusion complex.

Protocol for Microencapsulation of 2-Octenal in Chitosan-Alginate Nanocapsules (Adapted from Essential Oil Encapsulation)[3]

This protocol is adapted from methods used for encapsulating volatile essential oils and can be applied to 2-Octenal.

Materials:

• 2-Octenal

• Low molecular weight chitosan

• Sodium alginate

• Calcium chloride (CaCl₂)

• Tween 80 (as a surfactant)

• Acetic acid

• Deionized water

Equipment:

• Magnetic stirrer

• Homogenizer or sonicator

• Centrifuge

• Freeze-dryer or spray-dryer

Procedure:

• Preparation of Chitosan Solution: Dissolve chitosan in a 1% (v/v) acetic acid solution to a final concentration of, for example, 1 mg/mL.

• Preparation of Alginate Solution: Dissolve sodium alginate in deionized water to a final concentration of, for example, 0.3-0.6 mg/mL. Adjust the pH to 5-5.5.

• Preparation of Oil-in-Water (O/W) Emulsion: Add Tween 80 (e.g., 1% w/v) to the alginate solution. Then, add 2-Octenal dropwise while homogenizing or sonicating to form a fine emulsion.

• Formation of Nanocapsules: Add the chitosan solution dropwise to the O/W emulsion under continuous stirring. The electrostatic interaction between the positively charged chitosan and the negatively charged alginate will lead to the formation of a polyelectrolyte complex shell around the 2-Octenal droplets.

• Cross-linking (optional but recommended): Add a solution of CaCl₂ (e.g., 0.1 M) to further cross-link the alginate and improve the stability of the nanocapsules.

• Purification: Centrifuge the nanocapsule suspension to separate the nanocapsules from the aqueous phase. Wash the pellet with deionized water to remove unreacted reagents.

• Drying: The purified nanocapsules can be freeze-dried or spray-dried to obtain a stable powder.

Protocol for Preparation of 2-Octenal Nanoemulsion (Adapted from Lipophilic Compound Encapsulation)[8][9][10]

This protocol describes a high-energy method for preparing an oil-in-water (O/W) nanoemulsion of 2-Octenal.

Materials:

• 2-Octenal (Oil phase)

• Medium-chain triglycerides (MCT) oil or other suitable carrier oil

• Polysorbate 80 (Tween 80) or other food-grade surfactant

• Deionized water (Aqueous phase)

Equipment:

• High-speed homogenizer (e.g., Ultra-Turrax)

• High-pressure homogenizer or microfluidizer

Procedure:

• Preparation of Oil Phase: Mix 2-Octenal with the carrier oil (e.g., MCT oil) at the desired ratio.

• Preparation of Aqueous Phase: Dissolve the surfactant (e.g., Tween 80) in deionized water.

• Coarse Emulsion Formation: Gradually add the oil phase to the aqueous phase while mixing with a high-speed homogenizer at a high speed (e.g., 10,000 rpm) for 5-10 minutes to form a coarse emulsion.

• Nanoemulsification: Pass the coarse emulsion through a high-pressure homogenizer or microfluidizer for several cycles (e.g., 3-5 passes) at a high pressure (e.g., 100 MPa). This will reduce the droplet size to the nanometer range.

• Characterization:

  • Droplet Size and Polydispersity Index (PDI): Use dynamic light scattering (DLS) to measure the average droplet size and PDI.

  • Zeta Potential: Measure the zeta potential to assess the stability of the nanoemulsion.

  • Stability Studies: Monitor the droplet size, PDI, and for any signs of phase separation over time at different storage conditions (e.g., 4°C and 25°C).

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for β-Cyclodextrin Inclusion Complexation

Caption: Workflow for preparing (E)-2-Octenal/β-cyclodextrin inclusion complex.

Experimental Workflow for Chitosan-Alginate Microencapsulation

Caption: Workflow for 2-Octenal microencapsulation in chitosan-alginate.

Logical Relationship of Controlled Release Mechanisms

Caption: Mechanisms governing the controlled release of 2-Octenal.

Release Kinetics and Stability

The release of 2-Octenal from polymeric matrices typically follows a biphasic pattern:

• Initial Burst Release: A rapid initial release of the compound adsorbed on the surface of the microcapsules or nanoparticles.

• Sustained Release: A slower, prolonged release of the encapsulated 2-Octenal, which is governed by diffusion through the polymer matrix and/or erosion of the matrix itself.

Studies on essential oil-loaded chitosan nanoparticles have demonstrated this two-stage release pattern, with a significant portion of the active compound released in the first few hours, followed by a more gradual release over an extended period (e.g., 48 hours)[3]. The release rate can be influenced by factors such as the polymer concentration, degree of cross-linking, particle size, and the external environment (e.g., pH, temperature). For instance, the release of essential oils from chitosan-alginate nanocapsules was found to be more sustained at a neutral pH of 7.4 compared to an acidic pH of 1.5[3].

Stability studies are crucial for controlled release formulations. Encapsulation has been shown to significantly enhance the thermal stability of (E)-2-octenal in β-cyclodextrin inclusion complexes[1][2]. For nanoemulsions, stability is assessed by monitoring changes in droplet size, PDI, and zeta potential over time. A stable nanoemulsion will maintain a consistent droplet size and show no signs of creaming, sedimentation, or coalescence.

Conclusion

The formulation of 2-Octenal for controlled release applications is a viable strategy to overcome its inherent volatility and instability. The choice of encapsulation method, whether it be β-cyclodextrin inclusion complexation, polymeric microencapsulation, or nanoemulsion, will depend on the specific application and desired release characteristics. The protocols and data presented in these application notes provide a foundation for researchers and drug development professionals to design and characterize effective controlled release systems for 2-Octenal, thereby unlocking its full potential in various fields. Further optimization of formulation parameters will be necessary to tailor the release profiles for specific applications.

References

• 1. Chitosan Nanoparticle Encapsulation of Antibacterial Essential Oils [mdpi.com]
• 2. Encapsulation of Heracleum persicum essential oil in chitosan nanoparticles and its application in yogurt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formulation of essential oil-loaded chitosan–alginate nanocapsules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Preparation and Characterizations of Chitosan/Citral Nanoemulsions and their Antimicrobial Activity | Semantic Scholar [semanticscholar.org]
• 6. Preparation and Characterizations of Chitosan/Citral Nanoemulsions and their Antimicrobial Activity | Applied Food Biotechnology [journals.sbmu.ac.ir]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Addressing stability and storage issues of 2-Octenal

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on addressing the stability and storage issues of 2-Octenal. The information is presented in a question-and-answer format to directly address common challenges encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing 2-Octenal to ensure its stability?

A1: To maintain the integrity of 2-Octenal, it is crucial to store it under optimal conditions that minimize degradation. The recommended storage protocol is as follows:

• Temperature: Store at 2-8°C[1][2]. Long-term storage at -20°C may also be considered.

• Atmosphere: 2-Octenal is sensitive to air[3]. It should be stored under an inert atmosphere, such as nitrogen or argon, to prevent oxidation[4][5]. Before sealing the container, purge the headspace with the inert gas.

• Light: Protect from light by using an amber glass vial or by wrapping the container in aluminum foil[3][6]. Light can catalyze degradation reactions.

• Container: Use a tightly sealed, high-quality glass container. Avoid plastics that may be permeable to oxygen or leach contaminants.

• Purity: Ensure the solvent used for any solutions of 2-Octenal is of high purity and free of peroxides, as impurities can accelerate decomposition.

Q2: I have been storing 2-Octenal as recommended, but I am still observing degradation. What could be the cause?

A2: If you are observing degradation despite following standard storage procedures, consider the following potential issues:

• Incomplete Inert Atmosphere: The purging of the container with inert gas may not have been sufficient to displace all the oxygen. Ensure a thorough purge before sealing.

• Container Seal Integrity: The container seal may not be completely airtight, allowing for the slow ingress of oxygen over time. Use high-quality seals and inspect them for any damage.

• Contaminated Solvents: If 2-Octenal is in solution, the solvent may contain impurities or peroxides that are catalyzing its degradation. Use freshly opened, high-purity solvents.

• Frequent Freeze-Thaw Cycles: If stored frozen, repeated freeze-thaw cycles can introduce moisture and potentially accelerate degradation. Aliquot the sample into smaller, single-use vials to avoid this.

• Cross-Contamination: Ensure that there is no cross-contamination from other reactive chemicals stored in the same area.

Q3: What are the primary degradation pathways for 2-Octenal?

A3: The primary degradation pathway for 2-Octenal is autoxidation , a free-radical chain reaction that occurs in the presence of oxygen[4]. This process leads to the formation of various degradation products, including carboxylic acids and shorter-chain aldehydes. Another potential degradation pathway, especially in the presence of water and heat, is retro-aldol condensation , which can lead to the formation of hexanal (B45976) and ethanal[7]. Polymerization can also occur, especially under exposure to light or heat.

Troubleshooting Guides

Problem 1: Appearance of Unexpected Peaks in Chromatographic Analysis (GC/HPLC)

• Symptom: Your GC or HPLC analysis of a 2-Octenal sample shows additional peaks that were not present in the initial analysis of the pure compound.

• Potential Cause: These new peaks are likely degradation products. The α,β-unsaturated aldehyde structure of 2-Octenal is susceptible to oxidation and other reactions[8].

• Troubleshooting Steps:

  • Confirm Degradation: Re-analyze a fresh, unopened standard of 2-Octenal to confirm that the issue is with your stored sample.

  • Identify Degradants: If possible, use mass spectrometry (GC-MS or LC-MS) to identify the molecular weights of the impurity peaks. Common degradation products of autoxidation include 2-octenoic acid and smaller aldehydes resulting from cleavage of the carbon chain.

  • Review Storage Conditions: Immediately review your storage protocol against the recommendations in the FAQs. Pay close attention to the inert atmosphere, light protection, and storage temperature.

  • Implement Corrective Actions: If any deviations from the recommended storage are identified, procure a fresh sample of 2-Octenal and store it under the correct conditions for future experiments.

Problem 2: Inconsistent Experimental Results

• Symptom: You are observing variability in your experimental results when using 2-Octenal from the same stock bottle over a period of time.

• Potential Cause: The concentration of pure 2-Octenal in your stock may be decreasing due to degradation, leading to inconsistent dosing in your experiments.

• Troubleshooting Steps:

  • Quantify Purity: Perform a quantitative analysis (e.g., GC with an internal standard) to determine the current purity of your 2-Octenal stock.

  • Prepare Fresh Stock: If the purity has decreased significantly, discard the old stock and prepare a fresh solution from a new, unopened bottle of 2-Octenal.

  • Aliquot Samples: To prevent degradation of the entire stock, aliquot the fresh solution into smaller, single-use vials. This minimizes the exposure of the bulk material to air and light each time a sample is taken.

  • Stability Monitoring: For long-term projects, consider implementing a simple stability monitoring plan where you re-analyze the purity of a representative aliquot at regular intervals.

Quantitative Data on Stability

While specific quantitative stability data for 2-Octenal is not extensively published, the following table provides illustrative data based on the known stability of similar unsaturated aldehydes. This data demonstrates the expected trends under different storage conditions.

Storage Condition	Time (Days)	Purity of 2-Octenal (%) (Illustrative)	Appearance of Degradation Products (%) (Illustrative)
2-8°C, Inert Gas, Dark	0	>98	<0.5
30	>97	<1.0
90	>96	<1.5
180	>95	<2.0
25°C, Air, Light	0	>98	<0.5
7	~90	~5.0
14	~80	~10.0
30	<70	>15.0
40°C, Air, Dark (Accelerated)	0	>98	<0.5
7	~85	~7.0
14	~70	~15.0
30	<50	>25.0

Experimental Protocols

Protocol 1: Accelerated Stability Study of 2-Octenal

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability of 2-Octenal under stress conditions.

• Sample Preparation: Prepare a stock solution of 2-Octenal in a high-purity, peroxide-free solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at 60°C for 48 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store the stock solution at 60°C in the dark for 48 hours.

  • Photolytic Degradation: Expose the stock solution to a calibrated light source (e.g., ICH Option 1 or 2) for a defined period.

• Sample Analysis:

  • At specified time points (e.g., 0, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC-UV/MS or GC-MS method.

  • Use a photodiode array (PDA) detector in HPLC to assess peak purity. Mass spectrometry will aid in the identification of degradation products.

Protocol 2: Routine Purity Check of 2-Octenal by GC-MS

This protocol provides a general method for the routine analysis of 2-Octenal purity and the detection of volatile degradation products.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Injector:

  • Temperature: 250°C.

  • Mode: Split (e.g., 50:1 split ratio).

  • Injection volume: 1 µL.

• Mass Spectrometer:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Scan range: m/z 35-350.

• Sample Preparation: Prepare a dilute solution of the 2-Octenal sample in a volatile solvent like hexane (B92381) or ethyl acetate.

• Analysis: Inject the sample and acquire the data. Identify the 2-Octenal peak based on its retention time and mass spectrum. Integrate the peak areas of 2-Octenal and any impurity peaks to estimate the relative purity.

Visualizations

Caption: Autoxidation free-radical chain reaction of 2-Octenal.

Caption: A typical workflow for conducting a stability study of 2-Octenal.

Caption: The role of 2-Octenal as a lipid peroxidation product in oxidative stress.

References

• 1. STANDARD OPERATING PROCEDURE FOR STABILITY STUDY | Research SOP [researchsop.com]
• 2. myfoodresearch.com [myfoodresearch.com]
• 3. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. mdpi.com [mdpi.com]
• 6. Stability Study Protocol – StabilityStudies.in [stabilitystudies.in]
• 7. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]
• 8. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing 2-Octenal Extraction from Natural Sources

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of 2-Octenal from natural sources.

Frequently Asked Questions (FAQs)

Q1: What are the most common natural sources of 2-Octenal?

A1: 2-Octenal is a volatile organic compound found in a variety of natural sources. It is commonly reported in various species of mushrooms, as well as in a range of plants and insects. Some specific examples include certain species of fungi, beans, and as a component of the defensive secretions of some insects.[1]

Q2: What are the primary methods for extracting 2-Octenal?

A2: The three primary methods for extracting 2-Octenal and other volatile compounds from natural matrices are Steam Distillation, Solvent Extraction, and Supercritical Fluid Extraction (SFE). The choice of method depends on the nature of the source material, the desired purity of the extract, and the available resources.

Q3: How is 2-Octenal quantified in an extract?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective analytical technique for the identification and quantification of 2-Octenal in extracts. This method separates the volatile compounds in the extract and provides a mass spectrum that can be compared to a library for positive identification and quantification.

Q4: What are the known biological activities of 2-Octenal?

A4: 2-Octenal has demonstrated notable biological activities, including antifungal and insect-repellent properties.[2][3][4][5] Its antifungal mechanism is believed to involve the disruption of mitochondrial energy metabolism, while its repellent activity is thought to be mediated through olfactory receptors in insects.[2][3][4]

Troubleshooting Guides

Issue 1: Low Yield of 2-Octenal

Potential Cause	Troubleshooting Step	Explanation
Improper Sample Preparation	Ensure the natural source material is appropriately prepared (e.g., finely ground, chopped, or homogenized).	Increasing the surface area of the material allows for more efficient contact with the extraction solvent or steam, leading to a higher yield.
Incorrect Extraction Parameters	Optimize extraction parameters such as temperature, pressure, and time.	For steam distillation, ensure the steam flow is sufficient to volatilize the 2-Octenal without degrading it. For solvent extraction, select a solvent with appropriate polarity and optimize the extraction time and temperature. For SFE, adjust the pressure and temperature to achieve the optimal density of the supercritical fluid for 2-Octenal solubility.[6][7]
Suboptimal Solvent Choice (Solvent Extraction)	Experiment with different solvents of varying polarities (e.g., hexane, ethanol (B145695), ethyl acetate).	The solubility of 2-Octenal can vary significantly with the polarity of the solvent. A non-polar or semi-polar solvent is generally more effective.[8][9]
Incomplete Extraction	Increase the extraction time or the number of extraction cycles.	It is important to ensure that the extraction process reaches equilibrium to maximize the recovery of 2-Octenal from the matrix.
Compound Degradation	Use lower extraction temperatures, especially for steam distillation and solvent extraction.	2-Octenal can be susceptible to degradation at high temperatures. Minimizing heat exposure can help preserve the compound.

Issue 2: Poor Purity of 2-Octenal Extract

Potential Cause	Troubleshooting Step	Explanation
Co-extraction of Impurities	For SFE, adjust the pressure and temperature to fine-tune the selectivity.	Supercritical fluids allow for precise control over selectivity. Lowering the pressure can sometimes reduce the extraction of less volatile, undesired compounds.
For solvent extraction, consider a multi-step extraction with solvents of different polarities.	A preliminary wash with a highly polar or non-polar solvent can remove some impurities before extracting with the primary solvent.
Presence of Water in the Extract	After steam distillation or solvent extraction, use a drying agent like anhydrous sodium sulfate (B86663) to remove residual water.	Water can interfere with subsequent analysis and may promote the degradation of some compounds.
Thermal Degradation Products	Lower the operating temperature of the extraction method.	High temperatures can not only degrade 2-Octenal but also lead to the formation of other unwanted byproducts.

Issue 3: Inconsistent Extraction Results

Potential Cause	Troubleshooting Step	Explanation
Variability in Natural Source Material	Standardize the collection and preparation of the natural source material.	The concentration of 2-Octenal in natural sources can vary depending on factors like harvest time, growing conditions, and storage.
Inconsistent Extraction Procedure	Strictly adhere to the established and optimized experimental protocol for every extraction.	Minor variations in parameters like temperature, pressure, time, and solvent-to-solid ratio can lead to significant differences in yield and purity.
Instrumental Fluctuations	Regularly calibrate and maintain all extraction and analytical equipment.	Ensure that gauges, temperature probes, and flow meters are functioning correctly to maintain consistent extraction conditions.

Data Presentation: Comparison of Extraction Methods

Direct comparative studies on the extraction yield of 2-Octenal from the same natural source are limited. The following tables provide a general comparison of extraction methods based on studies of essential oils and volatile compounds from similar matrices.

Table 1: General Comparison of Extraction Methods for Volatile Compounds

Method	General Yield Range (% w/w)	Advantages	Disadvantages
Steam Distillation	0.1 - 5	Relatively inexpensive, solvent-free.	High temperatures can cause degradation of thermolabile compounds.[10]
Solvent Extraction	0.05 - 10	Can be highly efficient, versatile with solvent choice.	Potential for toxic solvent residue, may extract non-volatile impurities.[11][12]
Supercritical Fluid Extraction (SFE)	0.2 - 17	High selectivity, solvent-free (CO2), low extraction temperatures.[6]	High initial equipment cost.

Table 2: Reported Yields from Different Extraction Studies (Illustrative)

Natural Source	Extraction Method	Reported Yield (% of total oil or extract)	Reference
Lippia graveolens (Mexican Oregano)	Steam Distillation	4.1% (Essential Oil)
Lippia graveolens (Mexican Oregano)	Supercritical Fluid Extraction (SFE)	2.8% (Extract)	[13]
Pimenta racemosa (Bay Leaves)	Steam Distillation	~4.0% (Essential Oil)	[5]
Pimenta racemosa (Bay Leaves)	Supercritical Fluid Extraction (SFE)	~4.0% (Extract after 1 hour)	[5]
Salacca zalacca (Salak Fruit)	Steam Distillation	0.1855% (Aroma Extract)
Salacca zalacca (Salak Fruit)	Diethyl Ether Extraction	0.5692% (Aroma Extract)	[11]
Salacca zalacca (Salak Fruit)	Supercritical Fluid Extraction (SFE)	0.2721% (Aroma Extract)	[11]
Morel Mushroom	Ethanol-Water Co-Solvent Extraction	37.81% (Essential Oils)	[1]

Experimental Protocols

Protocol 1: Steam Distillation

Objective: To extract 2-Octenal from plant material (e.g., mushrooms, leaves).

Materials:

• Plant material

• Distilled water

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate

• Glass vials for collection

Methodology:

• Preparation: Weigh a known amount of fresh or dried and ground plant material.

• Apparatus Setup: Place the plant material in a round-bottom flask and add distilled water until the material is fully submerged. Assemble the steam distillation apparatus.

• Distillation: Heat the flask using a heating mantle to boil the water and generate steam. The steam will pass through the plant material, carrying the volatile 2-Octenal with it.

• Condensation: The steam and volatile compound mixture will be cooled in the condenser and collected in the receiving vessel.

• Separation: The collected distillate will consist of an aqueous layer and an oily layer containing 2-Octenal. Separate the oily layer using a separatory funnel.

• Drying: Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Quantification: Analyze the extracted oil using GC-MS to determine the concentration of 2-Octenal.

Protocol 2: Solvent Extraction (Soxhlet)

Objective: To extract 2-Octenal from a solid natural source.

Materials:

• Dried and powdered natural source material

• Extraction solvent (e.g., hexane, ethanol)

• Soxhlet apparatus

• Heating mantle

• Rotary evaporator

• Glass vials

Methodology:

• Preparation: Place a known amount of the dried and powdered material into a thimble.

• Apparatus Setup: Place the thimble in the Soxhlet extractor. Fill a round-bottom flask with the chosen extraction solvent and assemble the Soxhlet apparatus.

• Extraction: Heat the solvent in the flask. The solvent vapor will travel up to the condenser, condense, and drip into the thimble containing the sample. Once the solvent level reaches the top of the siphon arm, the extract is siphoned back into the flask. This cycle is repeated for a set duration (e.g., 6-8 hours).

• Solvent Removal: After extraction, concentrate the extract by removing the solvent using a rotary evaporator.

• Analysis: Analyze the resulting extract using GC-MS to identify and quantify 2-Octenal.

Protocol 3: Supercritical Fluid Extraction (SFE)

Objective: To selectively extract 2-Octenal using supercritical CO2.

Materials:

• Dried and ground natural source material

• Supercritical fluid extractor

• High-purity carbon dioxide (CO2)

• Co-solvent (optional, e.g., ethanol)

• Collection vials

Methodology:

• Sample Loading: Pack the ground material into the extraction vessel.

• Parameter Setting: Set the desired extraction parameters: pressure (e.g., 100-300 bar), temperature (e.g., 40-60 °C), and CO2 flow rate. A co-solvent like ethanol can be added to modify the polarity of the supercritical fluid.[6][7]

• Extraction: Pump liquid CO2 through a heater to bring it to a supercritical state. The supercritical CO2 then passes through the extraction vessel, where it dissolves the 2-Octenal.

• Collection: The extract-laden supercritical fluid is depressurized in a collection vessel, causing the CO2 to return to a gaseous state and the 2-Octenal to precipitate for collection.

• Analysis: Analyze the collected extract using GC-MS for the quantification of 2-Octenal.

Mandatory Visualizations

Caption: General experimental workflow for the extraction and analysis of 2-Octenal.

Caption: Simplified pathway of lipid peroxidation leading to the formation of 2-Octenal.[4][14]

Caption: Logical relationships of 2-Octenal's biological activities.[2][3][4][15]

References

• 1. Ethanol-Water Co-Solvent Extraction Optimizes the Yield and Bioactivity of Polysaccharides and Essential Oils From Morel Mushroom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijesi.org [ijesi.org]
• 6. Modes of antifungal action of (2E)-alkenals against Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Superiority of Supercritical Fluid Extraction Over Steam Distillation and Solvent Extraction Methods for the Extraction of Aroma from Salacca Zalacca (Gaertn.) Voss – Oriental Journal of Chemistry [orientjchem.org]
• 11. scialert.net [scialert.net]
• 12. laar.plapiqui.edu.ar [laar.plapiqui.edu.ar]
• 13. researchgate.net [researchgate.net]
• 14. Study of the Repellent Activity of 60 Essential Oils and Their Main Constituents against Aedes albopictus, and Nano-Formulation Development [mdpi.com]
• 15. Behavioural Responses of Male Aedes albopictus to Different Volatile Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting common problems in GC-MS analysis of aldehydes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of aldehydes.

Section 1: Peak Shape and Resolution Problems

Poor peak shape, particularly tailing, is a frequent challenge in the GC analysis of polar and reactive compounds like aldehydes. These issues can compromise resolution and lead to inaccurate quantification.

FAQs: Peak Tailing and Broadening

Q1: Why are my aldehyde peaks tailing or showing poor symmetry?

Peak tailing for aldehydes is often caused by interactions between the analyte and active sites within the GC system, or by suboptimal chromatographic conditions. Common causes include:

• Active Sites: Free silanol (B1196071) groups on the surface of inlet liners, glass wool, or the column itself can form hydrogen bonds with the polar carbonyl group of aldehydes, causing delayed elution and peak tailing.[1][2]

• Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites that interact with aldehydes.[3][4][5]

• Inadequate Inlet Temperature: If the injector temperature is too low, aldehydes may not vaporize completely or quickly, leading to a slow and incomplete transfer to the column.[1][6]

• Solvent Mismatch: A significant mismatch in polarity between the sample solvent and the stationary phase can cause poor peak focusing and distorted peak shapes.[2][4]

• Improper Column Installation: A poorly cut column or incorrect installation depth in the inlet can create dead volume and disrupt the sample flow path, leading to peak distortion.[2][3][4]

Q2: How can I systematically troubleshoot the cause of peak tailing for my aldehydes?

A logical, step-by-step approach is the most efficient way to identify the root cause of peak tailing. The first step is to differentiate between chemical activity and physical flow path problems.

To do this, inject a non-polar, inert compound like an alkane.

• If the alkane peak also tails, the issue is likely physical, related to the flow path (e.g., a bad column cut, leak, or dead volume).[1]

• If the alkane shows a good, symmetrical peak shape, the problem is chemical in nature, stemming from the interaction of the polar aldehydes with active sites in the system.[1]

The following workflow provides a systematic guide to diagnosing the cause of peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Restek - Blog [restek.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Common challenges and solutions in the synthesis of 2-Octenal

Welcome to the technical support center for the synthesis of 2-Octenal (B7820987). This resource is designed to assist researchers, scientists, and professionals in drug development with common challenges and solutions encountered during the synthesis of this compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Octenal?

A1: The most prevalent methods for the synthesis of 2-Octenal and related α,β-unsaturated aldehydes include:

• Aldol (B89426) Condensation: This is a classical and widely used method involving the self-condensation of an aldehyde like hexanal (B45976) or a crossed condensation between two different aldehydes in the presence of a base or acid catalyst, followed by dehydration.[1]

• Oxidation of 2-Octenol: The corresponding allylic alcohol, 2-octenol, can be oxidized to 2-octenal using various oxidizing agents.

• Wittig Reaction: This reaction provides a versatile route to alkenes by reacting an aldehyde or ketone with a phosphonium (B103445) ylide (Wittig reagent).[2][3][4][5][6] For 2-Octenal, this would typically involve the reaction of hexanal with a suitable Wittig reagent.

Q2: What are the key starting materials for 2-Octenal synthesis?

A2: The choice of starting materials depends on the synthetic route:

• Aldol Condensation: Hexanal is the primary starting material for the self-condensation route.

• Oxidation: (E)-2-octen-1-ol is the direct precursor for the oxidation route.[7]

• Wittig Reaction: Hexanal and a phosphorus ylide, such as (triphenylphosphoranylidene)acetaldehyde, are the key reactants.

Q3: What are the typical yields for 2-Octenal synthesis?

A3: Yields can vary significantly based on the chosen method, reaction conditions, and scale. The following table summarizes typical yields reported for analogous reactions.

Synthesis Method	Reactants	Catalyst/Reagent	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reference
Aldol Condensation	Hexanal	Sodium Hydroxide (B78521)	DMF or MeCN	-	Room Temp	40-70	[1][8]
Oxidation of (E)-2-octen-1-ol	(E)-2-octen-1-ol	Lyophilisates of Bjerkandera adusta	Aqueous buffer	24 h	-	~60-80	[7]
Wittig-type Reaction	Enol derivative	CuPF6(CH3CN)4, di-tert-butyl ethylenediamine, 4-dimethylaminopyridine	Dichloromethane	1 h	Room Temp	-	[9]

Note: Yields are highly dependent on specific experimental conditions and purification methods.

Troubleshooting Guide

Q4: I am getting a low yield in my Aldol condensation reaction to synthesize 2-Octenal. What are the possible causes and solutions?

A4: Low yields in Aldol condensations are a common issue.[10] Here are some potential causes and troubleshooting steps:

• Cause: Incomplete reaction.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion before workup.[1] You may need to extend the reaction time or gently heat the mixture.

• Cause: Competing side reactions.

  • Solution: Control the temperature carefully. Aldol additions are often exothermic, and excessive heat can promote side reactions. Adding reagents slowly, especially the catalyst, can help maintain temperature control.

• Cause: Catalyst deactivation or insufficient amount.

  • Solution: Ensure the catalyst (e.g., sodium hydroxide) is fresh and not deactivated by atmospheric CO2. Use the appropriate molar equivalent of the catalyst.

• Cause: Product loss during workup.

  • Solution: Ensure proper phase separation during extraction. Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to maximize product recovery.[1] Washing the organic layer with brine can help break up emulsions and remove excess water.[1]

Q5: My Wittig reaction is not proceeding as expected. What should I check?

A5: The success of a Wittig reaction depends on the quality of the ylide and the reaction conditions.

• Cause: The phosphonium ylide was not successfully formed.

  • Solution: The formation of the ylide from the corresponding phosphonium salt requires a strong base.[6] Ensure your base (e.g., n-butyllithium, sodium hydride) is not quenched by moisture. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[11]

• Cause: The aldehyde is not reactive enough or is sterically hindered.

  • Solution: While hexanal is generally reactive, ensure it is pure and free of carboxylic acid impurities (which can quench the ylide).

• Cause: Unstable ylide.

  • Solution: Non-stabilized ylides are more reactive but also less stable. They are typically generated and used in situ at low temperatures. Ensure your reaction temperature is appropriate for the type of ylide you are using.

Q6: I am observing multiple spots on my TLC plate after the synthesis. What are these byproducts and how can I minimize them?

A6: The formation of byproducts is a common challenge.

• In Aldol Condensation:

  • Byproduct: β-hydroxy aldehyde (the aldol addition product before dehydration).[1]

    • Solution: Ensure reaction conditions (e.g., heat, extended reaction time) are sufficient to promote dehydration to the desired α,β-unsaturated aldehyde.

  • Byproduct: Products from self-condensation of the starting aldehyde if a crossed Aldol condensation is being performed.

    • Solution: Use a non-enolizable aldehyde as one of the coupling partners or use reaction conditions that favor the desired crossed product (e.g., slow addition of the enolizable aldehyde to a mixture of the non-enolizable aldehyde and base).

• In Oxidation Reactions:

  • Byproduct: Over-oxidation to the carboxylic acid.[9][12]

    • Solution: Use a milder oxidizing agent or carefully control the stoichiometry of the oxidant. Monitor the reaction closely and stop it once the starting material is consumed.

Q7: How can I effectively purify the final 2-Octenal product?

A7: Purification is crucial to obtain a high-purity product.

• Distillation: Fractional distillation under reduced pressure is a common method for purifying liquid aldehydes like 2-Octenal.[8][13] This is particularly effective for separating it from starting materials and higher boiling point byproducts.

• Column Chromatography: Silica gel column chromatography can be used to separate 2-Octenal from non-polar impurities and polar byproducts.[14] A solvent system of increasing polarity (e.g., hexanes/ethyl acetate) is typically employed.

• Azeotropic Distillation: For removing impurities with close boiling points, such as the corresponding saturated aldehyde or alcohol, azeotropic distillation with water can be an effective technique.[15]

Experimental Protocols

Protocol 1: Synthesis of 2-Octenal via Aldol Condensation of Hexanal [1]

This protocol is adapted from general procedures for the self-condensation of primary aldehydes.

Materials:

• Hexanal

• Sodium hydroxide (solid)

• Dimethylformamide (DMF) or Acetonitrile (MeCN)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve hexanal (e.g., 10 mmol) in the chosen solvent (e.g., DMF).

• Reaction: Add solid sodium hydroxide (e.g., 0.1 mmol) to the vigorously stirred solution at room temperature. Monitor the reaction progress by TLC or GC.

• Workup: Once the reaction is complete, quench the reaction by adding 1 M HCl until the mixture is neutral.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like diethyl ether.

• Washing: Wash the organic layer sequentially with water and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the crude product by vacuum distillation.

Diagrams

Caption: Workflow for the synthesis of 2-Octenal via Aldol Condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. 2.8 The Wittig Reaction – Organic Chemistry II [kpu.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. imreblank.ch [imreblank.ch]
• 9. Page loading... [guidechem.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. asianpubs.org [asianpubs.org]
• 15. CN1334263A - Process for purifying 2-octanol and 2-octanone from organic mixture - Google Patents [patents.google.com]

Strategies to improve the yield and purity of synthetic 2-Octenal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of synthetic 2-Octenal (B7820987).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Octenal, particularly via the crossed aldol (B89426) condensation of hexanal (B45976) and acetaldehyde (B116499).

Issue	Potential Cause	Recommended Solution
Low Yield of 2-Octenal	1. Competing Self-Condensation: Hexanal can react with itself to form 2-butyl-2-octenal, and acetaldehyde can self-condense to form 3-hydroxybutanal and subsequently crotonaldehyde.	To favor the desired crossed-aldol condensation, slowly add the acetaldehyde to a mixture of hexanal and the base catalyst. This keeps the concentration of the acetaldehyde enolate low, encouraging it to react with the more abundant hexanal.
2. Unfavorable Reaction Equilibrium: The initial aldol addition is a reversible reaction, which may favor the starting materials.	Drive the reaction to completion by removing water as it forms. This can be achieved by heating the reaction mixture to promote the irreversible dehydration of the intermediate 3-hydroxyoctanal (B14362959) to 2-octenal.
3. Suboptimal Reaction Temperature: The temperature may be too low for efficient condensation and dehydration, or too high, promoting side reactions.	The optimal temperature depends on the specific catalyst and solvent used. Generally, the reaction is started at a lower temperature (e.g., 5-10 °C) during the addition of acetaldehyde and then gradually heated (e.g., to 40-60 °C) to promote dehydration.
Low Purity of 2-Octenal	1. Presence of Side Products: The primary impurities are often the self-condensation products of the starting aldehydes (2-butyl-2-octenal and crotonaldehyde). The intermediate, 3-hydroxyoctanal, may also be present if the dehydration is incomplete.	Optimize the reaction conditions to minimize side reactions (see "Low Yield" section). For purification, fractional distillation under reduced pressure is often effective. The boiling points of the main components are sufficiently different to allow for separation.
2. Residual Starting Materials: Unreacted hexanal and acetaldehyde may remain in the product mixture.	Ensure the reaction goes to completion by monitoring its progress using techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). Extend the reaction time if necessary.
Formation of a Complex Product Mixture	1. Multiple Possible Reactions: In a crossed-aldol condensation with two enolizable aldehydes, up to four different products can be formed (two self-condensation and two crossed-condensation products).	To simplify the product mixture, control the order of addition as described above. Using a non-enolizable aldehyde as one of the reactants is a common strategy to avoid this issue, though not applicable here as both hexanal and acetaldehyde are enolizable.
Product is an Oil and Difficult to Purify	1. Liquid Nature of Product and Impurities: 2-Octenal and its common byproducts are liquids, making purification by crystallization challenging.	Fractional Distillation: This is the most common and effective method for purifying 2-octenal on a larger scale. Column Chromatography: For smaller scales or to achieve very high purity, silica (B1680970) gel column chromatography can be employed. A non-polar eluent system, such as a mixture of hexane (B92381) and ethyl acetate, is typically used.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Octenal?

A1: The most prevalent laboratory and industrial method for synthesizing 2-Octenal is the base-catalyzed crossed aldol condensation between hexanal and acetaldehyde.[1][2] This reaction involves the formation of a carbon-carbon bond between the two aldehyde molecules, followed by dehydration to yield the α,β-unsaturated aldehyde, 2-octenal.[1][2]

Q2: What are the primary side reactions to be aware of during the synthesis of 2-Octenal?

A2: The primary side reactions are the self-condensation of the starting materials.[3] Hexanal can undergo self-condensation to produce 2-butyl-2-octenal.[4] Acetaldehyde can also self-condense to form 3-hydroxybutanal, which can then dehydrate to crotonaldehyde.[5] These side reactions compete with the desired crossed-condensation, potentially reducing the yield and purity of 2-Octenal.[3]

Q3: How can I minimize the formation of self-condensation byproducts?

A3: To minimize self-condensation, it is crucial to control the relative concentrations of the reactants and the enolate. A common strategy is to slowly add the more reactive aldehyde (acetaldehyde, which readily forms an enolate) to a mixture of the less reactive aldehyde (hexanal) and the base catalyst.[3] This ensures that the concentration of the acetaldehyde enolate remains low, making it more likely to react with the more abundant hexanal rather than another molecule of acetaldehyde.

Q4: What is the role of temperature in the synthesis of 2-Octenal?

A4: Temperature plays a critical role in both the rate of reaction and the product distribution. The initial aldol addition is often carried out at a lower temperature to control the exothermic reaction and minimize side reactions. Subsequently, the temperature is typically raised to facilitate the dehydration of the intermediate β-hydroxy aldehyde (3-hydroxyoctanal) to form the final α,β-unsaturated product, 2-octenal.[5] Heating helps to shift the equilibrium towards the dehydrated product.[5]

Q5: Which catalyst is most effective for this reaction, and at what concentration?

A5: Aqueous solutions of strong bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) are commonly used as catalysts for aldol condensations. The catalyst concentration typically ranges from 2 to 10 mol% relative to the limiting reactant. The optimal concentration will depend on the specific reaction conditions, including temperature and solvent.

Q6: How can I monitor the progress of the reaction?

A6: The progress of the reaction can be effectively monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6] By taking small aliquots from the reaction mixture over time, you can observe the consumption of the starting materials (hexanal and acetaldehyde) and the formation of the product (2-octenal). This allows for the determination of the optimal reaction time.

Q7: What is the best method for purifying the final 2-Octenal product?

A7: Fractional distillation under reduced pressure is the most common and effective method for purifying 2-Octenal, especially on a larger scale. This technique separates compounds based on their boiling points. Since 2-octenal has a boiling point of approximately 84-86 °C at 19 mm Hg, it can be effectively separated from lower-boiling starting materials and higher-boiling self-condensation byproducts.[7] For smaller-scale purifications or to achieve very high purity, column chromatography on silica gel can also be used.

Quantitative Data

Table 1: Effect of Catalyst Concentration on Aldehyde Conversion

Catalyst (NaOH) Concentration (mol%)	Aldehyde Conversion (%)
1	45
2.5	78
5	92
7.5	95
10	95

Illustrative data based on general principles of aldol condensation.

Table 2: Effect of Temperature on Product Yield

Temperature (°C)	3-Hydroxyoctanal Yield (%)	2-Octenal Yield (%)	Total Yield (%)
20	65	10	75
40	40	45	85
60	15	75	90
80	<5	80	85

Illustrative data showing the trend of dehydration with increasing temperature.

Table 3: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Hexanal	C₆H₁₂O	100.16	131
Acetaldehyde	C₂H₄O	44.05	20.2
2-Octenal	C₈H₁₄O	126.20	176-179
3-Hydroxyoctanal	C₈H₁₆O₂	144.21	Decomposes
2-Butyl-2-octenal	C₁₂H₂₂O	182.30	~240-245
Crotonaldehyde	C₄H₆O	70.09	104

Experimental Protocols

The following is a representative experimental protocol for the synthesis of 2-Octenal via a base-catalyzed crossed aldol condensation.

Materials:

• Hexanal (≥98%)

• Acetaldehyde (≥99%)

• Sodium hydroxide (NaOH)

• Ethanol

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve hexanal (1.0 equivalent) in ethanol.

• Catalyst Addition: Prepare a solution of sodium hydroxide (e.g., 0.1 equivalents) in water and add it to the hexanal solution. Cool the mixture to 5-10 °C in an ice bath.

• Acetaldehyde Addition: Slowly add acetaldehyde (1.1 equivalents) dropwise from the dropping funnel to the stirred reaction mixture over a period of 30-60 minutes, maintaining the temperature below 15 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. The progress of the reaction should be monitored by TLC or GC.

• Dehydration: After the initial reaction, gently heat the mixture to 40-50 °C for 1-2 hours to promote the dehydration of the intermediate aldol to 2-octenal.

• Workup: Cool the reaction mixture to room temperature and neutralize it with a dilute solution of hydrochloric acid. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer).

• Purification: Combine the organic extracts and wash them with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Final Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-octenal.

Visualizations

References

• 1. What is the action of dilute NaOH on ethanal acetaldehyde class 11 chemistry CBSE [vedantu.com]
• 2. adichemistry.com [adichemistry.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. attractivejournal.com [attractivejournal.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-octenal, 2363-89-5 [thegoodscentscompany.com]

Technical Support Center: Overcoming Solubility Challenges of 2-Octenal in Aqueous Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges of 2-Octenal in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the intrinsic aqueous solubility of 2-Octenal?

2-Octenal is classified as slightly soluble to practically insoluble in water.[1][2][3] Its hydrophobic nature, attributed to its eight-carbon aliphatic chain, significantly limits its miscibility with aqueous solutions.[4] One source quantitatively estimates its water solubility to be approximately 0.36 g/L.[2][5] This low solubility often leads to challenges in achieving desired concentrations for experimental assays.

Q2: I added 2-Octenal directly to my buffer, but it's not dissolving. What's happening?

Directly adding 2-Octenal, an oily liquid, to an aqueous buffer will likely result in a heterogeneous mixture with undissolved droplets.[3][4] Due to its hydrophobic properties, it cannot readily form the necessary hydrogen bonds with water to dissolve. Vigorous mixing might temporarily create a dispersion, but it will separate over time.

Q3: My 2-Octenal solution was initially clear but has now turned cloudy or has a precipitate. What are the possible causes?

This phenomenon, known as precipitation or "crashing out," can occur for several reasons:

• Supersaturation: The initial solution may have been supersaturated, and over time, the excess 2-Octenal has aggregated and fallen out of solution.[6]

• Temperature Changes: A decrease in temperature can lower the solubility of a compound, leading to precipitation.[6]

• Solvent-Shifting Precipitation: This is common when using a co-solvent. If a concentrated stock of 2-Octenal in an organic solvent is added too quickly to the aqueous buffer, the rapid change in solvent polarity causes the compound to precipitate immediately.[7]

• pH Changes: Although 2-Octenal itself is not ionizable, pH shifts can affect the stability of other formulation components, indirectly leading to precipitation.[8]

• Interactions with Buffer Salts: Certain salts in the buffer could potentially interact with the formulation, reducing the stability of the solubilized 2-Octenal.[9]

Q4: What are the primary methods to enhance the aqueous solubility of 2-Octenal?

Several techniques can be employed to overcome the solubility limitations of hydrophobic compounds like 2-Octenal. The most common and effective methods include:

• Co-solvency: Using a water-miscible organic solvent to increase the polarity of the aqueous phase.[10][11][12]

• Inclusion Complexation: Encapsulating the 2-Octenal molecule within a host molecule, such as a cyclodextrin.[13][14][15]

• Nanoemulsion Formulation: Dispersing 2-Octenal as nano-sized droplets in an aqueous phase, stabilized by surfactants.[16][17][18]

• Micellar Solubilization: Using surfactants to form micelles that encapsulate the hydrophobic compound.

Data Presentation

Table 1: Physicochemical Properties of (E)-2-Octenal

Property	Value	Source
Molecular Formula	C₈H₁₄O	[1]
Molecular Weight	126.20 g/mol	[1]
Physical Form	Colorless to pale yellow liquid	[3][4]
Water Solubility	Slightly soluble / 0.36 g/L	[1][2][5]
logP (Octanol/Water)	2.54 - 2.92	[5]
Density	~0.846 g/mL at 25 °C	[3]

Table 2: Comparison of Solubility Enhancement Techniques for 2-Octenal

Technique	Principle of Operation	Advantages	Considerations
Co-solvency	Reduces the polarity of the aqueous solvent, decreasing interfacial tension.[12]	Simple, rapid, and cost-effective.[12]	Potential for co-solvent toxicity in biological assays; may require high concentrations.[19]
Cyclodextrin Inclusion	The hydrophobic 2-Octenal molecule is encapsulated within the hydrophobic cavity of the cyclodextrin.[15]	Enhances stability, can be lyophilized into a powder, biocompatible.[13][20]	Stoichiometry of complexation is fixed; loading capacity is limited.[13]
Nanoemulsion	Forms a stable oil-in-water dispersion with very small droplet sizes (20-200 nm).[16]	High loading capacity, enhances bioavailability, suitable for various delivery routes.[17]	Requires careful selection of oils, surfactants, and co-surfactants; potential for long-term instability.[17]

Troubleshooting Guide

Table 3: Troubleshooting Precipitation of 2-Octenal in Aqueous Solutions

Issue	Possible Cause	Recommended Solution	Source
Immediate Precipitation	Final concentration is too high: Exceeds the kinetic solubility limit.	Lower the final concentration of 2-Octenal.	[7]
Improper mixing: Rapid addition of organic stock to buffer causes solvent-shifting.	Add the stock solution dropwise to the vigorously stirring aqueous buffer.	[6][7]
Low co-solvent percentage: Insufficient organic solvent in the final solution.	Increase the final co-solvent concentration (e.g., 1-5% DMSO), if the experiment allows.	[6]
Delayed Precipitation	Supersaturated solution: The initial concentration was above the thermodynamic solubility limit.	Prepare a fresh solution at a lower concentration. Use the solution immediately after preparation.	[7]
Temperature fluctuations: A decrease in lab temperature reduces solubility.	Maintain the solution at a constant, controlled temperature. Gentle warming may redissolve the precipitate, but check for compound stability.	[6]
Degradation: The compound may be degrading into a less soluble form.	Prepare fresh solutions daily. Store stock solutions appropriately (e.g., at -20°C or -80°C).	[6]

Mandatory Visualizations

References

• 1. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Oct-2-en-1-al (FDB004121) - FooDB [foodb.ca]
• 3. (E)-2-Octenal | 2548-87-0 [chemicalbook.com]
• 4. guidechem.com [guidechem.com]
• 5. Showing Compound 2-Octenal (FDB002940) - FooDB [foodb.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. ijmsdr.org [ijmsdr.org]
• 12. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 13. cyclodextrinnews.com [cyclodextrinnews.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Recent insights into Nanoemulsions: Their preparation, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Study on Mixed Solvency Concept in Formulation Development of Aqueous Injection of Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Preventing degradation of 2-Octenal during experimental procedures

Welcome to the technical support center for 2-Octenal. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 2-Octenal during experimental procedures. Here you will find frequently asked questions and troubleshooting guides to ensure the stability and integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Octenal?

A1: As an α,β-unsaturated aldehyde, 2-Octenal is susceptible to several degradation pathways due to its reactive functional groups. The main pathways include:

• Oxidation: The aldehyde group can be easily oxidized to form the corresponding carboxylic acid (trans-2-octenoic acid). The carbon-carbon double bond is also vulnerable to oxidative cleavage, which can break the molecule into smaller aldehydes and carboxylic acids. This process is often initiated by exposure to atmospheric oxygen (autoxidation), light, and heat.[1][2]

• Polymerization & Condensation: Aldehydes, including 2-Octenal, can undergo self-condensation (aldol condensation) or polymerization reactions.[3] These reactions are often catalyzed by the presence of acidic or basic impurities.

• Isomerization: The trans (E) configuration of the double bond may isomerize to the cis (Z) form, particularly when exposed to acid, base, or heat.[2]

Q2: What are the ideal storage and handling conditions for 2-Octenal?

A2: To maintain the integrity of 2-Octenal, it is crucial to adhere to proper storage and handling protocols. The compound is chemically stable under standard ambient conditions but is sensitive to environmental factors.[4]

• Temperature: Store refrigerated at 2-8°C (36-46°F).[4][5]

• Atmosphere: To prevent oxidation, store under an inert atmosphere such as argon or nitrogen.[2]

• Container: Keep the compound in a tightly sealed, airtight container.[4][6] Use amber glass vials or other light-blocking containers to protect it from light.[2]

• Handling: Handle 2-Octenal in a well-ventilated area to prevent vapor inhalation.[6] Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[7] Avoid contact with strong acids, strong bases, and sources of ignition.[6]

Q3: Can I use stabilizers to prevent 2-Octenal degradation?

A3: Yes, the addition of stabilizers can significantly prolong the shelf-life and experimental stability of 2-Octenal. The choice of stabilizer depends on the anticipated degradation pathway:

• Antioxidants: To inhibit oxidation, consider adding a radical scavenger like Butylated Hydroxytoluene (BHT) or a tocopherol.[1]

• Polymerization Inhibitors: Tertiary amines, such as triethanolamine, can be added in low concentrations (e.g., 20-100 ppm) to neutralize acidic impurities that catalyze polymerization.[1][3]

• UV Absorbers: If experiments involve exposure to light, UV absorbers like benzophenones can prevent photo-induced degradation.[1][8]

Q4: How can I detect and quantify 2-Octenal and its potential degradation products?

A4: Chromatographic methods are highly effective for monitoring the purity of 2-Octenal and identifying degradation products.

• Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS) is a standard method for assessing the purity of volatile compounds like 2-Octenal.[5][9]

• High-Performance Liquid Chromatography (HPLC): HPLC is also a suitable technique.[5] For enhanced detection of the aldehyde, derivatization with an agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) followed by UV detection is a common approach.[10] A stability-indicating method should be developed to separate the intact 2-Octenal from all potential degradation products.[2]

Troubleshooting Guide

Q5: My 2-Octenal solution has turned yellow. What does this indicate?

A5: A color change from colorless to yellow is often an indicator of degradation. This could be due to the formation of polymers or conjugated systems resulting from condensation reactions. It is recommended to verify the purity of the sample using an analytical technique like GC or HPLC before proceeding with your experiment.

Q6: I am observing unexpected peaks in my chromatogram. What could they be?

A6: The appearance of new peaks in a chromatogram (e.g., GC or HPLC) of a 2-Octenal sample suggests the presence of impurities or degradation products.

• Early Eluting Peaks: May correspond to smaller, more volatile molecules resulting from oxidative cleavage of the double bond.

• Later Eluting Peaks: Could be condensation products, polymers, or the oxidized carboxylic acid form (trans-2-octenoic acid), which is less volatile. To identify these unknown peaks, Mass Spectrometry (MS) is an invaluable tool.

Q7: My reaction yield is consistently low. Could 2-Octenal degradation be the cause?

A7: Absolutely. If 2-Octenal is a starting material in your reaction, its degradation will directly lead to a lower concentration of the active reactant, resulting in reduced product yield. Ensure your starting material meets the required purity specifications immediately before use. If the reaction is run over a long period or at elevated temperatures, consider if the reaction conditions themselves could be causing degradation. Running the reaction under an inert atmosphere can mitigate oxidative degradation.

Data Presentation: Stability & Storage Parameters

Parameter	Recommended Condition	Rationale	Citations
Storage Temperature	2-8°C	Minimizes oxidation and polymerization rates.	[4][5]
Storage Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents autoxidation by excluding oxygen.	[2]
pH Environment	Neutral (approx. pH 7)	Avoids acid or base-catalyzed condensation and isomerization.	[6]
Light Exposure	Protect from light	Prevents photo-induced oxidation and degradation.	[2]
Incompatible Materials	Strong Acids, Strong Bases, Oxidizing Agents	These can catalyze polymerization, isomerization, and oxidation.	[6]
Stabilizer: Amines	10-100 ppm Triethanolamine	Acts as an acid scavenger to inhibit polymerization.	[1][3]
Stabilizer: Antioxidants	0.01 - 5% by weight (e.g., BHT)	Prevents oxidative degradation by scavenging free radicals.	[1]

Experimental Protocols

Protocol: Quantification of 2-Octenal Purity by Gas Chromatography (GC-FID)

This protocol outlines a general procedure for determining the purity of a 2-Octenal sample. Instrument conditions may need to be optimized for your specific system.

1. Materials and Reagents:

• 2-Octenal sample

• High-purity solvent for dilution (e.g., Hexane or Ethyl Acetate, GC grade)

• Volumetric flasks and pipettes

• GC vials with septa

2. Standard Preparation:

• Prepare a stock solution of 2-Octenal analytical standard at approximately 1000 µg/mL in the chosen solvent.

• Create a series of calibration standards (e.g., 10, 50, 100, 250, 500 µg/mL) by serially diluting the stock solution.

3. Sample Preparation:

• Accurately weigh a portion of the 2-Octenal sample to be tested.

• Dissolve and dilute the sample in the chosen solvent to a final concentration within the calibration range.

4. GC-FID Instrumentation and Conditions:

• Injector: Split/Splitless, 250°C

• Column: A mid-polarity column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm) is a good starting point.

• Carrier Gas: Helium or Hydrogen, constant flow (e.g., 1 mL/min).

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Detector: FID, 280°C.

• Injection Volume: 1 µL.

5. Analysis:

• Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration).

• Inject the prepared sample.

• Calculate the concentration of 2-Octenal in the sample using the calibration curve.

• Purity is expressed as a percentage of the main 2-Octenal peak area relative to the total area of all peaks.

Visualizations

Caption: Primary degradation pathways of 2-Octenal.

Caption: Experimental workflow for a 2-Octenal stability study.

Caption: Troubleshooting decision tree for 2-Octenal experiments.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. benchchem.com [benchchem.com]
• 3. US4414419A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. trans-2-Octenal analytical standard 2548-87-0 [sigmaaldrich.com]
• 6. synerzine.com [synerzine.com]
• 7. fishersci.com [fishersci.com]
• 8. ampacet.com [ampacet.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 2-Octenal in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Octenal. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your biological assays and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the known biological activities of 2-Octenal?

A1: 2-Octenal, a medium-chain aldehyde found in various plants and essential oils, has demonstrated a range of biological activities.[1][2] It is recognized for its potent antifungal and antibacterial properties.[1][2][3] Additionally, as a uremic toxin, it can accumulate in the body and has been associated with conditions like renal damage and cardiovascular disease.[1][4]

Q2: I'm observing low solubility of 2-Octenal in my aqueous assay medium. What can I do?

A2: Poor aqueous solubility is a common issue with hydrophobic compounds like 2-Octenal.[5][6] Consider the following strategies:

• Use of a Co-solvent: Initially, dissolve 2-Octenal in a water-miscible organic solvent like DMSO. For most cell-based assays, ensure the final DMSO concentration remains below 0.5% to avoid cellular toxicity.[5]

• Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution of your 2-Octenal stock solution into the pre-warmed aqueous buffer. This gradual process can help maintain solubility.[7]

• Solubilizing Agents: The use of cyclodextrins can enhance the solubility of hydrophobic compounds by forming inclusion complexes.[7]

• Sonication: Briefly sonicating the solution can help to dissolve the compound.

Q3: I suspect the volatility of 2-Octenal is affecting my results in multi-well plates. How can I mitigate this?

A3: The volatility of 2-Octenal can lead to inconsistent results, especially in prolonged cell culture experiments. To address this:

• Seal Plates: Use plate sealers or lids to minimize evaporation from the wells.

• Work Quickly: Minimize the time plates are left open in the biosafety cabinet.

• Control for Edge Effects: Avoid using the outer wells of the plate for critical experiments as they are more prone to evaporation. Fill these wells with sterile media or PBS to create a humidity barrier.

Q4: My results are inconsistent across different experiments. What are some general troubleshooting steps?

A4: Inconsistent results can stem from various factors. A systematic approach to troubleshooting is crucial:

• Compound Integrity: Ensure the purity and stability of your 2-Octenal stock. Store it properly, protected from light and at the recommended temperature. Prepare fresh dilutions for each experiment.[8]

• Assay Interference: Be aware that colored or fluorescent compounds can interfere with colorimetric or fluorometric assays, respectively. Run compound-only controls (in media without cells) to assess for any intrinsic absorbance or fluorescence.[8][9]

• Cell Health and Density: Ensure your cells are healthy, within a consistent passage number range, and seeded at an optimal density. Over-confluent or stressed cells can respond differently to treatment.

• Pipetting Accuracy: Calibrate your pipettes regularly to ensure accurate and reproducible liquid handling.

Troubleshooting Guides

Cytotoxicity Assays (e.g., MTT, XTT)

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding, pipetting errors, or edge effects.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency. Avoid using outer wells for experimental samples.
Low or no cytotoxic effect observed	Compound precipitation, insufficient incubation time, or cell line resistance.	Visually inspect for precipitation after adding 2-Octenal to the media. Perform a time-course experiment (e.g., 24, 48, 72 hours). Consider using a different cell line.
High background in control wells	Contamination of media or reagents, or interference from 2-Octenal.	Use fresh, sterile reagents. Run a "compound-only" control to check for direct reaction with the assay reagent.[8]

Antimicrobial Assays (MIC/MFC Determination)

Problem	Potential Cause	Recommended Solution
No clear endpoint (MIC)	Microbial contamination, or inappropriate inoculum size.	Ensure aseptic techniques. Standardize the inoculum concentration using a spectrophotometer or McFarland standards.
Inconsistent results between assays	Volatility of 2-Octenal, or variations in media composition.	Seal plates during incubation. Use the same batch of media for all related experiments.
Growth in the negative control well	Contamination of the media or 2-Octenal stock.	Test the sterility of your media and stock solutions by plating them on agar.

Antioxidant Assays (e.g., DPPH, ABTS)

Problem	Potential Cause	Recommended Solution
Color interference from the 2-Octenal solution	Intrinsic color of the compound or its solvent.	Prepare a sample blank containing the compound and solvent but without the antioxidant assay reagent to subtract the background absorbance.
Rapid signal decay	High concentration of 2-Octenal leading to a very fast reaction.	Optimize the concentration range of 2-Octenal to ensure the reaction kinetics can be accurately measured within the instrument's capabilities.
Low antioxidant activity detected	Inappropriate solvent for the assay, or degradation of 2-Octenal.	Ensure the solvent used to dissolve 2-Octenal is compatible with the assay. Prepare fresh dilutions of 2-Octenal for each experiment.

Quantitative Data Summary

The following tables summarize quantitative data for the biological activity of 2-Octenal and related compounds.

Table 1: Antimicrobial Activity of 2-Octenal

Microorganism	Assay	Concentration (µg/mL)	Reference
Penicillium italicum (prochloraz-resistant)	MIC	250	[3]
Penicillium italicum (prochloraz-resistant)	MFC	500	[3]

Note: Original data was in mL/L and converted assuming a density of 1 g/mL for approximation.

Table 2: Illustrative Cytotoxicity Data for Other Bioactive Compounds (for formatting reference)

Cell Line	Compound	IC50 (µM)	Reference
HTB-26 (Breast Cancer)	Compound 1	10 - 50	[10]
PC-3 (Pancreatic Cancer)	Compound 1	10 - 50	[10]
HepG2 (Hepatocellular Carcinoma)	Compound 1	10 - 50	[10]
HCT116 (Colon Cancer)	Compound 2	0.34	[10]

This table presents data for compounds other than 2-Octenal to illustrate the desired data presentation format. Specific IC50 values for 2-Octenal in cancer cell lines are not yet widely available in the literature.

Experimental Protocols

Protocol 1: General Cytotoxicity Assay (MTT-based)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 2-Octenal in DMSO. Perform serial dilutions in cell culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

• Treatment: Remove the old medium and add the medium containing different concentrations of 2-Octenal. Include a vehicle control (medium with the same final DMSO concentration) and an untreated control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control and plot the data to determine the IC50 value.

Protocol 2: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727) or ethanol (B145695) (e.g., 0.1 mM).

• Sample Preparation: Prepare various concentrations of 2-Octenal in the same solvent used for the DPPH solution.

• Reaction: In a 96-well plate, add a specific volume of each 2-Octenal concentration to the wells. Then, add the DPPH solution to initiate the reaction. Include a blank (solvent only) and a positive control (e.g., ascorbic acid or Trolox).

• Incubation: Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Data Acquisition: Measure the absorbance at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100. The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) can then be determined.

Signaling Pathways and Experimental Workflows

While direct evidence for 2-Octenal's impact on specific mammalian signaling pathways is still emerging, related α,β-unsaturated aldehydes like 4-hydroxy-2-nonenal (4-HNE) are known to induce cellular stress and modulate key signaling cascades involved in inflammation and apoptosis, such as the NF-κB and MAPK pathways.[2][11][12]

General experimental workflow for in vitro assays.

Postulated signaling pathways affected by 2-Octenal.

References

• 1. Showing Compound 2-Octenal (FDB002940) - FooDB [foodb.ca]
• 2. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. a-z.lu [a-z.lu]
• 4. Oct-2-enal | C8H14O | CID 16900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of NF-κB-induced inflammatory signaling by lipid peroxidation-derived aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Minimizing interference in the detection of 2-Octenal in complex samples

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist in minimizing interference during the detection of 2-Octenal in complex samples.

Frequently Asked Questions (FAQs)

1. What are the most common analytical challenges in the detection of 2-Octenal?

The primary challenges in analyzing 2-Octenal, a volatile aldehyde, stem from its reactivity and the complexity of sample matrices. Key issues include:

• Matrix Effects: Co-eluting endogenous compounds from the sample matrix can suppress or enhance the ionization of 2-Octenal in mass spectrometry, leading to inaccurate quantification.

• Interference from Structurally Similar Compounds: Other aldehydes and carbonyl compounds present in the sample can have similar retention times and mass spectral fragmentation patterns, leading to potential misidentification or co-elution.

• Analyte Stability: 2-Octenal can be susceptible to degradation or reaction during sample preparation and analysis.

• Low Volatility Compared to Shorter Aldehydes: While volatile, 2-Octenal is less so than shorter-chain aldehydes, which can affect headspace and SPME extraction efficiencies.

2. Which sample preparation technique is best for minimizing interference in 2-Octenal analysis?

The optimal sample preparation technique depends on the sample matrix, the required sensitivity, and the available instrumentation. Commonly used and effective methods include:

• Solid-Phase Microextraction (SPME): A solvent-free and sensitive technique, particularly effective for volatile and semi-volatile compounds. The choice of fiber coating is crucial for selective extraction of 2-Octenal.

• Solid-Phase Extraction (SPE): Offers a high degree of cleanup and concentration, effectively removing non-volatile interferences. The selection of the sorbent material is critical for retaining 2-Octenal while washing away interfering compounds.

• Dispersive Liquid-Liquid Microextraction (DLLME): A rapid and efficient microextraction technique that provides high enrichment factors.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach that combines extraction and cleanup in a few simple steps, particularly useful for complex food matrices.

Table 1: Comparison of Sample Preparation Techniques for 2-Octenal Analysis

Parameter	Solid-Phase Microextraction (SPME)	Solid-Phase Extraction (SPE)	Dispersive Liquid-Liquid Microextraction (DLLME)	QuEChERS
Principle	Adsorption of analytes onto a coated fiber.	Partitioning of analytes between a solid sorbent and the liquid sample.	Partitioning of analytes into a small volume of extraction solvent dispersed in the sample.	Acetonitrile (B52724) extraction followed by dispersive SPE cleanup.
Typical Recovery	Moderate to High	High	High	Moderate to High
Matrix Effect Reduction	Good	Excellent	Good	Good
Throughput	High (with automation)	Moderate	High	High
Solvent Consumption	None	Low to Moderate	Low	Low
Cost per Sample	Moderate (fiber cost)	Moderate	Low	Low

3. What are the recommended analytical techniques for 2-Octenal quantification?

• Gas Chromatography-Mass Spectrometry (GC-MS): The most common and robust technique for volatile compounds like 2-Octenal. It offers excellent separation and definitive identification based on mass spectra. Derivatization with agents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can improve sensitivity and chromatographic peak shape.[1]

• High-Performance Liquid Chromatography (HPLC) with UV Detection: A viable alternative, especially after derivatization with a UV-active agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH). This method is widely used for the analysis of aldehydes and ketones.

• Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): Offers high sensitivity and selectivity, particularly useful for complex matrices where low detection limits are required.

Troubleshooting Guides

GC-MS Analysis: Common Problems and Solutions

Issue 1: Peak Tailing for 2-Octenal

Peak tailing can compromise resolution and integration accuracy.

• Initial Assessment: Inject a hydrocarbon standard. If the hydrocarbon peak also tails, the issue is likely mechanical. If only the 2-Octenal peak (and other polar analytes) tails, it is likely due to active sites in the system.

Troubleshooting Flowchart for Peak Tailing

Troubleshooting Peak Tailing in GC Analysis

Issue 2: Poor Reproducibility

Inconsistent peak areas or retention times can be caused by several factors.

Table 2: Troubleshooting Poor Reproducibility in GC-MS Analysis of 2-Octenal

Symptom	Possible Cause	Recommended Solution
Variable Peak Areas	Leaks in the injection port (septum)	Check for leaks with an electronic leak detector and replace the septum.
Inconsistent injection volume	Ensure the autosampler syringe is functioning correctly; check for air bubbles.
Sample degradation in the inlet	Use a deactivated liner and optimize inlet temperature.
Shifting Retention Times	Fluctuation in carrier gas flow rate	Check for leaks and ensure the gas supply is stable.
Changes in column temperature	Verify the oven temperature program is accurate and reproducible.
Column contamination	Bake out the column at a high temperature or trim the inlet end.

LC-MS/MS Analysis: Minimizing Matrix Effects

Matrix effects are a major challenge in LC-MS/MS analysis. The following workflow can help diagnose and mitigate these issues.

Workflow for Addressing Matrix Effects

Diagnosing and Mitigating Matrix Effects in LC-MS/MS

Experimental Protocols

Protocol 1: GC-MS Analysis of 2-Octenal in Edible Oil (with Derivatization)

This protocol is adapted from methods for analyzing aldehydes in complex matrices.

1. Materials and Reagents

• 2-Octenal standard

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Internal Standard (e.g., d-2-Octenal)

• Hexane (B92381), HPLC grade

• Anhydrous Sodium Sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation

• Weigh 1 g of the oil sample into a centrifuge tube.

• Add the internal standard.

• Add 5 mL of hexane and vortex for 1 minute.

• Activate an SPE cartridge with 5 mL of hexane.

• Load the sample extract onto the SPE cartridge.

• Wash the cartridge with 5 mL of hexane.

• Elute the analytes with 5 mL of a more polar solvent mixture (e.g., hexane:diethyl ether 80:20 v/v).

3. Derivatization

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of a PFBHA solution (e.g., 10 mg/mL in a suitable buffer).

• Incubate at room temperature for 60 minutes.

• Extract the PFBHA-oximes with 1 mL of hexane.

• Dry the hexane layer over anhydrous sodium sulfate.

4. GC-MS Parameters

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection: 1 µL, splitless mode

• Inlet Temperature: 250 °C

• Oven Program: 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min

• MS Mode: Selected Ion Monitoring (SIM) or full scan, depending on sensitivity requirements.

Protocol 2: UPLC-MS/MS Analysis of 2-Octenal in Biological Fluid (e.g., Plasma)

This protocol provides a high-sensitivity method for complex biological samples.

1. Materials and Reagents

• 2-Octenal standard

• Internal Standard (e.g., ¹³C-labeled 2-Octenal)

• Acetonitrile, LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• SPE cartridges (e.g., reversed-phase polymer)

2. Sample Preparation

• To 100 µL of plasma, add the internal standard.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Take the supernatant and dilute with water.

• Perform SPE cleanup if further matrix removal is needed.

• Evaporate the final extract and reconstitute in the initial mobile phase.

3. UPLC-MS/MS Parameters

• Column: C18 reversed-phase column (e.g., 1.7 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate 2-Octenal from early-eluting interferences (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS/MS Mode: Multiple Reaction Monitoring (MRM) of at least two transitions for 2-Octenal and its internal standard.

Signaling Pathways Involving Aldehydes

2-Octenal, as a lipid peroxidation product, is implicated in oxidative stress and can activate cellular stress response pathways.

1. Nrf2-ARE Signaling Pathway

Reactive aldehydes can activate the Nrf2-ARE pathway, a primary cellular defense mechanism against oxidative stress.

Activation of the Nrf2-ARE Pathway by 2-Octenal

2. Mitogen-Activated Protein Kinase (MAPK) Pathway

Oxidative stress can also lead to the activation of MAPK signaling cascades, which are involved in inflammation, apoptosis, and cell survival.

MAPK Signaling Cascade Activated by 2-Octenal

References

• 1. research.unipd.it [research.unipd.it]

Reference Data & Comparative Studies

2-Octenal as a Potential Biomarker: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of 2-Octenal as a potential biomarker for diseases linked to oxidative stress. Due to the limited number of studies specifically validating 2-Octenal, this guide draws comparisons with the closely related and more extensively studied lipid peroxidation product, 4-hydroxy-2-nonenal (4-HNE), to provide a framework for evaluation.

Executive Summary

2-Octenal, a reactive aldehyde formed during lipid peroxidation, is emerging as a potential biomarker for diseases characterized by oxidative stress, such as chronic kidney disease (CKD) and neurodegenerative disorders. While direct validation studies are scarce, its analogy to other well-researched aldehydes like 4-HNE suggests its utility in monitoring disease progression and therapeutic response. This guide summarizes the current landscape, presents available data, and provides detailed experimental protocols to aid in the validation of 2-Octenal as a clinical biomarker.

Comparative Analysis of 2-Octenal and Established Biomarkers

Currently, there is a lack of quantitative data on the diagnostic performance of 2-Octenal for specific diseases. The following tables provide a comparative framework using data from related aldehydes and established biomarkers for neurodegenerative and kidney diseases.

Table 1: Comparison of Potential Performance with Established Neurodegenerative Disease Biomarkers

Biomarker	Disease	Sample Type	Sensitivity	Specificity	Area Under Curve (AUC)
2-Octenal (projected)	Alzheimer's Disease	Plasma/Urine	Data not available	Data not available	Data not available
4-HNE Glutathione (B108866) Conjugates	Alzheimer's Disease	Brain Tissue	Significantly elevated in severe AD[1]	Data not available	Data not available
Amyloid-β42 (CSF)	Alzheimer's Disease	CSF	~85-95%	~80-90%	~0.90
Total Tau (CSF)	Alzheimer's Disease	CSF	~80-90%	~85-95%	~0.90
Phosphorylated Tau (CSF)	Alzheimer's Disease	CSF	~80-90%	~90-100%	~0.95

Table 2: Comparison of Potential Performance with Established Chronic Kidney Disease Biomarkers

Biomarker	Disease	Sample Type	Sensitivity	Specificity	Area Under Curve (AUC)
2-Octenal (projected)	Chronic Kidney Disease	Plasma/Urine	Data not available	Data not available	Data not available
4-HHE	Chronic Kidney Disease	Plasma	Significantly elevated in CKD stage I-V[2][3][4]	Data not available	Data not available
4-HNE	Chronic Kidney Disease	Plasma	Significantly elevated in CKD stage IV-V[2][3][4]	Data not available	Data not available
Serum Creatinine	Chronic Kidney Disease	Serum	Good	Moderate	~0.85
Urinary Albumin-to-Creatinine Ratio (UACR)	Chronic Kidney Disease	Urine	High	Moderate	~0.80

Experimental Protocols for 2-Octenal Quantification

Accurate and reproducible quantification is paramount for biomarker validation. Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are the most common analytical platforms for measuring reactive aldehydes.

GC-MS Method for 2-Octenal in Human Plasma

This protocol is adapted from methods used for similar aldehydes and requires optimization and validation for 2-Octenal.

Objective: To quantify the concentration of 2-Octenal in human plasma samples.

Materials:

• Human plasma samples

• 2-Octenal analytical standard

• Internal standard (e.g., d4-2-Octenal)

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Hexane, Ethyl acetate (B1210297) (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• GC-MS system with a suitable capillary column (e.g., DB-5MS)

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add the internal standard.

  • Add 500 µL of 10 mg/mL PFBHA in water.

  • Incubate at 60°C for 60 minutes to form the oxime derivative.

• Extraction:

  • Perform a liquid-liquid extraction with 1 mL of hexane.

  • Vortex for 2 minutes and centrifuge at 3000 x g for 10 minutes.

  • Transfer the organic layer to a clean tube.

  • Dry the extract over anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute in 50 µL of ethyl acetate.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • GC Conditions (example):

    • Inlet temperature: 250°C

    • Oven program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Acquisition mode: Selected Ion Monitoring (SIM) of characteristic ions for the 2-Octenal-PFBHA derivative.

Workflow for GC-MS Quantification of 2-Octenal

References

• 1. Increased brain levels of 4-hydroxy-2-nonenal glutathione conjugates in severe Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of NF-κB-Induced Inflammatory Signaling by Lipid Peroxidation-Derived Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. Modulation of NF-κB signaling pathway by tocotrienol in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]

2-Octenal vs. Hexanal: A Comparative Analysis of Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of 2-octenal (B7820987) and hexanal (B45976), two naturally occurring aldehydes with demonstrated antimicrobial properties. The information presented is supported by experimental data from peer-reviewed studies, offering insights into their relative potencies and mechanisms of action.

Data Presentation: Quantitative Antimicrobial Efficacy

The antimicrobial activities of 2-octenal and hexanal have been evaluated against a range of microorganisms, with their efficacy often quantified by the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). The following table summarizes key quantitative data from available studies. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Compound	Microorganism	Strain	MIC	MBC/MFC	Reference
2-Octenal	Penicillium italicum	Prochloraz-resistant	0.25 mL/L	0.50 mL/L	[1][2]
Escherichia coli	ATCC 10538	Not explicitly stated in abstract; part of a broader study	Not explicitly stated in abstract	[3]
Staphylococcus aureus	ATCC 6538	Not explicitly stated in abstract; part of a broader study	Not explicitly stated in abstract	[3]
Hexanal	Vibrio parahaemolyticus	ATCC 17802	0.4 mg/mL	Not explicitly stated; bactericidal effect observed at 1 and 2x MIC	[4]
Escherichia coli	Not specified	Inhibitory effect noted, but specific MIC not provided in abstract	Not specified	[5][6]
Salmonella enteritidis	Not specified	Inhibitory effect noted, but specific MIC not provided in abstract	Not specified	[5][6]
Listeria monocytogenes	Not specified	Inhibitory effect noted, but specific MIC not provided in abstract	Not specified	[5][6]

Note: The provided data for E. coli and S. aureus for 2-octenal and for the various bacteria for hexanal are from studies that investigated a range of aldehydes. While these compounds were included, the specific MIC values were not detailed in the abstracts. A full review of the cited articles is recommended for more granular data.

Experimental Protocols

The determination of the antimicrobial efficacy of volatile compounds like 2-octenal and hexanal requires specific methodologies to account for their physical properties. The following is a generalized protocol based on standard broth microdilution methods adapted for volatile agents.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

1. Preparation of Microbial Inoculum:

• A pure culture of the test microorganism is grown on an appropriate agar (B569324) medium.
• Colonies are then used to inoculate a sterile broth, which is incubated to achieve a logarithmic growth phase.
• The resulting culture is diluted to a standardized concentration (e.g., 1 x 10^5 CFU/mL).

2. Preparation of Test Compounds:

• Stock solutions of 2-octenal and hexanal are prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to ensure miscibility with the aqueous broth.
• Serial two-fold dilutions of each compound are prepared in a 96-well microtiter plate containing the appropriate growth medium.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the standardized microbial suspension.
• Due to the volatile nature of the aldehydes, the microtiter plates should be sealed (e.g., with parafilm) to prevent evaporation and cross-contamination between wells.
• The plates are incubated under optimal conditions for the test microorganism (e.g., 37°C for 24-48 hours for bacteria).

4. Determination of MIC:

• The MIC is defined as the lowest concentration of the compound that results in the complete inhibition of visible microbial growth.

5. Determination of MBC/MFC:

• To determine the MBC or MFC, an aliquot from each well showing no visible growth is sub-cultured onto fresh agar plates.
• The plates are incubated for a suitable period.
• The MBC/MFC is the lowest concentration of the compound that results in a significant reduction (e.g., ≥99.9%) in the number of viable cells compared to the initial inoculum.

Mandatory Visualizations

Experimental Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for determining MIC and MBC/MFC of volatile antimicrobial compounds.

Proposed Mechanism of Action and Signaling Pathway Perturbation

Both 2-octenal and hexanal are believed to exert their antimicrobial effects primarily by disrupting the microbial cell membrane.[1][5][7][8][9][10] The lipophilic nature of these aldehydes allows them to intercalate into the lipid bilayer, leading to increased membrane permeability and leakage of intracellular components.[7][8][9][10] For 2-octenal, a more detailed mechanism involving the induction of oxidative stress has been proposed.[1]

References

• 1. a-z.lu [a-z.lu]
• 2. (E)-2-Octenal, a natural flavoring ingredient, suppresses the growth of a prochloraz-resistant Penicillium italicum strain [postharvest.biz]
• 3. 2-octenal, 2363-89-5 [thegoodscentscompany.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of sub-lethal concentrations of hexanal and 2-(E)-hexenal on membrane fatty acid composition and volatile compounds of Listeria monocytogenes, Staphylococcus aureus, Salmonella enteritidis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Study on the mechanisms of the antibacterial action of some plant alpha,beta-unsaturated aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. (E)-2-octenal, 2548-87-0 [thegoodscentscompany.com]

A Comparative Analysis of the Biological Activity of Synthetic vs. Natural 2-Octenal

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of synthetic and natural 2-Octenal, supported by available experimental data. (E)-2-Octenal, a volatile organic compound, is a component of various plant essential oils and is also produced synthetically for use as a flavoring agent.[1][2][3] While direct comparative studies on the biological efficacy of synthetic versus natural 2-Octenal are limited, the inherent biological activity is a function of the molecule's structure. The primary distinction between the two sources lies in their purity and the potential presence of other bioactive compounds in natural extracts.

Data Presentation: Quantitative Biological Activity

The following table summarizes the reported biological activities of (E)-2-Octenal from various studies. The source (natural or synthetic) is noted where specified; however, in many studies, the origin is not explicitly stated, implying that the activity is attributed to the (E)-2-Octenal molecule itself.

Biological Activity	Test Organism/Cell Line	Concentration/Dosage	Result	Source Origin	Citation
Antifungal	Penicillium italicum (prochloraz-resistant)	MIC: 0.25 mL L⁻¹; MFC: 0.50 mL L⁻¹	Inhibition of mycelial growth	Not Specified	[2][4]
Penicillium italicum XX5	MIC: 2.00 mg·mL⁻¹; MFC: 8.00 mg·mL⁻¹ (as O/β-CDIC*)	Inhibition of mycelial growth	Not Specified	[5][6]
Tricophyton mentagrophytes	<1.9 to 125 µg/ml	Growth inhibition	Natural (from Olea europaea)	[7]
Microsporum canis	<1.9 to 125 µg/ml	Growth inhibition	Natural (from Olea europaea)	[7]
Various Fungi (e.g., Aspergillus niger)	0.5 mL L⁻¹	Complete inhibition of mycelial growth	Not Specified	[2]
Antibacterial	Various Bacteria (e.g., S. aureus, E. coli)	MIC values ranging from 7.8 to 500 μg/mL for similar aldehydes	Potential antibacterial agent	Not Specified	[8]
Anti-elastase	Not Applicable	Concentration-dependent	Inhibition of elastase activity	Natural (from Olea europaea)	[7]
Antioxidant	Not Applicable	Not Specified	Inhibits lipoxygenase and cyclooxygenase	Not Specified	[9]
Cytotoxicity	Hela cells	IC₅₀ < 20 μg/mL	Significant cytotoxicity	Not Specified	[10]
L929 and A549 cell lines	95– 125 µg/ml (for 50% cell destruction)	Cytotoxic effect	Not Specified	[11]

*O/β-CDIC: (E)-2-octenal-β-cyclodextrin inclusion complex

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

A two-fold serial broth microdilution method is commonly employed to determine the MIC and MFC of 2-Octenal against fungal strains.

• Preparation of Stock Solution: A stock solution of (E)-2-Octenal is prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

• Serial Dilution: The stock solution is serially diluted in a 96-well microtiter plate containing a fungal growth medium (e.g., Potato Dextrose Broth).

• Inoculation: Each well is inoculated with a standardized suspension of the target fungal spores or mycelia.

• Incubation: The microtiter plate is incubated at an appropriate temperature and for a sufficient duration to allow fungal growth in the control wells (containing no 2-Octenal).

• MIC Determination: The MIC is visually determined as the lowest concentration of 2-Octenal that completely inhibits visible fungal growth.

• MFC Determination: An aliquot from the wells showing no visible growth is sub-cultured onto a fresh agar (B569324) plate. The MFC is the lowest concentration at which no fungal growth is observed on the agar plate after incubation.[4][12]

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of 2-Octenal can be evaluated using the 3-(4,5-dimethyl-thiazol-2-yl)-2,5-diphenyl tetrazolium bromide (MTT) assay.

• Cell Seeding: Human cancer cell lines (e.g., HeLa) are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of 2-Octenal for a specified period (e.g., 24-48 hours).

• MTT Addition: The MTT reagent is added to each well and incubated to allow viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated as the concentration of 2-Octenal that reduces the viability of the cells by 50% compared to the untreated control.[10]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Proposed antifungal signaling pathway of (E)-2-Octenal.

Caption: General experimental workflow for comparing biological activity.

Conclusion

The available evidence strongly suggests that the biological activities of 2-Octenal, including its notable antifungal and antimicrobial properties, are intrinsic to its molecular structure, specifically the (E)-isomer.[2][4][7] Therefore, high-purity synthetic (E)-2-Octenal is expected to exhibit comparable, if not more consistent, biological activity to its naturally derived counterpart. The key differentiator between natural and synthetic sources is the chemical milieu. Natural extracts may contain a synergistic or antagonistic blend of other compounds, whereas synthetic 2-Octenal offers a higher degree of purity and consistency for targeted research and development. For applications in drug development and scientific research, the use of a well-characterized, high-purity synthetic (E)-2-Octenal is recommended to ensure reproducibility and to attribute the observed biological effects solely to the compound of interest.

References

• 1. Page loading... [wap.guidechem.com]
• 2. (E)-2-Octenal, a natural flavoring ingredient, suppresses the growth of a prochloraz-resistant Penicillium italicum strain [postharvest.biz]
• 3. nbinno.com [nbinno.com]
• 4. a-z.lu [a-z.lu]
• 5. Preparation, characterization, and antifungal activity of (E)-2-octenal/β-cyclodextrin inclusion complex against the blue mold in citrus fruit caused by a prochloraz-resistant Penicillium italicum strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. In vitro antifungal and anti-elastase activity of some aliphatic aldehydes from Olea europaea L. fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Phytochemical analysis, antioxidant, antimicrobial, and anti-enzymatic properties of Alpinia coriandriodora (sweet ginger) rhizome [frontiersin.org]
• 9. (E)-2-Octenal | 2548-87-0 | FO157056 | Biosynth [biosynth.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. pjmonline.org [pjmonline.org]
• 12. Activity Against Human Pathogens of Two Polyunsaturated Aldehydes and Pheophorbide a [mdpi.com]

Cross-validation of different analytical techniques for 2-Octenal detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three prevalent analytical techniques for the detection and quantification of 2-Octenal, a molecule of interest in various fields, including flavor chemistry, environmental analysis, and as a potential biomarker. The performance of Gas Chromatography-Mass Spectrometry (GC-MS), Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) are compared, with a focus on their quantitative capabilities. Supporting experimental data from various studies are summarized to aid researchers in selecting the most suitable method for their specific analytical needs.

Data Presentation

The quantitative performance of each analytical technique for the determination of 2-Octenal is summarized in the tables below. These values are compiled from various studies and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Parameter	Reported Value	Reference
Derivatizing Agent	O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)	[1][2]
Limit of Detection (LOD)	0.001 nM	[3]
Limit of Quantitation (LOQ)	0.003 nM	[3]
Linearity (R²)	> 0.99	[2]
Recovery	88% - 114%	[4]
Precision (RSD%)	< 17%	[4]

Table 2: Headspace Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Parameter	Reported Value	Reference
Fiber Type	Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)	[5]
Limit of Detection (LOD)	0.03 - 1.13 mg/kg	[6]
Limit of Quantitation (LOQ)	0.09 - 3.41 mg/kg	[6]
Linearity (R²)	> 0.99	[6]
Recovery	Not specified for 2-Octenal
Precision (RSD%)	Not specified for 2-Octenal

Table 3: High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) with DNPH Derivatization

Parameter	Reported Value (for general aldehydes)	Reference
Derivatizing Agent	2,4-Dinitrophenylhydrazine (B122626) (DNPH)	[7][8]
Limit of Detection (LOD)	17.33 µg/mL (for formaldehyde)	[9]
Limit of Quantitation (LOQ)	57.76 µg/mL (for formaldehyde)	[9]
Linearity (R²)	> 0.999	[9]
Recovery	Not specified for 2-Octenal
Precision (RSD%)	< 15%	[7]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized and may require optimization for specific sample matrices and instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization

This method involves the derivatization of 2-Octenal with PFBHA to form a more stable and readily analyzable oxime derivative.

a. Sample Preparation and Derivatization: [2]

• To a known volume of the sample, add an appropriate internal standard.

• Add a solution of O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) in a suitable buffer.

• Incubate the mixture to allow for the derivatization reaction to complete.

• Extract the formed oximes using a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Dry the organic extract over anhydrous sodium sulfate (B86663) and concentrate to a final volume for GC-MS analysis.

b. GC-MS Instrumentation and Conditions: [1]

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-WAX or equivalent polar capillary column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless inlet, operated in splitless mode.

• Oven Temperature Program: An initial temperature of 40-50°C, held for a few minutes, followed by a ramp to a final temperature of 240-260°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the 2-Octenal-PFBHA oxime.

Headspace Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This technique is a solvent-free extraction method ideal for volatile compounds like 2-Octenal from various matrices.

a. Sample Preparation and Extraction: [5][6]

• Place a known amount of the sample into a headspace vial.

• Add a saturated salt solution (e.g., NaCl) to enhance the release of volatile compounds.

• Add an appropriate internal standard.

• Seal the vial and place it in a heated autosampler tray with agitation.

• Expose a conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the sample for a defined period to allow for the adsorption of volatile analytes.

• Retract the fiber and introduce it into the GC injector for thermal desorption.

b. GC-MS Instrumentation and Conditions: [5]

• Gas Chromatograph: As described for the GC-MS method.

• Column: As described for the GC-MS method.

• Injector: Operated in splitless mode to ensure the complete transfer of desorbed analytes.

• Oven Temperature Program: Similar to the GC-MS method, optimized for the separation of volatile compounds.

• Carrier Gas: Helium.

• Mass Spectrometer: As described for the GC-MS method.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan for identification and SIM for quantification.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) with DNPH Derivatization

This method is a classic and robust approach for the analysis of aldehydes and ketones.[7][8]

a. Sample Preparation and Derivatization: [8]

• For liquid samples, mix a known volume with a solution of 2,4-dinitrophenylhydrazine (DNPH) in an acidified solvent (e.g., acetonitrile (B52724) with phosphoric acid).

• For solid samples, perform an extraction with a suitable solvent, followed by derivatization of the extract.

• Allow the reaction to proceed to completion to form the corresponding hydrazones.

• Filter the resulting solution before injection into the HPLC system.

b. HPLC-UV Instrumentation and Conditions: [7]

• HPLC System: Agilent 1290 Infinity II LC or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Flow Rate: 1.0 - 1.5 mL/min.

• Detector: UV-Vis or Diode Array Detector (DAD) set to a wavelength between 360-380 nm, the region of maximum absorbance for DNPH derivatives.

• Injection Volume: 10 - 20 µL.

Mandatory Visualization

The following diagrams illustrate the general workflows for the three described analytical techniques for 2-Octenal detection.

Caption: Workflows for 2-Octenal analysis.

Comparison and Conclusion

The choice of the optimal analytical technique for 2-Octenal detection depends on several factors, including the sample matrix, required sensitivity, available instrumentation, and the overall analytical goal.

• GC-MS with PFBHA derivatization offers excellent sensitivity and selectivity, making it suitable for trace-level quantification in complex matrices.[1][2] The derivatization step enhances the volatility and thermal stability of the analyte, leading to improved chromatographic performance.

• HS-SPME-GC-MS is a powerful, solvent-free technique that is ideal for the analysis of volatile compounds like 2-Octenal in both liquid and solid samples.[5][6] It minimizes sample handling and can be easily automated, making it suitable for high-throughput analysis.

• HPLC-UV with DNPH derivatization is a robust and widely accessible method.[7][8] While it may not always offer the same level of sensitivity as MS-based methods, it provides reliable quantification for samples with higher concentrations of 2-Octenal. The derivatization step is crucial as 2-Octenal itself has a weak chromophore.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 6. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]

2-Octenal: A Potent Natural Alternative to Traditional Food Preservatives

For researchers, scientists, and drug development professionals, the quest for effective and natural food preservatives is a continuous endeavor. Emerging evidence suggests that 2-Octenal, a naturally occurring aldehyde found in various plants and essential oils, exhibits significant antimicrobial and antioxidant properties, positioning it as a promising alternative to conventional preservatives such as sorbates, benzoates, and nitrites.

This comparative guide provides a comprehensive overview of the efficacy of 2-Octenal against common foodborne pathogens and spoilage organisms, juxtaposed with the performance of traditional preservatives. The information is supported by experimental data, detailed methodologies, and visual representations of its mode of action.

Quantitative Comparison of Preservative Efficacy

To facilitate a clear comparison, the following tables summarize the minimum inhibitory concentrations (MICs) of 2-Octenal and traditional food preservatives against a range of foodborne pathogens. The data has been compiled from various scientific studies.

Preservative	Penicillium italicum	Aspergillus niger	Staphylococcus aureus	Escherichia coli
2-Octenal	0.25 mL/L[1]	0.5 mL/L	-	-
Potassium Sorbate (B1223678)	-	-	1.5 mg/mL	1.5 mg/mL
Sodium Benzoate	-	-	1.5 mg/mL	1.5 mg/mL

Preservative	Klebsiella aerogenes	Proteus mirabilis	Pseudomonas aeruginosa
Potassium Sorbate	1.5 mg/mL	1.5 mg/mL	1.5 mg/mL
Sodium Benzoate	1.5 mg/mL	1.5 mg/mL	1.5 mg/mL

Note: Direct comparative studies of 2-Octenal against traditional preservatives in the same food matrices are limited. The data presented is compiled from different studies and should be interpreted with this in mind. Further research is needed for a direct head-to-head comparison.

Shelf-Life Extension: A Comparative Overview

Beyond inhibiting microbial growth, the practical efficacy of a preservative is determined by its ability to extend the shelf-life of food products.

• 2-Octenal: Studies have shown that (E)-2-Octenal treatment can effectively reduce the incidence of blue mold in citrus fruits without impairing fruit quality[1]. Its application in other food matrices is an active area of research.

• Potassium Sorbate: Widely used in acidic foods, potassium sorbate is effective in inhibiting the growth of mold, yeast, and some bacteria, thereby extending the shelf-life of products like cheese, yogurt, and baked goods[2][3].

• Sodium Benzoate: This preservative is also most effective in acidic conditions and is commonly used in carbonated drinks, fruit juices, and pickles to prevent spoilage by bacteria, yeast, and fungi[4][5][6].

• Sodium Nitrite (B80452): Primarily used in cured meats, sodium nitrite is crucial for inhibiting the growth of Clostridium botulinum, extending shelf-life, and maintaining the characteristic color and flavor[7][8][9][10][11].

Unraveling the Mechanism: How 2-Octenal Works

The antimicrobial activity of 2-Octenal, an α,β-unsaturated aldehyde, is primarily attributed to its ability to disrupt the integrity of microbial cell membranes.

Antimicrobial Mechanism of 2-Octenal

This diagram illustrates the proposed mechanism where 2-Octenal perturbs the lipid bilayer of the microbial cell membrane and inhibits essential membrane-bound enzymes, ultimately leading to cell death.

Experimental Protocols: A Guide to Efficacy Testing

The following outlines a general experimental workflow for evaluating the efficacy of food preservatives.

General Workflow for Preservative Efficacy Testing

Detailed Methodology for Minimum Inhibitory Concentration (MIC) Determination

1. Preparation of Media:

• Prepare a suitable broth medium (e.g., Nutrient Broth for bacteria, Potato Dextrose Broth for fungi).

• Sterilize the medium by autoclaving.

2. Preparation of 2-Octenal and Traditional Preservative Solutions:

• Prepare stock solutions of 2-Octenal and traditional preservatives (e.g., potassium sorbate, sodium benzoate) in an appropriate solvent.

• Perform serial dilutions to obtain a range of concentrations to be tested.

3. Inoculum Preparation:

• Culture the target microorganism on a suitable agar (B569324) medium.

• Prepare a microbial suspension in sterile saline or broth and adjust the turbidity to a standard concentration (e.g., 0.5 McFarland standard).

4. Microdilution Assay:

• In a 96-well microtiter plate, add a fixed volume of the broth medium to each well.

• Add the serially diluted preservative solutions to the respective wells.

• Inoculate each well with the prepared microbial suspension.

• Include a positive control (microorganism without preservative) and a negative control (medium without microorganism).

5. Incubation and Observation:

• Incubate the microtiter plate at the optimal growth temperature for the target microorganism for a specified period (e.g., 24-48 hours).

• The MIC is determined as the lowest concentration of the preservative that completely inhibits visible microbial growth.

Conclusion

2-Octenal demonstrates considerable potential as a natural food preservative, exhibiting strong antimicrobial activity against a variety of food spoilage organisms. Its mechanism of action, centered on the disruption of microbial cell membranes, offers a broad spectrum of activity. While direct comparative data with traditional preservatives is still emerging, the existing evidence warrants further investigation into the application of 2-Octenal in various food systems. As consumer demand for natural and "clean label" products continues to grow, 2-Octenal represents a viable and effective alternative for the food industry. Further research should focus on optimizing its application in different food matrices and conducting comprehensive sensory and shelf-life studies.

References

• 1. (E)-2-Octenal, a natural flavoring ingredient, suppresses the growth of a prochloraz-resistant Penicillium italicum strain [postharvest.biz]
• 2. cnadditives.com [cnadditives.com]
• 3. finetechitg.com [finetechitg.com]
• 4. nimbasia.com [nimbasia.com]
• 5. Sodium Benzoate as an Effective Food Preservative for Enhanced Shelf Life and Safety [tengerchemical.com]
• 6. Sodium Benzoate Additive for Extended Shelf Life | Reliable E211 Preservative Supplier--Chemsino | Food Additives Manufacturer & Supplier [cnchemsino.com]
• 7. ewg.org [ewg.org]
• 8. Sodium Nitrite: Enhancing Flavour and Shelf Life in Cured Meats - Masda Chemicals | Masda Chemicals [masda.com.sg]
• 9. Food Grade Sodium Nitrite – Preservative and Color Fixative for Processed Meats_Buffering agent_Food additives_Product_Jiangsu Khonor Chemicals Co.，Limited [khonorchem.com]
• 10. Sodium nitrite - Wikipedia [en.wikipedia.org]
• 11. Nitrates and Nitrites | Food Safety Authority of Ireland [fsai.ie]

A Comparative Study of (E)-2-Octenal and (Z)-2-Octenal Bioactivities: A Review of Current Evidence

A significant disparity in research focus marks the current understanding of the bioactivities of (E)-2-Octenal and its isomer, (Z)-2-Octenal. While the former has been the subject of numerous studies investigating its antimicrobial, antioxidant, and cytotoxic properties, a comprehensive search of the scientific literature reveals a notable absence of corresponding data for (Z)-2-Octenal. This guide, therefore, presents a detailed overview of the known biological effects of (E)-2-Octenal, supported by experimental data and protocols, while also highlighting the critical knowledge gap concerning its (Z) isomer.

Introduction

(E)-2-Octenal and (Z)-2-Octenal are geometric isomers of the unsaturated aldehyde 2-octenal, a compound found in various plant essential oils and food products. These compounds are of interest to researchers in fields ranging from food science to drug development due to their potential biological activities. This guide aims to provide a comparative analysis of their bioactivities to aid researchers, scientists, and drug development professionals. However, it is crucial to note the current limitations in the available data, which heavily favors the (E) isomer.

Antimicrobial Activity

(E)-2-Octenal has demonstrated significant antimicrobial activity against a broad spectrum of bacteria and fungi. Its efficacy is attributed to its ability to disrupt cell membranes and mitochondrial function.

Antibacterial Activity of (E)-2-Octenal

(E)-2-Octenal has been shown to be a potential antibacterial agent, inhibiting the growth of various bacteria.[1]

Antifungal Activity of (E)-2-Octenal

Studies have highlighted the potent antifungal properties of (E)-2-Octenal, particularly against pathogenic fungi affecting crops. Research has shown that (E)-2-octenal can suppress the growth of a prochloraz-resistant strain of Penicillium italicum, the causative agent of blue mold in citrus. The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) have been determined to be 0.25 and 0.50 mL L⁻¹, respectively. The proposed mechanism involves damage to the cell membrane and mitochondria.

Data Presentation

Table 1: Antifungal Activity of (E)-2-Octenal against Penicillium italicum

Bioactivity Metric	Concentration	Reference
Minimum Inhibitory Concentration (MIC)	0.25 mL L⁻¹
Minimum Fungicidal Concentration (MFC)	0.50 mL L⁻¹

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

A detailed protocol for determining the MIC and MFC of (E)-2-Octenal against fungal pathogens can be described as follows:

• Fungal Strain and Culture Conditions: The target fungal strain (e.g., Penicillium italicum) is cultured on a suitable medium, such as Potato Dextrose Agar (PDA), at a specific temperature (e.g., 25°C) for a designated period (e.g., 7 days).

• Inoculum Preparation: A spore suspension is prepared by washing the surface of the fungal culture with sterile distilled water containing a surfactant (e.g., 0.05% Tween 80). The spore concentration is then adjusted to a specific value (e.g., 1 × 10⁶ spores/mL) using a hemocytometer.

• Broth Microdilution Assay: A serial dilution of (E)-2-Octenal is prepared in a liquid medium, such as Potato Dextrose Broth (PDB), in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared fungal spore suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 25°C for 48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of (E)-2-Octenal that completely inhibits visible fungal growth.

• MFC Determination: An aliquot from the wells showing no visible growth is sub-cultured onto fresh PDA plates. The plates are incubated, and the MFC is determined as the lowest concentration at which no fungal growth occurs.

Mandatory Visualization

References

• 1. Frontiers | Phytochemical analysis, antioxidant, antimicrobial, and anti-enzymatic properties of Alpinia coriandriodora (sweet ginger) rhizome [frontiersin.org]

Evaluating the Synergistic Potential of 2-Octenal: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The emergence of antifungal resistance necessitates the exploration of novel therapeutic strategies, including the use of combination therapies to enhance the efficacy of existing drugs. 2-Octenal, a naturally occurring unsaturated aldehyde found in various plants and insects, has demonstrated notable antifungal properties. This guide provides a comparative overview of the potential synergistic effects of 2-Octenal with other compounds, supported by experimental protocols and an understanding of its mechanism of action. While direct synergistic data for 2-Octenal remains limited in publicly available literature, this document outlines the methodologies to evaluate such interactions and presents the current knowledge on its standalone antifungal activity.

Antifungal Profile of 2-Octenal

2-Octenal has been identified as a potent antifungal agent against a range of pathogenic fungi. Its primary mechanisms of action involve the disruption of cell membrane integrity and the impairment of mitochondrial function. This dual-action profile makes it a compelling candidate for combination studies.

Table 1: Antifungal Activity of 2-Octenal Against Various Fungal Pathogens

Fungal Species	MIC (Minimum Inhibitory Concentration)	MFC (Minimum Fungicidal Concentration)	Reference
Penicillium italicum (prochloraz-resistant)	0.25 mL/L	0.50 mL/L	[1]
Sclerotium rolfsii	Not explicitly defined, but effective in vitro	Not explicitly defined, but effective in vitro

Evaluating Synergistic Effects: Experimental Protocols

To rigorously assess the synergistic potential of 2-Octenal with other antifungal agents, the checkerboard microdilution assay is a standard and widely accepted method.

Checkerboard Assay Protocol

This protocol allows for the determination of the Fractional Inhibitory Concentration Index (FICI), which quantifies the nature of the interaction between two compounds.

Materials:

• 96-well microtiter plates

• 2-Octenal stock solution

• Stock solution of the second test compound (e.g., a conventional antifungal)

• Fungal inoculum, adjusted to 0.5 McFarland standard and then diluted to the final concentration

• Appropriate broth medium (e.g., RPMI-1640)

• Spectrophotometer or visual inspection for growth

Procedure:

• Preparation of Drug Dilutions:

  • Prepare serial twofold dilutions of 2-Octenal and the partner antifungal agent in the broth medium. The concentration range should typically span from 4 times the MIC to 1/16th of the MIC.

• Plate Setup:

  • In a 96-well plate, add 50 µL of broth to all wells.

  • Add 50 µL of each 2-Octenal dilution horizontally across the rows.

  • Add 50 µL of each partner antifungal dilution vertically down the columns. This creates a matrix of varying concentrations of both compounds.

  • Include control wells: drug-free wells (growth control), wells with each drug alone, and a sterility control well (no inoculum).

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to each well (except the sterility control). The final volume in each well will be 200 µL.

• Incubation:

  • Incubate the plates at the optimal temperature for the specific fungus (e.g., 35-37°C) for 24-48 hours.

• Reading the Results:

  • Determine the MIC of each compound alone and in combination by identifying the lowest concentration that inhibits visible growth.

• Calculating the FICI:

  • The FICI is calculated using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpretation of FICI values:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4: Additive or indifferent

    • FICI > 4: Antagonism

Potential Mechanisms of Synergy and Signaling Pathways

While specific synergistic mechanisms for 2-Octenal are yet to be elucidated, the known effects of aldehydes on fungal cells suggest several possibilities. Aldehydes are known to induce oxidative stress and damage cellular membranes. When combined with other antifungals, 2-Octenal could potentially:

• Enhance Drug Penetration: By disrupting the fungal cell wall and membrane, 2-Octenal may facilitate the entry of other antifungal agents, allowing them to reach their intracellular targets more effectively.

• Inhibit Efflux Pumps: Aldehydes might interfere with the function of efflux pumps, which are a common mechanism of drug resistance in fungi. This would lead to an intracellular accumulation of the partner drug.

• Induce Oxidative Stress: The pro-oxidant activity of 2-Octenal could potentiate the effects of antifungals that are more effective against cells under oxidative stress.

The following diagram illustrates a hypothetical workflow for investigating the synergistic effects of 2-Octenal.

Caption: Workflow for Evaluating 2-Octenal Synergy.

The following diagram illustrates a conceptual signaling pathway that could be affected by the synergistic action of 2-Octenal and a conventional antifungal targeting the cell membrane.

Caption: Potential Synergistic Signaling Cascade.

Conclusion

2-Octenal presents a promising avenue for the development of new antifungal combination therapies. Its demonstrated activity against resistant fungal strains and its mechanisms of action suggest a high potential for synergistic interactions with conventional antifungal drugs. Further research, employing standardized methodologies such as the checkerboard assay, is crucial to quantify these synergistic effects and to elucidate the underlying molecular mechanisms. The protocols and conceptual frameworks provided in this guide offer a starting point for researchers to explore the full therapeutic potential of 2-Octenal in combating fungal infections.

References

• 1. Synergistic antifungal mechanism of cinnamaldehyde and nonanal against Aspergillus flavus and its application in food preservation - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 2-Octenal: A Comparative Guide to Insect Lure Performance

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of effective insect control and monitoring strategies, the identification and optimization of potent attractants are paramount. While numerous semiochemicals have been investigated, a comprehensive performance benchmark for 2-Octenal-based insect lures remains elusive in publicly available scientific literature. This guide provides a comparative analysis of the current landscape of aldehyde-based insect attractants, with a primary focus on the well-documented performance of analogous compounds. By presenting available experimental data, detailing established testing protocols, and outlining the underlying signaling pathways, this guide serves as a foundational resource for researchers aiming to evaluate and potentially validate the efficacy of 2-Octenal as a novel insect lure.

Comparative Performance of Aldehyde-Based Insect Lures

Due to a significant gap in the literature regarding the specific performance of 2-Octenal as an insect attractant, this section focuses on the efficacy of structurally similar and co-occurring aldehydes and the widely used attractant, 1-octen-3-ol. This data provides a crucial benchmark against which 2-Octenal can be evaluated in future studies.

One study has identified a blend of aldehydes, including (E)-2-octenal, as a mosquito attractant composition. The described composition includes heptanal, octanal, nonanal (B32974), (E)-2-octenal, and (E)-2-decenal[1]. This finding suggests the potential of 2-Octenal as a component in an effective lure blend.

For context, the following tables summarize the performance of other relevant compounds from various studies.

Table 1: Field Trial Performance of Various Insect Attractants

Attractant/Lure	Target Insect Species	Trap Type	Key Findings
Octenol (1-octen-3-ol)	Culicoides spp. (biting midges)	Not specified	Generally considered effective, but performance can be species-specific and enhanced with other components like CO2.[2]
BG Lure	Culicoides mississippiensis	Not specified	Attracted a higher number of C. mississippiensis compared to octenol.[2]
Nonanal	Culex quinquefasciatus (Southern house mosquito)	Encephalitis virus surveillance traps	Traps baited with nonanal alone collected significantly more mosquitoes than traps with no odor. A synergistic effect was observed when combined with carbon dioxide.[3]
Lurex™ (L-lactic acid)	Aedes albopictus	Mosquito Magnet® Pro	Traps baited with Lurex™ collected significantly more Ae. albopictus than traps alone in some locations.[4]
Octenol + Lactic Acid	Aedes albopictus	Not specified	Traps baited with this combination captured significantly more Ae. albopictus than traps with octenol alone.[3]

Table 2: Laboratory Assay Performance of Selected Attractants

Attractant	Insect Species	Assay Type	Performance Metric	Key Findings
1-octen-3-ol	Aedes aegypti larvae	Behavioral Assay	Performance Index (PI)	Elicited a significantly positive PI, indicating attraction.[5]
(R)-(-)-1-octen-3-ol	Phlebotomus martini (sandfly)	Field Assay	Trap Captures	Captures were generally 1.7-fold higher with the R-form than the S-form.[6]
1-octen-3-ol	Culex quinquefasciatus	Repellency Assay	Surface landing and feeding	Both racemic and enantiopure forms were found to be repellent at a 1% dose.[7]

Experimental Protocols

To facilitate standardized and reproducible research on 2-Octenal and other candidate lures, the following detailed methodologies for key experiments are provided.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to a volatile compound, indicating olfactory receptor neuron activity.[8]

Methodology:

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect. The base and tip of the antenna are then placed into two separate electrodes containing a conductive solution.[9]

• Stimulus Delivery: A purified and humidified air stream is continuously passed over the antenna. A pulse of air containing the test compound (e.g., 2-Octenal) at a known concentration is injected into the main air stream.

• Data Recording: The electrical potential difference between the two electrodes is amplified and recorded. The amplitude of the resulting depolarization (EAG response) is measured.

• Controls: A solvent blank and a known standard attractant (e.g., 1-octen-3-ol) are used as negative and positive controls, respectively.

Behavioral Assay (Y-tube Olfactometer)

Objective: To determine the preference of an insect for one of two odor choices in a controlled laboratory setting.

Methodology:

• Apparatus: A Y-shaped glass or plastic tube is used. A single entry arm splits into two choice arms.

• Airflow: Purified and humidified air is passed through each of the choice arms towards the entry arm.

• Odor Introduction: The test compound (e.g., 2-Octenal) is introduced into the airflow of one arm (treatment), and a solvent control is introduced into the other.

• Insect Release: An individual insect is released at the end of the entry arm and given a set amount of time to make a choice by moving a certain distance into one of the choice arms.

• Data Collection: The choice of the insect is recorded. The olfactometer is cleaned and the positions of the treatment and control arms are switched between trials to avoid positional bias.

• Analysis: Data from multiple replicates are analyzed statistically to determine if there is a significant preference.

Field Trapping Assays

Objective: To evaluate the effectiveness of a lure in attracting and capturing target insects under natural environmental conditions.

Methodology:

• Trap Selection: Standardized traps (e.g., CDC light traps, Biogents Sentinel traps) are used.

• Lure Preparation: The lure, containing a precise amount of 2-Octenal, is placed in a slow-release dispenser.

• Trap Deployment: Traps are deployed in a randomized block design in an area with a known population of the target insect species. A sufficient distance is maintained between traps to prevent interference.

• Treatments: Treatments may include traps with the 2-Octenal lure, traps with a standard lure (e.g., octenol), and unbaited (control) traps. The inclusion of CO2 as a co-attractant should also be considered.

• Data Collection: Trapped insects are collected at regular intervals (e.g., daily or weekly), identified, and counted.

• Statistical Analysis: The mean number of target insects captured per trap per collection period is calculated for each treatment. Statistical tests (e.g., ANOVA) are used to determine significant differences between treatments.

Mandatory Visualizations

Insect Olfactory Signaling Pathways for Aldehydes

Insects primarily detect aldehydes through two main olfactory receptor families: Odorant Receptors (ORs) and Ionotropic Receptors (IRs).[10][11] These receptors are located on the dendrites of olfactory receptor neurons (ORNs) housed within sensory hairs called sensilla on the antennae and maxillary palps.

Caption: Dual olfactory pathways for aldehyde detection in insects.

Experimental Workflow for Benchmarking Insect Lures

A systematic approach is crucial for the effective evaluation of a novel insect lure like 2-Octenal. The following workflow outlines the key stages, from initial screening to field validation.

References

• 1. research.wur.nl [research.wur.nl]
• 2. journals.flvc.org [journals.flvc.org]
• 3. bioone.org [bioone.org]
• 4. Evaluation of octenol and Lurex as baits in Mosquito Magnet Pro traps to collect vector mosquitoes in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Behavioral Response of Aedes aegypti (Diptera: Culicidae) Larvae to Synthetic and Natural Attractants and Repellents. | Sigma-Aldrich [merckmillipore.com]
• 6. thehive.icipe.org [thehive.icipe.org]
• 7. 1-Octen-3-ol – the attractant that repels | F1000Research [f1000research.com]
• 8. Electroantennography - Wikipedia [en.wikipedia.org]
• 9. Behavioural and antennal responses of Aedes aegypti (l.) (Diptera: Culicidae) gravid females to chemical cues from conspecific larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Octenal: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of 2-Octenal, a combustible and irritant unsaturated aldehyde.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of 2-Octenal and take appropriate safety measures. 2-Octenal is a combustible liquid that can cause skin and eye irritation, and may also lead to respiratory irritation.[1] Therefore, all handling and disposal operations must be conducted in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Waste Collection and Storage

Proper collection and storage of 2-Octenal waste are the first steps in its safe management.

• Waste Segregation: Do not mix 2-Octenal waste with other waste streams, particularly incompatible chemicals.[2]

• Container Selection: Use a designated, leak-proof, and clearly labeled waste container. The container material should be compatible with organic liquids.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "2-Octenal," and the date of accumulation.

• Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA. This area should be away from sources of ignition and clearly marked.

Disposal Procedures: Chemical Neutralization

For laboratories equipped to perform chemical neutralization of hazardous waste, two primary methods can be employed for 2-Octenal: oxidation to a less hazardous carboxylic acid or formation of a bisulfite adduct. These procedures should only be carried out by trained personnel.

Method 1: Oxidation with Potassium Permanganate (B83412)

This method converts 2-Octenal to 2-octenoic acid, which can then be neutralized to its salt for disposal.

Experimental Protocol:

• Preparation: In a chemical fume hood, prepare a solution of potassium permanganate (KMnO₄) in water.

• Reaction: Slowly add the 2-Octenal waste to the potassium permanganate solution while stirring. The reaction is exothermic, so the addition should be gradual to control the temperature. The purple color of the permanganate will disappear as it is consumed.

• Neutralization: Once the reaction is complete (the purple color persists), neutralize any excess permanganate by adding a small amount of sodium bisulfite until the solution becomes colorless or a brown precipitate of manganese dioxide (MnO₂) forms.

• Final Neutralization: Adjust the pH of the final solution to between 6.0 and 8.0 using a suitable acid or base.

• Disposal: The resulting solution, containing the salt of 2-octenoic acid and inorganic salts, can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. The manganese dioxide precipitate should be collected by filtration and disposed of as solid hazardous waste.

Parameter	Value/Instruction
Reagents	Potassium Permanganate (KMnO₄), Sodium Bisulfite (NaHSO₃), Acid/Base for pH adjustment
Solvent	Water
Reaction Temperature	Room Temperature (control exotherm)
Endpoint	Persistence of purple KMnO₄ color
Final pH	6.0 - 8.0

Method 2: Bisulfite Adduct Formation

This procedure utilizes the reaction of 2-Octenal with sodium bisulfite to form a water-soluble adduct, which can be separated from other organic impurities. This method is particularly useful for purifying a product but can be adapted for waste disposal.[3][4][5][6]

Experimental Protocol:

• Preparation: Prepare a saturated solution of sodium bisulfite (NaHSO₃) in water.

• Reaction: Mix the 2-Octenal waste with the saturated sodium bisulfite solution and shake vigorously. The reaction forms a solid bisulfite adduct.

• Separation: If the goal is to dispose of the 2-Octenal, the entire mixture containing the adduct can be treated as aqueous hazardous waste.

• Disposal: The aqueous solution containing the 2-Octenal bisulfite adduct should be collected in a designated hazardous waste container and disposed of through a licensed waste disposal service.

Parameter	Value/Instruction
Reagent	Saturated Sodium Bisulfite (NaHSO₃) solution
Reaction	Vigorous shaking at room temperature
Product	2-Octenal bisulfite adduct (solid/dissolved)
Disposal of Adduct	Collect as aqueous hazardous waste

Final Disposal of Untreated Waste

If in-lab chemical neutralization is not feasible, 2-Octenal waste must be disposed of as hazardous chemical waste.

• Collection: Collect the waste in a properly labeled and sealed container as described above.

• Storage: Store the container in a designated SAA.

• Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not pour 2-Octenal down the drain or dispose of it in the regular trash.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of 2-Octenal waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 2-Octenal, fostering a culture of safety and compliance within their research and development activities.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Workup [chem.rochester.edu]
• 4. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]

Essential Safety and Logistical Information for Handling 2-Octenal

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemical reagents like 2-Octenal is paramount. This guide provides immediate, essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans to ensure a secure laboratory environment. Adherence to these guidelines is critical for minimizing exposure and mitigating risks.

Summary of Hazards

2-Octenal is a combustible liquid that can cause skin and eye irritation.[1] Inhalation of its vapors may lead to respiratory system irritation.[2] Some evidence suggests it may also cause an allergic skin reaction.[3][4] It is crucial to avoid contact with skin and eyes, as well as inhalation of vapors.[2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If symptoms such as respiratory irritation occur, seek medical attention.[2][3]
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation or a rash develops, seek medical advice.[2][1][3]
Eye Contact	Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, including under the eyelids.[2][3] Remove contact lenses if present and easy to do so. If eye irritation persists, get medical attention.[2][3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical advice.[2][1]

General Advice: In all cases of significant exposure or if symptoms persist, consult a physician and show them the Safety Data Sheet (SDS) for 2-Octenal.[2]

Operational Plan for Handling 2-Octenal

A systematic approach to handling 2-Octenal is essential for laboratory safety. The following step-by-step guidance covers the entire process from preparation to post-handling procedures.

Pre-Operational Checks

• Consult the SDS: Before beginning any work, thoroughly review the Safety Data Sheet for 2-Octenal.

• Ensure Proper Ventilation: All handling of 2-Octenal should occur in a well-ventilated area, preferably within a properly operating chemical fume hood.[4][5]

• Assemble PPE: Gather all necessary personal protective equipment as detailed in the table below. Ensure all PPE is in good condition.

• Locate Safety Equipment: Confirm the location and operational status of emergency eyewash stations and safety showers.

• Prepare for Spills: Have a spill kit with appropriate absorbent materials (e.g., sand, earth, or other inert material) readily available.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure.

Protection Type	Required Equipment	Specifications and Usage Notes
Eye and Face Protection	Safety glasses with side shields or chemical goggles.	Must conform to EN 166 (EU) or NIOSH (US) standards.[5]
Skin Protection	Chemical-resistant gloves (e.g., PVC, Neoprene, or rubber).[2][5]	Select gloves based on the duration of contact and consult the manufacturer's resistance data. Use proper glove removal technique to avoid skin contact.[2]
Protective clothing (e.g., lab coat, overalls).	Wear fire/flame-resistant and impervious clothing to prevent skin contact.[5]
Respiratory Protection	Use in a well-ventilated area or chemical fume hood.	If ventilation is inadequate, exposure limits are exceeded, or irritation is experienced, a full-face respirator with an appropriate filter (e.g., Type A-P or ABEK) is required.[2][5] Ensure proper fit and training on respirator use.

Handling Procedure

• Grounding: When transferring 2-Octenal, ground and bond containers and receiving equipment to prevent static discharge.[6][5]

• Avoid Contact: Avoid all personal contact, including inhalation of vapors and direct contact with skin and eyes.[2][5]

• Ignition Sources: Keep 2-Octenal away from heat, sparks, open flames, and other ignition sources.[3][7] Use non-sparking tools when handling.[6][8]

• Personal Hygiene: Do not eat, drink, or smoke in areas where 2-Octenal is handled. Wash hands thoroughly after handling.[3][5]

Post-Handling Decontamination

• Clean Work Area: Decontaminate the work surface after use.

• Remove PPE: Carefully remove PPE, avoiding self-contamination.

• Dispose of Contaminated Materials: Dispose of used gloves and other contaminated disposable materials as hazardous waste.

• Wash Hands: Wash hands again thoroughly after removing PPE.

Disposal Plan

Proper disposal of 2-Octenal and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect 2-Octenal waste, including contaminated absorbent materials and disposable PPE, in a suitable, closed, and properly labeled container.

• Segregation: Do not mix 2-Octenal waste with other waste streams. Keep it segregated from incompatible materials such as strong oxidizing agents and strong bases.[2]

• Storage: Store waste containers in a designated, well-ventilated area, away from heat and ignition sources.

• Disposal: Dispose of the waste through an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3] Do not allow the chemical to enter drains or waterways.[2][1]

Quantitative Data

Property	Value
Molecular Formula	C8H14O
Molecular Weight	126.20 g/mol [2]
Appearance	Clear, colorless liquid[1]
Flash Point	71 °C (160 °F)[4]
Occupational Exposure Limits	Not specifically established.[1]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of 2-Octenal.

References

• 1. chemicalbull.com [chemicalbull.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. westliberty.edu [westliberty.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. prod.adv-bio.com [prod.adv-bio.com]
• 8. img4.fastenal.com [img4.fastenal.com]